DEHP (Standard)

• CAS: 8033-53-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Standard Physical and Chemical Properties of DEHP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a prominent member of the phthalate ester class of compounds, widely utilized as a plasticizer to enhance the flexibility and durability of polyvinyl chloride (PVC) and other polymers. Its prevalence in a vast array of consumer and medical products has led to extensive research into its physical, chemical, and toxicological properties. This guide provides a comprehensive overview of the core physicochemical characteristics of DEHP, detailed experimental protocols for their determination, and insights into its biological interactions, tailored for a scientific audience.

Chemical Identification and Structure

DEHP is the diester of phthalic acid and 2-ethylhexanol. Its structure contains two stereocenters, leading to three possible stereoisomers: (R,R), (S,S), and the meso (R,S) form. Commercial DEHP is typically a racemic mixture.

Identifier	Value	Reference
IUPAC Name	bis(2-ethylhexyl) benzene-1,2-dicarboxylate	[1][2]
Synonyms	Di-sec-octyl phthalate, Dioctyl phthalate (DOP)	[1][3]
CAS Number	117-81-7	[1]
Molecular Formula	C24H38O4
Molecular Weight	390.56 g/mol
Chemical Structure	C6H4(CO2C8H17)2

Physical Properties

DEHP is a colorless, viscous liquid with a faint odor. Its physical properties are critical for understanding its environmental fate and behavior, as well as its applications in various materials.

Property	Value	Conditions	Reference
Melting Point	-50 °C (-58 °F; 223 K)
-55 °C
-47 °C
Boiling Point	385 °C (725 °F; 658 K)	at 760 mmHg
384 °C
231 °C	at 5 mmHg
Vapor Pressure	< 0.01 mmHg	at 20 °C
3.4 x 10-5 Pa	at 20 °C
1.42 × 10–7 mm Hg	at 25 °C
Water Solubility	0.003 mg/L	at 20-25 °C (non-colloidal)
0.27 mg/L	at 25 °C
< 0.1 mg/mL	at 72 °F
Octanol-Water Partition Coefficient (log Kow)	7.5
7.6
7.4	(Computed)
Density	0.986 g/cm³	at 20 °C
0.9861 g/cm³	at 20/20 °C
Refractive Index (nD)	1.4870	at 20 °C
1.4853	at 20 °C
1.486	at 20 °C
Viscosity	81 mPa·s	at 20 °C
58 mPa·s	at 25 °C
31 cSt	at 37.8 °C
Flash Point	206 °C (403 °F)	(closed cup)
215 °C	(open cup)

Experimental Protocols for Property Determination

The accurate determination of DEHP's physical and chemical properties relies on standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Melting and Boiling Point

• OECD Guideline 102 (Melting Point/Melting Range): This guideline outlines several methods for determining the melting point, including the capillary method, hot-stage microscopy, and differential scanning calorimetry (DSC). For a substance like DEHP, which is a liquid at room temperature, the freezing point determination would be more relevant. This involves cooling the liquid sample while stirring and recording the temperature at which solidification occurs.

• OECD Guideline 103 (Boiling Point): This guideline describes methods such as ebulliometry, the dynamic method (Siwoloboff method), and DSC to determine the boiling point at atmospheric pressure. The dynamic method involves measuring the temperature at which the vapor pressure of the substance equals the ambient pressure.

Vapor Pressure

• OECD Guideline 104 (Vapour Pressure): This guideline provides various methods applicable to different vapor pressure ranges. For a low-volatility substance like DEHP, the gas saturation method or a static method would be appropriate. In the gas saturation method, a stream of inert gas is passed through or over the substance at a known rate, and the amount of substance transported by the gas is determined.

Water Solubility

• OECD Guideline 105 (Water Solubility): This guideline details the flask method and the column elution method. Given DEHP's very low water solubility, the column elution method is generally preferred. In this method, water is passed through a column packed with an inert support material coated with the test substance, and the concentration of the substance in the eluted water is measured until saturation is reached.

Octanol-Water Partition Coefficient (Kow)

• OECD Guideline 107 (Partition Coefficient (n-octanol/water): Shake Flask Method): This is the traditional method where the substance is dissolved in a mixture of n-octanol and water, and after equilibration, the concentration in each phase is determined.

• OECD Guideline 117 (Partition Coefficient (n-octanol/water), HPLC Method): This method estimates the log Kow based on the retention time of the substance on a reverse-phase HPLC column, calibrated with reference compounds of known log Kow values.

• OECD Guideline 123 (Partition Coefficient (1-Octanol/Water): Slow-Stirring Method): This method is suitable for highly hydrophobic substances like DEHP and is designed to avoid the formation of micro-emulsions that can interfere with accurate measurements.

Density

• OECD Guideline 109 (Density of Liquids and Solids): This guideline describes methods such as the oscillating densitometer, the pycnometer method, and the hydrostatic balance. For a liquid like DEHP, the oscillating densitometer offers a precise and rapid measurement.

Refractive Index

• ASTM D1218 (Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids): This standard method details the use of a refractometer to measure the refractive index of transparent liquids. The method involves placing a drop of the liquid on the prism of the refractometer and reading the refractive index from the scale.

Viscosity

• ASTM D445 (Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids): This method describes the use of a calibrated glass capillary viscometer to measure the time it takes for a fixed volume of liquid to flow under gravity.

• ASTM D7483 (Standard Test Method for Determination of Dynamic Viscosity and Derived Kinematic Viscosity of Liquids by Oscillating Piston Viscometer): This method utilizes an oscillating piston to measure the dynamic viscosity of the liquid.

Signaling Pathway Disruption

DEHP is a well-documented endocrine-disrupting chemical (EDC) that can interfere with normal hormone signaling pathways. Its primary mode of action involves the activation of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.

Caption: DEHP metabolism and activation of the PPAR signaling pathway.

One of the key pathways affected by DEHP is the PPARγ/PTEN/AKT signaling pathway . Activation of PPARγ by DEHP's primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), can upregulate the expression of the tumor suppressor gene PTEN. This, in turn, inhibits the PI3K/AKT signaling pathway, which is crucial for cell survival and proliferation, potentially leading to apoptosis.

Furthermore, DEHP exposure has been linked to disruptions in glucose metabolism through the JAK2/STAT3/SOCS3 pathway , which is involved in insulin (B600854) and leptin signaling.

Experimental Workflow for DEHP Analysis

The quantification of DEHP in various matrices, such as biological fluids, environmental samples, and consumer products, is crucial for assessing exposure and risk. Gas chromatography-mass spectrometry (GC-MS) is a widely used and robust technique for this purpose.

Caption: A typical experimental workflow for the analysis of DEHP using GC-MS.

A typical GC-MS workflow for DEHP analysis in a biological matrix like human serum involves the following steps:

• Sample Preparation: A known volume of serum is spiked with an internal standard (e.g., a deuterated analog of DEHP) to correct for extraction inefficiencies and matrix effects.

• Extraction: The DEHP is extracted from the serum matrix using a suitable organic solvent, often through liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

• Cleanup and Concentration: The extract may be subjected to a cleanup step to remove interfering substances. The solvent is then evaporated and the residue is reconstituted in a small volume of a suitable solvent for GC-MS analysis.

• GC-MS Analysis: The prepared sample is injected into the gas chromatograph, where DEHP is separated from other components on a capillary column. The eluting compounds then enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio. For quantitative analysis, selected ion monitoring (SIM) is often used to enhance sensitivity and selectivity.

• Quantification: The concentration of DEHP in the original sample is determined by comparing the peak area of DEHP to that of the internal standard and referencing a calibration curve prepared with known concentrations of DEHP.

Conclusion

This technical guide has provided a detailed overview of the standard physical and chemical properties of DEHP, the established experimental protocols for their measurement, and insights into its mechanisms of biological disruption and analytical determination. The compiled data and methodologies serve as a valuable resource for researchers, scientists, and professionals in drug development who require a thorough understanding of this ubiquitous and toxicologically significant compound. The provided diagrams offer a visual representation of key processes, facilitating a deeper comprehension of DEHP's behavior and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. redalyc.org [redalyc.org]
• 3. pubs.aip.org [pubs.aip.org]

Synthesis and Purification of Di(2-ethylhexyl) Phthalate (DEHP) for Analytical Use: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and analytical characterization of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely used plasticizer, for the preparation of a high-purity analytical standard. The methodologies detailed herein are compiled from established chemical literature and are intended to provide a robust framework for laboratory-scale production of DEHP with the purity required for analytical applications.

Synthesis of Di(2-ethylhexyl) Phthalate (DEHP)

The commercial production of DEHP is typically achieved through the acid-catalyzed esterification of phthalic anhydride (B1165640) with 2-ethylhexanol.[1] This reaction proceeds in a two-step manner, initially forming the monoester, mono-2-ethylhexyl phthalate (MEHP), which is then further esterified to the diester, DEHP.[2][3]

Reaction Pathway

The synthesis involves the reaction of one mole of phthalic anhydride with two moles of 2-ethylhexanol in the presence of an acid catalyst.[1] Common catalysts include sulfuric acid, p-toluenesulfonic acid (p-TSA), and methane (B114726) sulphonic acid (MSA).[2] The reaction with p-TSA as a catalyst is illustrated below.

Figure 1: Synthesis pathway of DEHP via esterification.

Experimental Protocol: Synthesis of DEHP

This protocol describes a typical laboratory-scale synthesis of DEHP.

Materials:

• Phthalic Anhydride (1.0 mol)

• 2-Ethylhexanol (2.2 mol, slight excess)

• p-Toluenesulfonic acid (p-TSA) (0.02 mol, catalyst)

• Toluene (B28343) (as a solvent for azeotropic removal of water)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

Equipment:

• Three-neck round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

Procedure:

• To a three-neck round-bottom flask equipped with a Dean-Stark apparatus, condenser, and magnetic stirrer, add phthalic anhydride, 2-ethylhexanol, p-TSA, and toluene.

• Heat the reaction mixture to reflux (approximately 140-150°C) with continuous stirring. Water formed during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by measuring the amount of water collected. The reaction is considered complete when the theoretical amount of water has been collected.

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with a 5% sodium bicarbonate solution to neutralize the acidic catalyst, followed by distilled water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the toluene and excess 2-ethylhexanol under reduced pressure using a rotary evaporator to obtain crude DEHP.

Parameter	Value
Molar Ratio (Phthalic Anhydride:2-Ethylhexanol)	1:2.2
Catalyst Loading (p-TSA)	2 mol% (relative to phthalic anhydride)
Reaction Temperature	140-150°C
Expected Yield (Crude)	>90%

Purification of DEHP

To obtain DEHP of analytical standard purity, the crude product must be purified to remove unreacted starting materials, catalyst residues, and by-products. A combination of purification techniques is often employed.

Purification Workflow

A typical purification workflow involves an initial wash followed by either vacuum distillation or column chromatography.

Figure 2: General workflow for the purification of DEHP.

Experimental Protocol: Purification by Vacuum Distillation

Vacuum distillation is an effective method for purifying DEHP, as it lowers the boiling point of the compound, preventing thermal decomposition.

Equipment:

• Short-path distillation apparatus

• Vacuum pump

• Heating mantle

• Cold trap

Procedure:

• Assemble the short-path distillation apparatus and ensure all joints are properly sealed.

• Place the crude DEHP into the distillation flask.

• Gradually apply vacuum to the system.

• Once a stable vacuum is achieved, begin heating the distillation flask.

• Collect the DEHP fraction at the appropriate temperature and pressure. The boiling point of DEHP is significantly reduced under vacuum.

• Monitor the purity of the collected fractions using a suitable analytical technique (e.g., GC-MS or HPLC).

Parameter	Approximate Value
Pressure	1-5 mmHg
Boiling Point at Reduced Pressure	~230°C at 5 mmHg
Purity Achievable	>99%

Experimental Protocol: Purification by Column Chromatography

Column chromatography is a versatile technique for purifying DEHP, particularly for removing polar impurities.

Materials:

• Silica (B1680970) gel (for column packing)

• Hexane (B92381) (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other more polar solvent)

Equipment:

• Chromatography column

• Fraction collector (optional)

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Dissolve the crude DEHP in a minimal amount of the initial mobile phase (e.g., hexane).

• Carefully load the sample onto the top of the silica gel bed.

• Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

• Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., a gradient of 0-10% ethyl acetate in hexane).

• Collect fractions and analyze them for the presence of DEHP using TLC, GC-MS, or HPLC.

• Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Typical Value/Range
Stationary Phase	Silica Gel (60-200 mesh)
Mobile Phase	Hexane/Ethyl Acetate Gradient (e.g., 0-10% Ethyl Acetate)
Purity Achievable	>99.5%

Analytical Characterization and Purity Assessment

The purity of the synthesized and purified DEHP standard must be rigorously assessed using appropriate analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying DEHP and potential impurities.

GC-MS Parameter	Typical Condition
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen
Inlet Temperature	280°C
Oven Program	Start at 150°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-500 m/z
Key Ions for DEHP (m/z)	149 (base peak), 167, 279

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a common method for the quantification of DEHP.

HPLC Parameter	Typical Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (e.g., 85:15 v/v), isocratic
Flow Rate	1.0 mL/min
Detection	UV at 224 nm or 272 nm
Injection Volume	20 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of the synthesized DEHP.

NMR Parameter	¹H NMR (in CDCl₃)	¹³C NMR (in CDCl₃)
Chemical Shifts (δ, ppm)
Aromatic Protons	7.72-7.69 (m, 2H), 7.53-7.50 (m, 2H)	132.1, 130.5
-OCH₂-	4.24-4.21 (m, 4H)	67.3
-CH(CH₂CH₃)-	~1.7 (m, 2H)	38.8
Methylene Protons (-CH₂-)	1.45-1.32 (m, 16H)	30.4, 29.0, 23.8
Methyl Protons (-CH₃)	0.92 (t, 12H)	14.1, 11.0
Carbonyl Carbon (-C=O)	-	167.3

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

By following these detailed synthesis, purification, and analytical protocols, researchers can confidently prepare a high-purity DEHP standard suitable for a wide range of analytical applications, including its use as a reference material in environmental and toxicological studies.

References

• 1. Di(2-ethylhexyl) phthalate - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Technical Guide to Di(2-ethylhexyl) Phthalate (DEHP) Certificate of Analysis Parameters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the typical analytical parameters, test methodologies, and acceptance criteria presented on a Certificate of Analysis (CofA) for Di(2-ethylhexyl) phthalate (B1215562) (DEHP). DEHP is a high-production-volume chemical widely used as a plasticizer to impart flexibility to polyvinyl chloride (PVC) and other polymers. Its use extends to medical devices, food packaging, and various consumer products.[1][2] Given its regulatory scrutiny as a potential endocrine disruptor, the quality and purity of DEHP reference standards and raw materials are critical for accurate analytical testing, toxicological studies, and product safety assessment.

A Certificate of Analysis for DEHP is a formal document that confirms the material's quality and purity, ensuring it meets predefined specifications. The following sections detail the key components of a DEHP CofA.

Summary of DEHP Analytical Parameters

The quality of a DEHP standard is defined by a series of physicochemical and purity tests. The results are compared against established specifications, often derived from pharmacopeial standards or internal quality control metrics.

Parameter Category	Test Parameter	Typical Analytical Method	Purpose
Identification	Identity vs. Reference Standard	Infrared Spectroscopy (FTIR)	Confirms the molecular structure is identical to a known reference standard.
Identity and Retention Time	Gas Chromatography-Mass Spectrometry (GC-MS)	Confirms identity based on chromatographic retention time and mass spectral fragmentation pattern.
Assay/Purity	Purity (Ester Content)	Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS)	Quantifies the amount of DEHP present, typically expressed as a weight percentage.
Assay	Titrimetry	Determines the percentage of the ester through chemical saponification.
Physicochemical Properties	Appearance	Visual Inspection	Confirms the physical state and color of the material.
Specific Gravity	Pycnometry or Densitometry	Measures the density of the substance relative to water.
Refractive Index	Refractometry	Measures how light propagates through the substance, a key physical constant.
Impurities	Water Content	Karl Fischer Titration	Quantifies the amount of water present in the material.
Acidity	Titration	Measures the amount of acidic impurities.
Residue on Ignition	Gravimetry	Measures the amount of non-volatile inorganic impurities after combustion.

Quantitative Specifications

The following tables summarize typical acceptance criteria for DEHP. These specifications ensure the material is suitable for its intended analytical or manufacturing use.

Table 1: Identification and Physicochemical Properties

Parameter	Specification	Reference
Identification by FTIR	The infrared absorption spectrum of the sample corresponds to that of the DEHP reference standard.	[3]
Appearance	Colorless, viscous oily liquid.	[1][4]
Specific Gravity (@ 20°C)	0.986
Refractive Index (@ 20°C)	~1.485 - 1.488	General Chemical Data

Table 2: Purity and Impurity Limits

Parameter	Specification	Reference
Purity (Ester Content)	≥ 99.0%
Water Content	≤ 0.1%
Acidity (as phthalic acid)	≤ 0.01%
Residue on Ignition	≤ 0.02%

Experimental Protocols

Detailed and validated analytical methods are required to assess the quality of DEHP. The following sections describe the protocols for the most critical tests.

Purity, Assay, and Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and powerful technique for both identifying and quantifying DEHP and its related impurities. It offers high sensitivity and specificity.

Methodology:

• Standard and Sample Preparation:

  • Stock Standard: Accurately weigh a suitable amount of DEHP reference standard and dissolve in a volumetric flask using a high-purity solvent such as hexane (B92381) or cyclohexane (B81311) to create a stock solution of known concentration.

  • Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the stock standard to cover the expected concentration range of the sample.

  • Internal Standard (Optional but Recommended): Prepare a stock solution of an internal standard (e.g., phenanthrene-d10) in the same solvent. Add a fixed amount of the internal standard solution to each calibration standard and sample solution.

  • Sample Solution: Accurately weigh the DEHP sample to be tested and prepare a solution in the same manner as the stock standard.

• Instrumentation (Typical GC-MS Conditions):

  • GC System: Gas chromatograph equipped with a split/splitless injector and a capillary column.

  • Column: A non-polar or mid-polar column, such as a 5%-phenyl/95%-dimethylpolysiloxane column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250 - 280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10-20 °C/min) to a final temperature of 280-300 °C and hold.

  • MS System: Mass spectrometer operating in Electron Ionization (EI) mode.

  • Acquisition Mode: Full Scan mode for identification (to obtain the mass spectrum) and Selective Ion Monitoring (SIM) mode for quantification (for higher sensitivity). The quantification ion for DEHP is typically m/z 149.

• Data Analysis:

  • Identification: The identity of the DEHP peak in the sample chromatogram is confirmed by comparing its retention time and its mass spectrum with that of the DEHP reference standard.

  • Quantification: A calibration curve is generated by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards. The concentration of DEHP in the sample is calculated from this curve. The purity is reported as a percentage by weight.

Identification by Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is a rapid and reliable method for confirming the identity of a substance by analyzing its absorption of infrared light, which corresponds to the vibrational frequencies of its chemical bonds.

Methodology:

• Instrumentation: A Fourier-Transform Infrared Spectrometer.

• Sample Preparation: As DEHP is a liquid, the spectrum can be obtained directly. A small drop of the undried sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin capillary film.

• Data Acquisition:

  • A background spectrum of the clean salt plates is collected.

  • The sample spectrum is collected over the standard mid-IR range (e.g., 4000 cm⁻¹ to 400 cm⁻¹).

  • The final absorbance spectrum is generated by ratioing the sample scan against the background scan.

• Data Analysis: The resulting IR spectrum of the sample is visually and algorithmically compared to the spectrum of a known DEHP reference standard. The positions and relative intensities of the absorption bands (e.g., C=O stretch around 1720 cm⁻¹, C-O stretch around 1270 and 1120 cm⁻¹, and aromatic C-H bands) must match for the identity to be confirmed.

Water Content by Karl Fischer Titration

This is the gold standard method for the specific determination of water content in a sample.

Methodology:

• Principle: The Karl Fischer reaction is a stoichiometric reaction between iodine, sulfur dioxide, a base, and water. The titration endpoint is reached when all water in the sample has been consumed, which is detected potentiometrically.

• Instrumentation: An automated volumetric or coulometric Karl Fischer titrator. Volumetric titration is suitable for water content in the range of 0.1%.

• Reagents: Anhydrous methanol (B129727) (or other suitable solvent) and a standardized Karl Fischer titrant.

• Procedure:

  • The titration vessel is pre-titrated to a dry, stable endpoint to eliminate any ambient moisture.

  • A precise amount of the DEHP sample is accurately weighed and injected directly into the conditioned titration vessel.

  • The sample is titrated with the Karl Fischer reagent until the potentiometric endpoint is detected.

  • The volume of titrant consumed is used to calculate the mass of water in the sample based on the predetermined titer of the reagent. The result is expressed as a weight percentage.

Mandatory Visualizations

Diagrams help clarify complex workflows and logical structures, providing an at-a-glance understanding for technical professionals.

Caption: A typical experimental workflow for the quality control analysis of a DEHP sample.

References

• 1. Di(2-ethylhexyl) phthalate | C24H38O4 | CID 8343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Analytical methods for the determination of DEHP plasticizer alternatives present in medical devices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Bis(2-ethylhexyl) phthalate - Wikipedia [en.wikipedia.org]

Core Chemical Identifiers and Properties of DEHP Standard

An in-depth analysis of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely utilized plasticizer, necessitates a foundational understanding of its fundamental chemical properties. This technical guide provides researchers, scientists, and drug development professionals with the core identification and characterization data for the DEHP standard.

DEHP, scientifically known as bis(2-ethylhexyl) phthalate, is a colorless, viscous liquid with low water solubility but is soluble in most organic solvents[1][2]. It is a diester of phthalic acid and 2-ethylhexanol[2]. The precise identification of this compound in experimental and analytical settings is crucial, and this is primarily achieved through its Chemical Abstracts Service (CAS) number.

The internationally recognized CAS registry number for DEHP is 117-81-7[3][4]. This unique identifier ensures unambiguous referencing in scientific literature, databases, and regulatory documents.

The molecular properties of DEHP are summarized in the table below, providing a clear reference for quantitative analysis and experimental design.

Property	Value	References
CAS Number	117-81-7
Molecular Formula	C24H38O4
Molecular Weight	390.56 g/mol

References

• 1. dcceew.gov.au [dcceew.gov.au]
• 2. Bis(2-ethylhexyl) phthalate - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. accustandard.com [accustandard.com]

Navigating the Solubility Landscape of DEHP in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Understanding DEHP Solubility: A Qualitative and Quantitative Overview

DEHP is consistently reported to be soluble in most common organic solvents.[2][3] It is described as being miscible with mineral oil and hexane.[2][4] Furthermore, literature indicates its solubility in solvents such as ethanol, ether, and acetone. Phthalates, as a class of compounds, are noted for their high solubility in organic solvents.

While precise numerical values for DEHP's solubility in a wide range of organic solvents are not compiled in a single comprehensive source, the following table summarizes the available qualitative and semi-quantitative information. The provided experimental protocol can be utilized to determine the specific solubility of DEHP in any organic solvent of interest.

Solvent Class	Solvent	Solubility	Notes
Alkanes	Hexane	Miscible
Mineral Oil	Miscible
Alcohols	Ethanol	Soluble	Phthalate (B1215562) esters are generally highly soluble in ethanol.
Methanol	Soluble	Standard solutions of DEHP are commonly prepared in methanol.
Ethers	Diethyl Ether	Soluble	General literature suggests solubility.
Ketones	Acetone	Soluble	General literature suggests solubility.
Esters	Ethyl Acetate	Soluble	General literature suggests solubility.
Aromatic Hydrocarbons	Toluene	Soluble	General literature suggests solubility.
Chlorinated Solvents	Carbon Tetrachloride	Slightly Soluble

Experimental Protocol for Determining DEHP Solubility in Organic Solvents

This section outlines a detailed methodology for the quantitative determination of DEHP solubility in a specific organic solvent. The protocol is adapted from established principles of solubility testing and incorporates modern analytical techniques for accurate quantification.

Principle

The method is based on the principle of saturating a chosen organic solvent with an excess of DEHP at a constant temperature. After reaching equilibrium, the undissolved DEHP is removed, and the concentration of DEHP in the saturated solution is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents

• DEHP: High purity standard (>99%)

• Organic Solvent: HPLC or analytical grade of the chosen solvent (e.g., ethanol, methanol, hexane, toluene, diethyl ether, ethyl acetate, acetone)

• Filtration: 0.45 µm syringe filters (compatible with the chosen solvent)

• Glassware: Volumetric flasks, screw-cap vials, pipettes

• Analytical Instrumentation: Calibrated HPLC with UV or DAD detector or a GC-MS system

Experimental Procedure

a. Preparation of Saturated Solution:

• Add an excess amount of DEHP to a series of screw-cap vials. The exact amount should be sufficient to ensure that a solid phase of undissolved DEHP remains at equilibrium.

• Pipette a known volume of the selected organic solvent into each vial.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a constant temperature bath or shaker and agitate for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined in preliminary experiments.

b. Sample Preparation for Analysis:

• After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a sufficient time to allow the undissolved DEHP to settle.

• Carefully withdraw a sample of the supernatant using a syringe.

• Immediately filter the sample through a 0.45 µm syringe filter into a clean vial to remove any undissolved microparticles.

• Dilute the filtered, saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument's calibration curve.

c. Quantification by HPLC-UV/DAD:

• Mobile Phase: A typical mobile phase for DEHP analysis is a mixture of acetonitrile (B52724) and water (e.g., 98:2 v/v).

• Column: A reversed-phase C18 column is commonly used.

• Detection: Set the UV/DAD detector to a wavelength of 224 nm or 210 nm for optimal DEHP detection.

• Calibration: Prepare a series of standard solutions of DEHP in the chosen organic solvent at known concentrations. Inject these standards to construct a calibration curve.

• Analysis: Inject the diluted sample and determine the concentration of DEHP from the calibration curve.

d. Quantification by GC-MS:

• Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC-MS system.

• Chromatographic Conditions: Use a suitable capillary column and temperature program to achieve good separation of DEHP from any potential interferences.

• Mass Spectrometry: Operate the mass spectrometer in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring for characteristic DEHP ions.

• Quantification: Use an internal or external standard method for accurate quantification against a calibration curve prepared with DEHP standards.

e. Calculation of Solubility:

Calculate the solubility of DEHP in the organic solvent using the following formula:

Solubility ( g/100 mL) = (Concentration from analysis (g/mL) × Dilution factor) × 100

Logical Workflow for DEHP Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of DEHP solubility in an organic solvent.

Caption: Workflow for DEHP solubility determination.

References

• 1. Bis(2-ethylhexyl) phthalate - Wikipedia [en.wikipedia.org]
• 2. Di-(2-Ethylhexyl) phthalate (DEHP) - DCCEEW [dcceew.gov.au]
• 3. Bis(2-ethylhexyl) phthalate CAS#: 117-81-7 [m.chemicalbook.com]
• 4. Di(2-ethylhexyl) Phthalate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Metabolic Journey of DEHP: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathway of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely used plasticizer with known endocrine-disrupting properties. Understanding its biotransformation is critical for assessing its toxicological impact and for the development of strategies to mitigate its adverse effects. This document details the enzymatic processes, primary and secondary metabolites, and the experimental methodologies used to elucidate this pathway.

The Core Metabolic Pathway of DEHP

The metabolism of DEHP is a multi-step process that primarily occurs in the liver, but also in other tissues such as the intestines, kidneys, and lungs. The pathway can be broadly divided into two main phases: hydrolysis and oxidation, followed by conjugation for excretion.

The initial and rate-limiting step in DEHP metabolism is the hydrolysis of one of its ester bonds by non-specific carboxyesterases, including lipases, to form mono(2-ethylhexyl) phthalate (MEHP) and 2-ethylhexanol (2-EH).[1] MEHP is the primary and most widely studied metabolite and is considered to be the main toxic moiety.[2][3] The other product, 2-EH, is further metabolized through oxidation to 2-ethylhexanoic acid and its derivatives.[1]

Following its formation, MEHP undergoes extensive oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes.[4] This results in the formation of a series of oxidized secondary metabolites. The major oxidative pathways involve hydroxylation and subsequent oxidation of the ethylhexyl side chain. The key secondary metabolites include:

• mono(2-ethyl-5-hydroxyhexyl) phthalate (5OH-MEHP)

• mono(2-ethyl-5-oxohexyl) phthalate (5oxo-MEHP)

• mono(2-ethyl-5-carboxypentyl) phthalate (5cx-MEPP)

• mono[2-(carboxymethyl)hexyl] phthalate (2cx-MMHP)

These oxidized metabolites, along with MEHP, can then be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to form more water-soluble glucuronides, which are then readily excreted in the urine.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The metabolism of di(2-ethylhexyl) phthalate (DEHP) and mono-(2-ethylhexyl) phthalate (MEHP) in rats: in vivo and in vitro dose and time dependency of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Toxicological Profile of Di(2-ethylhexyl)phthalate (DEHP): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl)phthalate (DEHP) is a high-production-volume chemical primarily used as a plasticizer to impart flexibility to polyvinyl chloride (PVC) products. Its widespread use in consumer goods, food packaging, and medical devices leads to ubiquitous human exposure.[1] Concerns over its potential adverse health effects have prompted extensive toxicological evaluation. This technical guide provides a comprehensive overview of the toxicological profile of DEHP, with a focus on its toxicokinetics, key toxicological endpoints, and the underlying molecular mechanisms.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

The toxicokinetics of DEHP have been studied in various species, including humans, nonhuman primates, and rodents.[2][3] While there are similarities in the metabolic pathways, quantitative differences exist across species.[3][4]

Absorption: In humans, it is estimated that over 70% of an oral dose of DEHP is absorbed. Dermal absorption is significantly lower, with approximately 2% of a dose being absorbed through the skin in humans. Inhalation is also a route of exposure, particularly in occupational settings.

Distribution: Following absorption, DEHP is distributed to various tissues, with initial distribution favoring the liver, intestines, muscle, kidneys, and fat. DEHP has been detected in human adipose tissue and can cross the placenta, leading to fetal exposure.

Metabolism: The metabolism of DEHP is a critical determinant of its toxicity. The initial and most significant step is the hydrolysis of DEHP to its primary metabolite, mono(2-ethylhexyl)phthalate (MEHP), and 2-ethylhexanol. This conversion is catalyzed by lipases in the gastrointestinal tract and various tissues. MEHP is considered to be the more toxic metabolite and is further metabolized through oxidation by cytochrome P450 enzymes into several secondary metabolites, including mono(2-ethyl-5-hydroxyhexyl)phthalate (MEHHP), mono(2-ethyl-5-oxohexyl)phthalate (B134464) (MEOHP), and mono(2-ethyl-5-carboxypentyl)phthalate (MECPP). These metabolites can be conjugated with glucuronic acid before excretion.

Excretion: The metabolites of DEHP are primarily excreted in the urine and feces. In humans, conjugated metabolites are the predominant form found in urine.

Experimental Protocols: Toxicokinetic Studies

A typical toxicokinetic study of DEHP in a primate model, such as the marmoset, would involve the following steps:

• Animal Model: Adult male marmosets are selected and acclimated to laboratory conditions.

• Dosing: A single oral dose of radiolabeled DEHP (e.g., 14C-DEHP) is administered via gavage.

• Sample Collection: Blood samples are collected at various time points post-dosing to determine the plasma concentration of DEHP and its metabolites. Urine and feces are collected over a specified period (e.g., 7 days) to quantify the extent of excretion.

• Analysis: Plasma and excreta are analyzed for radioactivity using liquid scintillation counting. The profile of DEHP and its metabolites is determined using techniques like high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS).

• Data Analysis: Toxicokinetic parameters such as absorption rate, elimination half-life, area under the curve (AUC), and clearance are calculated from the concentration-time data.

Acute and Chronic Toxicity

Acute Toxicity

DEHP exhibits low acute toxicity. The oral LD50 (lethal dose for 50% of the tested population) in rats and mice is in the range of grams per kilogram of body weight.

Chronic Toxicity

Long-term exposure to DEHP has been shown to induce a range of non-carcinogenic effects, primarily targeting the liver, kidneys, and reproductive system in rodents. In a 2-year feeding study in Fischer 344 rats, DEHP administration resulted in reduced body weight gain, and at higher doses, increased liver and kidney weights. Histopathological changes observed included hepatocellular hypertrophy and renal tubule pigmentation.

Table 1: Summary of Chronic Toxicity Studies of DEHP in Rodents

Species	Route of Administration	Duration	Dose Levels	Key Findings	Reference
Fischer 344 Rats	Diet	104 weeks	0, 100, 500, 2500, 12,500 ppm	Reduced body weight, increased liver and kidney weights, hepatocellular lesions, pancreatic acinar cell adenoma, aspermatogenesis.
B6C3F1 Mice	Diet	104 weeks	0, 100, 500, 1500, 6000 ppm	Decreased body weight, cytoplasmic eosinophilia of the liver, hepatomegaly, hypospermia, chronic inflammation, and progressive nephropathy.

Experimental Protocols: Chronic Toxicity Bioassay

A chronic toxicity and carcinogenicity bioassay for DEHP in rodents, following a protocol similar to that of the National Toxicology Program (NTP), would generally involve:

• Animal Model: Fischer 344 rats and B6C3F1 mice are commonly used.

• Dosing: DEHP is administered in the diet at various concentrations for a period of 103-104 weeks.

• In-life Observations: Animals are monitored daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

• Hematology and Clinical Chemistry: Blood samples are collected at interim and terminal sacrifices for analysis of hematological and clinical chemistry parameters.

• Pathology: At the end of the study, a complete necropsy is performed on all animals. Organs are weighed, and tissues are collected and preserved for histopathological examination.

Carcinogenicity

DEHP has been classified as "reasonably anticipated to be a human carcinogen" by the U.S. Department of Health and Human Services and as "possibly carcinogenic to humans" (Group 2B) by the International Agency for Research on Cancer (IARC). This classification is primarily based on evidence of liver tumors in rats and mice. In a 2-year bioassay, DEHP induced a significant increase in the incidence of hepatocellular carcinomas in both rats and mice.

The proposed mechanism for DEHP-induced hepatocarcinogenesis in rodents is primarily non-genotoxic and involves the activation of the peroxisome proliferator-activated receptor alpha (PPARα).

Genotoxicity

The overall weight of evidence suggests that DEHP is not genotoxic. It has generally tested negative in a battery of in vitro and in vivo genotoxicity assays, including the Ames test (bacterial reverse mutation assay) and chromosomal aberration tests in mammalian cells. However, some studies have reported positive findings for chromosomal effects at high concentrations or under specific experimental conditions.

Table 2: Summary of Genotoxicity Data for DEHP

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames)	Salmonella typhimurium	With and without	Negative
In vitro Chromosomal Aberration	Chinese Hamster Ovary (CHO) cells	With and without	Negative
In vivo Micronucleus Test	Mouse bone marrow	N/A	Negative

Experimental Protocols: Genotoxicity Assays

Bacterial Reverse Mutation Assay (Ames Test - OECD Guideline 471):

• Test Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used.

• Exposure: The tester strains are exposed to various concentrations of DEHP in the presence and absence of a metabolic activation system (S9 mix from rat liver).

• Plating: The treated bacteria are plated on minimal glucose agar (B569324) plates.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize an essential amino acid) is counted. A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies.

In Vitro Mammalian Chromosomal Aberration Test (OECD Guideline 473):

• Cell Culture: A suitable mammalian cell line, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, is used.

• Exposure: The cells are treated with at least three concentrations of DEHP, with and without metabolic activation, for a defined period.

• Metaphase Arrest: A metaphase-arresting agent (e.g., colcemid) is added to the cultures to accumulate cells in metaphase.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

• Analysis: The slides are stained, and metaphase cells are analyzed under a microscope for the presence of structural chromosomal aberrations (e.g., breaks, gaps, exchanges).

Reproductive and Developmental Toxicity

DEHP is a well-established reproductive and developmental toxicant in animals. The developing male reproductive system is a primary target.

Reproductive Toxicity: In adult male rodents, DEHP exposure can lead to testicular atrophy, decreased sperm production, and reduced fertility. In females, DEHP has been associated with effects on the estrous cycle and follicular development.

Developmental Toxicity: In utero exposure to DEHP can result in a spectrum of adverse effects in male offspring, including malformations of the reproductive tract such as hypospadias and cryptorchidism (undescended testes). These effects are thought to be due to the anti-androgenic activity of DEHP's primary metabolite, MEHP.

Table 3: Summary of Reproductive and Developmental Toxicity of DEHP

Study Type	Species	Exposure Period	Dose Levels	Key Findings in Offspring	Reference
Two-Generation	Rats	Pre-mating through lactation	0, 30, 100, 300 mg/kg/day	Decreased fertility and litter size in F1 generation; reproductive tract malformations in F1 males.
Developmental	Rats	Gestation Days 6-15	0, 10, 30, 100, 300, 750 mg/kg/day	Increased incidence of reproductive tract malformations in male fetuses.

Experimental Protocols: Two-Generation Reproductive Toxicity Study (OECD Guideline 416)

• Animal Model: The rat is the preferred species.

• Parental (P) Generation: Young adult male and female rats are administered DEHP daily at several dose levels, starting before mating and continuing through mating, gestation, and lactation.

• First Filial (F1) Generation: Offspring from the P generation are selected and continued on the same dosing regimen as their parents through adulthood. They are then mated to produce the F2 generation.

• Endpoints: A comprehensive set of endpoints is evaluated in both generations, including:

  • Reproductive performance: Mating, fertility, gestation length, and parturition.

  • Offspring viability and growth: Litter size, survival, and body weight.

  • Sexual development: Anogenital distance and age at puberty.

  • Organ weights and histopathology: Reproductive organs are examined in detail.

  • Sperm parameters: Sperm count, motility, and morphology.

  • Estrous cyclicity.

Endocrine-Disrupting Effects

DEHP is recognized as an endocrine-disrupting chemical (EDC). Its primary mechanism of endocrine disruption is through its anti-androgenic effects, which are mediated by its metabolite, MEHP. MEHP can interfere with testosterone (B1683101) synthesis in the fetal testis. DEHP has also been shown to interact with other hormone signaling pathways, including the estrogen and thyroid hormone systems.

Experimental Protocols: In Vitro Reporter Gene Assay for Endocrine Disruption

• Cell Line: A mammalian cell line that is responsive to the hormone of interest (e.g., a cell line expressing the androgen receptor) is used.

• Reporter Construct: The cells are transfected with a reporter gene (e.g., luciferase) that is under the control of a hormone response element.

• Exposure: The cells are treated with various concentrations of DEHP or its metabolites, either alone (to test for agonistic activity) or in the presence of the natural hormone (to test for antagonistic activity).

• Measurement of Reporter Activity: After an incubation period, the cells are lysed, and the activity of the reporter enzyme is measured (e.g., by measuring light output for luciferase).

• Data Analysis: An increase in reporter activity in the presence of the test substance alone indicates agonistic activity, while a decrease in hormone-induced reporter activity indicates antagonistic activity.

Signaling Pathways and Molecular Mechanisms of Toxicity

The toxicity of DEHP is mediated through its interaction with various cellular signaling pathways.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα)

The activation of PPARα by DEHP's metabolites, particularly in the liver, is a key initiating event in its hepatotoxicity and hepatocarcinogenesis in rodents. PPARα is a nuclear receptor that regulates the expression of genes involved in lipid metabolism and peroxisome proliferation.

Caption: DEHP's activation of the PPARα signaling pathway.

Constitutive Androstane (B1237026) Receptor (CAR)

DEHP and its metabolites can also activate the constitutive androstane receptor (CAR), another nuclear receptor primarily expressed in the liver that regulates the metabolism of xenobiotics and endobiotics.

Caption: DEHP-mediated activation of the CAR signaling pathway.

Oxidative Stress and Nrf2 Signaling

DEHP exposure has been shown to induce oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense system. This can lead to cellular damage. The Nrf2 signaling pathway is a key regulator of the antioxidant response.

Caption: DEHP-induced oxidative stress and the Nrf2 response.

Wnt/β-catenin Signaling

Recent studies have implicated the Wnt/β-catenin signaling pathway in DEHP-induced cellular effects, particularly in the context of cancer progression.

Caption: DEHP's influence on the Wnt/β-catenin signaling pathway.

Other Signaling Pathways

DEHP has also been shown to modulate other signaling pathways, including:

• Notch Signaling: Involved in cell fate decisions, proliferation, and apoptosis.

• Transforming Growth Factor-beta (TGF-β) Signaling: Plays a role in fibrosis and tissue remodeling.

Conclusion

The toxicological profile of Di(2-ethylhexyl)phthalate is complex, with effects observed on multiple organ systems and through various molecular mechanisms. While the carcinogenicity of DEHP in rodents is a significant concern, its relevance to humans is still a subject of debate, primarily due to species differences in metabolism and the primary role of PPARα activation in rodents. The reproductive and developmental toxicity of DEHP, particularly its anti-androgenic effects, are of high concern for human health. A thorough understanding of the dose-response relationships and the underlying signaling pathways is crucial for accurate risk assessment and the development of strategies to mitigate potential adverse health effects associated with DEHP exposure. Further research is needed to fully elucidate the complex interplay of these signaling pathways and their contribution to the overall toxicity of DEHP in humans.

References

• 1. nib.si [nib.si]
• 2. inis.iaea.org [inis.iaea.org]
• 3. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Species and inter-individual differences in metabolic capacity of di(2-ethylhexyl)phthalate (DEHP) between human and mouse livers - PubMed [pubmed.ncbi.nlm.nih.gov]

The Endocrine Disrupting Mechanisms of Di(2-ethylhexyl) Phthalate (DEHP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a ubiquitous environmental contaminant with well-documented endocrine-disrupting properties. This technical guide provides an in-depth analysis of the molecular mechanisms through which DEHP and its primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), interfere with hormonal signaling pathways. The guide focuses on the impact of DEHP on the hypothalamic-pituitary-gonadal (HPG) axis, steroidogenesis in both males and females, thyroid hormone homeostasis, and the role of peroxisome proliferator-activated receptors (PPARs) in mediating its effects. Quantitative data from key studies are summarized, detailed experimental protocols are provided, and critical signaling pathways are visualized to offer a comprehensive resource for the scientific community.

Introduction

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer that imparts flexibility to polyvinyl chloride (PVC) products.[1] Its widespread use has led to ubiquitous human exposure through various routes, including ingestion, inhalation, and dermal contact.[2] DEHP is not chemically bound to the polymer matrix and readily leaches into the environment, leading to contamination of food, water, and indoor dust.[1] Upon entering the body, DEHP is rapidly metabolized to its more biologically active metabolite, mono(2-ethylhexyl) phthalate (MEHP).[3]

A growing body of evidence has classified DEHP as an endocrine-disrupting chemical (EDC) due to its ability to interfere with the synthesis, secretion, transport, binding, action, and elimination of natural hormones.[3] These disruptions can have profound effects on reproductive health, development, and metabolism. This guide delves into the core mechanisms of DEHP's endocrine-disrupting activities, providing detailed information for researchers investigating its toxicological effects and for professionals involved in the development of safer alternatives.

Disruption of the Hypothalamic-Pituitary-Gonadal (HPG) Axis and Steroidogenesis

DEHP and its metabolite MEHP significantly impact the HPG axis, leading to downstream effects on gonadal function and steroid hormone production in both males and females.

Effects on Female Reproductive Function

In females, DEHP and MEHP primarily target the ovary, affecting granulosa cell function and ovarian steroidogenesis.

2.1.1. Inhibition of Steroidogenesis in Granulosa Cells

MEHP has been shown to inhibit the production of estradiol (B170435) and progesterone (B1679170) in granulosa cells. This inhibition is mediated through multiple mechanisms:

• Downregulation of Steroidogenic Enzymes: DEHP and MEHP decrease the expression of key steroidogenic enzymes, including Steroidogenic Acute Regulatory Protein (StAR) and aromatase (CYP19A1). StAR is crucial for the transport of cholesterol into the mitochondria, the rate-limiting step in steroidogenesis. Aromatase is essential for the conversion of androgens to estrogens.

• Interference with Signaling Pathways: DEHP has been found to decrease the follicle-stimulating hormone (FSH)-stimulated activation of the cAMP and ERK1/2 signaling pathways in human granulosa cells. These pathways are critical for upregulating the expression of steroidogenic genes.

Quantitative Data on DEHP's Effects on Female Steroidogenesis

Cell Type	DEHP/MEHP Concentration	Endpoint	Observed Effect	Reference
Human Granulosa Cells (in vitro)	25 µM DEHP	FSH-stimulated Progesterone Production	Decreased
Human Granulosa Cells (in vitro)	25 µM DEHP	FSH-stimulated Estradiol Production	Decreased
Human Granulosa Cells (in vitro)	25 µM DEHP	FSH-stimulated STAR mRNA expression	Decreased
Human Granulosa Cells (in vitro)	25 µM DEHP	FSH-stimulated CYP19A1 mRNA expression	Decreased
Rat Granulosa Cells (in vitro)	400 µM DEHP	Progesterone Production	Decreased
Rat Granulosa Cells (in vitro)	400 µM DEHP	Estradiol Production	Decreased
Rat Granulosa Cells (in vitro)	400 µM DEHP	Star mRNA expression	Down-regulated
Rat Granulosa Cells (in vitro)	400 µM DEHP	Cyp19a1 mRNA expression	Down-regulated

Signaling Pathway: DEHP-Mediated Disruption of Granulosa Cell Steroidogenesis

Caption: DEHP disrupts FSH-stimulated steroidogenesis in granulosa cells.

Effects on Male Reproductive Function

In males, the primary targets of DEHP and MEHP are the Leydig and Sertoli cells within the testes.

2.2.1. Inhibition of Testosterone (B1683101) Production in Leydig Cells

DEHP exposure has been consistently linked to reduced testosterone biosynthesis. This anti-androgenic effect is attributed to:

• Downregulation of Steroidogenic Genes: Similar to its effects in females, DEHP downregulates the expression of genes crucial for testosterone synthesis, including Lhcgr, Star, Cyp11a1, Hsd3b1, Cyp17a1, and Hsd17b3.

• Direct Enzyme Inhibition: Some studies suggest that DEHP metabolites can directly inhibit the activity of steroidogenic enzymes.

• Induction of Oxidative Stress: DEHP can induce the production of reactive oxygen species (ROS) in Leydig cells, leading to cellular damage and impaired function.

Quantitative Data on DEHP's Effects on Male Steroidogenesis

Animal Model	DEHP/MEHP Dose/Concentration	Endpoint	Observed Effect	Reference
Male Rats (in utero exposure)	234 mg/kg/day DEHP	Serum Testosterone	Significant decrease
Male Rats (in utero exposure)	750 mg/kg DEHP	Intratesticular Testosterone	66% lower than control
Mouse Leydig Cells (in vitro)	5 µM MEHP	Testosterone Production	Significant reduction
Male Mice (in vivo)	5 mg/kg/day DEHP	Testicular Testosterone	Substantial reduction
Male Mice (in vivo)	5 mg/kg/day DEHP	Cyp19a1 mRNA expression in testes	Upregulated

Signaling Pathway: DEHP-Mediated Disruption of Leydig Cell Steroidogenesis

Caption: DEHP impairs testosterone production in Leydig cells.

Interaction with Nuclear Receptors

DEHP and its metabolites can directly interact with several nuclear receptors, thereby altering gene expression and cellular function.

Peroxisome Proliferator-Activated Receptors (PPARs)

MEHP is a known agonist for PPARα and PPARγ. Activation of these receptors can lead to:

• Hepatic Effects: PPARα activation is associated with peroxisome proliferation and potential hepatocarcinogenesis in rodents.

• Adipogenesis: PPARγ is a master regulator of adipocyte differentiation, and its activation by MEHP may contribute to metabolic disturbances.

• Ovarian Effects: PPARs are expressed in the ovary and their activation by MEHP can suppress aromatase expression, contributing to the inhibition of estradiol synthesis.

Quantitative Data on PPAR Activation by MEHP

Receptor	Ligand	EC50 (µM)	Cell Type	Reference
Mouse PPARα	MEHP	0.6	COS-1
Human PPARα	MEHP	3.2	COS-1
Mouse PPARγ	MEHP	10.1	COS-1
Human PPARγ	MEHP	6.2	COS-1
Human PPARγ1	BzBP	2.94 (EC15)	Reporter gene assay

Signaling Pathway: MEHP-Mediated Activation of PPARs

Caption: MEHP activates PPARs, leading to altered gene expression.

Androgen and Estrogen Receptors

The interaction of DEHP and its metabolites with androgen (AR) and estrogen receptors (ER) is more complex and appears to be primarily antagonistic.

• Anti-androgenic Activity: MEHP has been shown to exhibit anti-androgenic activity. Molecular docking studies suggest that DEHP metabolites can bind to the ligand-binding pocket of the AR, potentially disrupting normal androgen signaling.

• Anti-estrogenic Activity: MEHP can also act as an antagonist for both ERα and ERβ.

Quantitative Data on AR and ER Interaction

Receptor	Ligand	IC50 (µM)	Assay	Reference
Human ER	MEHP	125	Yeast Assay (anti-estrogenic)
Human AR	MEHP	736	Yeast Assay (anti-androgenic)

Disruption of Thyroid Hormone Homeostasis

DEHP exposure has been associated with alterations in thyroid hormone levels, although the mechanisms are not fully elucidated. Potential mechanisms include:

• Interference with Thyroid Hormone Synthesis: DEHP may affect the expression of genes involved in thyroid hormone synthesis.

• Alteration of Thyroid Hormone Transport and Metabolism: DEHP could interfere with the binding of thyroid hormones to transport proteins or affect their metabolism in the liver.

• Disruption of the Hypothalamic-Pituitary-Thyroid (HPT) Axis: DEHP may disrupt the feedback mechanisms that regulate the HPT axis.

Quantitative Data on DEHP's Effects on Thyroid Hormones

Animal Model	DEHP Dose	Endpoint	Observed Effect	Reference
Adolescent Male Rats	0.75 mg/kg/day	Serum T4	Significantly reduced
Adolescent Male Rats	150 mg/kg/day	Serum T4	Significantly reduced
Adolescent Male Rats	150 mg/kg/day	Relative Thyroid Weight	Significantly decreased
Juvenile Female Rats	0.3 mg/kg/day	Thyroid Trh mRNA expression	Significantly up-regulated
Juvenile Male Rats	0.3 mg/kg/day	Blood Tg and Thrsp mRNA expression	Significantly increased

Experimental Protocols

This section provides an overview of common experimental methodologies used to assess the endocrine-disrupting effects of DEHP.

In Vitro Steroidogenesis Assay in H295R Cells

The H295R human adrenocortical carcinoma cell line is a widely used in vitro model for screening chemicals that affect steroidogenesis.

• Cell Culture: H295R cells are cultured in a suitable medium supplemented with serum.

• Exposure: Cells are seeded in multi-well plates and, after an acclimation period, exposed to a range of DEHP or MEHP concentrations for 48 hours.

• Hormone Analysis: After exposure, the culture medium is collected, and the concentrations of steroid hormones (e.g., estradiol, progesterone, testosterone) are quantified using enzyme-linked immunosorbent assays (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Cell Viability: Cell viability is assessed using assays such as the MTT or SRB assay to ensure that observed effects on hormone production are not due to cytotoxicity.

Gene Expression Analysis by Quantitative Real-Time PCR (qPCR)

qPCR is used to quantify changes in the expression of genes involved in endocrine signaling pathways.

• RNA Extraction: Total RNA is extracted from cells or tissues exposed to DEHP/MEHP.

• Reverse Transcription: RNA is reverse-transcribed into complementary DNA (cDNA).

• qPCR: The cDNA is used as a template for qPCR with primers specific for target genes (e.g., StAR, CYP19A1, AR, ER) and a reference gene for normalization.

• Data Analysis: The relative expression of target genes is calculated using methods such as the ΔΔCt method.

Nuclear Receptor Activation Assay

Cell-based reporter gene assays are commonly used to determine if a chemical can activate or inhibit a specific nuclear receptor.

• Cell Transfection: A suitable cell line is co-transfected with an expression vector for the nuclear receptor of interest (e.g., PPARγ) and a reporter plasmid containing a luciferase gene under the control of a promoter with response elements for that receptor.

• Exposure: The transfected cells are exposed to various concentrations of the test chemical.

• Luciferase Assay: After incubation, cell lysates are prepared, and luciferase activity is measured. An increase in luciferase activity indicates receptor activation.

Experimental Workflow: Investigating DEHP's Endocrine Disrupting Effects

Caption: A typical workflow for studying DEHP's endocrine effects.

Conclusion

The evidence overwhelmingly indicates that DEHP and its primary metabolite, MEHP, are potent endocrine disruptors that can interfere with multiple hormonal signaling pathways. The primary mechanisms of action include the inhibition of steroidogenesis in both male and female gonads through the downregulation of key enzymes and interference with intracellular signaling cascades. Furthermore, MEHP's ability to activate PPARs and antagonize androgen and estrogen receptors contributes to its diverse endocrine-disrupting effects. The disruption of thyroid hormone homeostasis represents another area of concern.

This technical guide provides a consolidated resource for understanding the complex molecular mechanisms underlying DEHP's endocrine toxicity. The presented quantitative data, experimental protocols, and signaling pathway diagrams are intended to support further research into the health effects of DEHP and to aid in the development of safer alternatives to mitigate human exposure and protect public health. Continued investigation into the intricate interactions of DEHP with the endocrine system is crucial for a comprehensive risk assessment and the implementation of effective regulatory measures.

References

• 1. Analysis of the in vitro effects of di-(2-ethylhexyl) phthalate exposure on human uterine leiomyoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of In Vitro Long-Term Low-Level DEHP Exposure on Gene Expression Profile in Human Granulosa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Determination of Di(2-ethylhexyl) Phthalate (DEHP) by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer to enhance the flexibility and durability of polyvinyl chloride (PVC) products.[1][2] Its widespread use has led to its presence in various environmental and biological matrices.[1] Due to potential health concerns, including endocrine disruption, regulatory bodies in the European Union and the United States have restricted its use in certain products, such as children's toys.[1] This application note provides a detailed protocol for the preparation of DEHP standards for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely adopted analytical technique for this purpose.[3]

Principle of GC-MS Analysis

Gas chromatography separates volatile and semi-volatile compounds, like DEHP, in the gas phase. The separated compounds are then introduced into a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, enabling sensitive and selective detection. For enhanced sensitivity, Selected Ion Monitoring (SIM) mode is often employed, where the mass spectrometer is set to detect only specific ions characteristic of the target analyte.

Experimental Protocols

1. Materials and Reagents

• DEHP standard (purity ≥ 98%)

• Hexane (B92381) or Dichloromethane (B109758) (pesticide residue grade or equivalent)

• Internal Standard (IS), e.g., Benzyl Benzoate or Phenanthrene-d10

• Class A volumetric flasks and pipettes

• Analytical balance

• GC vials with PTFE-lined septa

2. Preparation of Standard Solutions

2.1. DEHP Stock Standard Solution (e.g., 1000 µg/mL)

• Accurately weigh 100 mg of pure DEHP standard into a 100 mL volumetric flask.

• Dissolve the standard in a small amount of hexane or dichloromethane.

• Bring the flask to volume with the same solvent.

• Stopper the flask and mix thoroughly. This solution should be stored at 4°C.

2.2. Internal Standard Stock Solution (e.g., 1000 µg/mL)

• Prepare a 1000 µg/mL stock solution of the chosen internal standard (e.g., Benzyl Benzoate) following the same procedure as for the DEHP stock standard.

2.3. Working Standard Solutions for Calibration Curve

Prepare a series of calibration standards by serial dilution of the DEHP stock standard solution. The concentration range should encompass the expected concentration of DEHP in the samples.

• Example Dilution Series in Hexane:

  • Pipette the appropriate volume of the 1000 µg/mL DEHP stock solution into separate volumetric flasks.

  • Add a constant volume of the internal standard stock solution to each flask to achieve a final concentration of, for example, 1 µg/mL.

  • Dilute to the final volume with hexane.

Table 1: Example Preparation of Calibration Standards

Target Concentration (µg/mL)	Volume of 1000 µg/mL DEHP Stock (mL)	Final Volume (mL)
0.05	0.005	100
0.1	0.01	100
0.5	0.05	100
1.0	0.1	100
5.0	0.5	100
10.0	1.0	100

Note: The concentrations should be adjusted based on the sensitivity of the instrument and the expected sample concentrations.

3. Sample Preparation (Liquid-Liquid Extraction Example)

For liquid samples such as beverages, liquid-liquid extraction can be employed.

• To 5 mL of the liquid sample, add a known amount of the internal standard.

• Add 5 mL of dichloromethane or hexane.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Centrifuge to separate the organic and aqueous phases.

• Carefully transfer the organic layer (bottom layer for dichloromethane, top for hexane) to a clean GC vial for analysis.

Caution: Phthalates are common laboratory contaminants. To avoid contamination, use scrupulously clean glassware, high-purity solvents, and avoid contact with plastic materials wherever possible.

4. GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters and can be adapted based on the specific instrument and column used.

Table 2: Example GC-MS Operating Conditions

Parameter	Condition
Gas Chromatograph	Agilent 7890A GC System or equivalent
Column	DB-5MS, Rtx-440, or Rxi-XLB (30 m x 0.25 mm, 0.25 µm)
Injector	Split/Splitless, 280-320°C
Carrier Gas	Helium or Hydrogen
Oven Program	Initial: 60°C, hold 1 min; Ramp: 20°C/min to 300°C, hold 5 min
Mass Spectrometer	Agilent 5977A GC/MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)
SIM Ions for DEHP	m/z 149, 167, 279

Data Presentation

Quantitative analysis is performed by constructing a calibration curve plotting the ratio of the DEHP peak area to the internal standard peak area against the concentration of DEHP.

Table 3: Quantitative Performance Data for DEHP Analysis by GC-MS

Parameter	Typical Value	Reference
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.05 - 50 ng/mL
Repeatability (%RSD)	< 5%

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. peakscientific.com [peakscientific.com]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Application Note & Protocol: Quantification of DEHP Metabolites by HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer that can leach from consumer and medical products, leading to human exposure. Due to its potential endocrine-disrupting properties and other adverse health effects, robust and sensitive methods for quantifying its metabolites in biological matrices are crucial for toxicological studies and clinical research.[1][2] This document provides a detailed application note and protocol for the quantification of major DEHP metabolites, including mono(2-ethylhexyl) phthalate (MEHP), mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), mono(2-ethyl-5-carboxypentyl) phthalate (MECPP), and mono-[2-(carboxymethyl)hexyl]phthalate (2cx-MMHP), using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Experimental Workflow

The overall experimental workflow for the quantification of DEHP metabolites is depicted below. This process includes sample collection, preparation, enzymatic deconjugation, solid-phase extraction, HPLC separation, and MS/MS detection and quantification.

Caption: Experimental workflow for DEHP metabolite quantification.

Experimental Protocols

Sample Preparation

1.1. Urine Sample Preparation

This protocol is adapted for the analysis of DEHP metabolites in human urine.[3][4][5]

• Materials:

  • Urine sample (100 µL to 2.5 mL)

  • Isotopically labeled internal standards for each analyte

  • β-glucuronidase from Helix pomatia

  • Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5)

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18)

  • Methanol (B129727)

  • Acetonitrile (B52724)

  • 0.1% Acetic acid in water

• Procedure:

  • Thaw frozen urine samples to room temperature and vortex for 1 minute.

  • Pipette 100 µL of urine into a clean microcentrifuge tube.

  • Spike the sample with a solution containing the isotopically labeled internal standards.

  • Add 25 µL of β-glucuronidase enzyme solution and 25 µL of ammonium acetate buffer.

  • Incubate the mixture at 37°C for at least 90 minutes to deconjugate the glucuronidated metabolites.

  • Stop the enzymatic reaction by adding 50 µL of glacial acetic acid.

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample onto the conditioned SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analytes with methanol or acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for HPLC-MS/MS analysis.

1.2. Serum Sample Preparation

This protocol is designed for the analysis of DEHP and its primary metabolite MEHP in human serum.

• Materials:

  • Serum sample (1.0 mL)

  • Isotopically labeled internal standards (e.g., for MEHP and DEHP)

  • Acetone

  • Hexane (B92381)

  • Phosphoric acid (1M)

• Procedure:

  • Thaw frozen serum samples to room temperature.

  • To 1.0 mL of serum, add 125 µL of 1M phosphoric acid to denature proteins and enzymes.

  • Vortex mix and sonicate for 10 minutes.

  • Spike the sample with the isotopically labeled internal standards.

  • Perform a liquid-liquid extraction by adding acetone, vortexing, and centrifuging.

  • Transfer the supernatant to a new tube.

  • Perform a second extraction with hexane under acidic conditions.

  • Combine the organic layers and evaporate to dryness.

  • Reconstitute the residue in the mobile phase for analysis.

HPLC-MS/MS Analysis

2.1. Liquid Chromatography Conditions

The following table summarizes typical HPLC conditions for the separation of DEHP metabolites.

Parameter	Condition
LC System	Agilent 1100 series or equivalent
Column	Agilent ZORBAX SB-Phenyl (2.1 × 100 mm, 1.8 µm) or equivalent C18 column
Column Temperature	20°C - 40°C
Mobile Phase A	0.1% Acetic acid in water or 10 mM Ammonium acetate
Mobile Phase B	0.1% Acetic acid in acetonitrile or Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	Optimized for separation of all target analytes

2.2. Mass Spectrometry Conditions

The following table outlines typical mass spectrometry parameters for the detection of DEHP metabolites.

Parameter	Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Multiple Reaction Monitoring (MRM) Transitions	See Table 1 below

Data Presentation

Table 1: MRM Transitions for DEHP Metabolites

This table provides the precursor and product ion m/z values for common DEHP metabolites used in multiple reaction monitoring (MRM) mode.

Metabolite	Precursor Ion (m/z)	Product Ion (m/z)
MEHP	277	233
MEHHP	293	121
MEOHP	291	247
MECPP	307	121

Table 2: Method Performance Data

This table summarizes typical quantitative performance data for the HPLC-MS/MS method for DEHP metabolite quantification in urine.

Metabolite	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
MEHP	0.11 - 0.28	0.24 - 0.58	79 - 102
MEHHP	0.11 - 0.28	0.24 - 0.58	79 - 102
MEOHP	0.11 - 0.28	0.24 - 0.58	79 - 102

DEHP Metabolism Pathway

DEHP is metabolized in the body through a series of enzymatic reactions, primarily in the liver. The initial step is the hydrolysis of DEHP to its monoester, MEHP, which is then further oxidized to form secondary metabolites. These metabolites can also be conjugated with glucuronic acid before excretion.

Caption: Metabolic pathway of DEHP.

References

• 1. Determination of Di-(2-ethylhexyl)phthalate (DEHP) metabolites in human hair using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Recovery Solid-Phase Extraction of DEHP from Aqueous Samples

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer added to polymers like polyvinyl chloride (PVC) to enhance flexibility and durability.[1] Its extensive use in consumer products, from food packaging to medical devices, has led to its ubiquitous presence as an environmental contaminant in water sources.[1] Due to its classification as an endocrine disruptor and potential health risks, regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have established maximum admissible concentrations for DEHP in drinking water.[2][3]

Accurate quantification of DEHP at trace levels requires a robust sample preparation step to concentrate the analyte and remove matrix interferences.[4] Solid-Phase Extraction (SPE) is a highly effective and widely adopted technique for this purpose, offering advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher recovery rates, and ease of automation. This application note provides a detailed protocol for the extraction of DEHP from water samples using C18 SPE cartridges, followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The performance of SPE for DEHP analysis can vary based on the sorbent material and elution solvent used. The following table summarizes typical performance data from various studies.

SPE Sorbent	Elution Solvent(s)	Average Recovery of DEHP (%)	Limit of Detection (LOD)	Analytical Method	Reference
Florisil	Ethyl Acetate	98.2 - 110%	0.025 - 0.05 mg/L	GC
C18	Dichloromethane (DCM)	80 - 114%	0.03 - 0.11 µg/L (MDL)	GC-MS (SIM)
C18	Methanol (B129727)/Dichloromethane (50:50, v/v)	83%	Not Specified	GC
C18	Not Specified	Not Specified	0.05 µg/L	GC-MS (EI-SIM)
C18	Not Specified	Not Specified	0.1 µg/L	LC-GC-MS

MDL: Method Detection Limit

Experimental Protocol

This protocol details the manual solid-phase extraction of DEHP from water samples using C18 cartridges.

1. Materials and Reagents

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 3 mL or 6 mL).

• Solvents (HPLC or GC grade): Methanol, Dichloromethane (DCM) or Ethyl Acetate.

• Reagent Water: Deionized or double-distilled water, confirmed to be free of phthalates.

• Glassware: All glassware must be thoroughly cleaned and rinsed with a phthalate-free solvent to avoid contamination.

• Sample Collection Bottles: Glass bottles with PTFE-lined caps.

• SPE Vacuum Manifold.

• Nitrogen Evaporation System.

• Analytical Instrument: Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

2. SPE Procedure

Step 2.1: Cartridge Conditioning This step wets the sorbent to ensure proper interaction with the sample.

• Place the C18 cartridges onto the vacuum manifold.

• Pass 5 mL of methanol through each cartridge under a light vacuum. Do not allow the sorbent bed to go dry.

• Follow with 5 mL of deionized water to equilibrate the cartridge. Ensure the sorbent remains wet.

Step 2.2: Sample Loading

• Collect water samples in glass bottles. For drinking water, a sample volume of 500 mL to 1 L is common.

• Pass the water sample through the conditioned C18 cartridge at a steady flow rate of approximately 5-10 mL/min.

Step 2.3: Washing (Interference Removal) This step removes co-extracted, weakly bound impurities.

• After the entire sample has passed through, wash the cartridge with 2 x 1 mL of deionized water to remove any remaining polar interferences.

• Dry the cartridge thoroughly by drawing a vacuum or blowing nitrogen gas through it for 10-20 minutes to remove all residual water. This step is critical for efficient elution with organic solvents.

Step 2.4: Elution This step recovers the bound DEHP from the sorbent.

• Place a clean collection tube inside the vacuum manifold.

• Elute the DEHP from the cartridge using an appropriate solvent. Two effective options are:

  • Option A (Ethyl Acetate): Add two aliquots of 2.5 mL of ethyl acetate.

  • Option B (Dichloromethane): Add two aliquots of 2 mL of dichloromethane.

• Allow the solvent to soak the sorbent for about one minute before applying a vacuum to slowly draw the solvent through into the collection tube.

Step 2.5: Concentration and Reconstitution

• Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a small, precise volume (e.g., 300-500 µL) of a solvent suitable for GC-MS analysis, such as methanol or hexane.

• The sample is now ready for injection into the GC-MS for separation and quantification.

Mandatory Visualization

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. scispace.com [scispace.com]
• 3. New Analytical Method for Determination of Phthalates in Wastewater by on Line LC-GC-MS Using the TOTAD Interface and Fraction Collector [mdpi.com]
• 4. mdpi.com [mdpi.com]

Analysis of DEHP Plasticizer in Medical Devices: Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a commonly used plasticizer in polyvinyl chloride (PVC) based medical devices to enhance their flexibility.[1] However, DEHP is not covalently bound to the PVC polymer and can leach out into solutions that come into contact with the plastic, such as intravenous fluids and blood.[1][2] Concerns over potential adverse health effects, including reproductive toxicity, have led to increased scrutiny and regulation of DEHP in medical devices.[3][4] This application note provides a detailed protocol for the analytical determination of DEHP in plastic medical devices using Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted and robust method for this purpose.

Experimental Protocols

This section details the methodology for the extraction and quantification of DEHP from plastic medical devices. It is crucial to use glassware and pre-cleaned utensils to avoid phthalate contamination from other plastic sources.

Materials and Reagents

• DEHP standard (analytical grade)

• n-Hexane (HPLC or GC grade)

• Ethanol (HPLC or GC grade)

• Dichloromethane (pesticide grade)

• Acetone (B3395972) (pesticide grade)

• Deuterated DEHP (DEHP-d4) or other suitable internal standard

• Glassware (volumetric flasks, pipettes, vials, syringes) – thoroughly cleaned by rinsing with water, followed by acetone and hexane.

• Analytical balance

• Ultrasonic bath

• Vortex mixer

• Centrifuge

• GC-MS system

Sample Preparation

• Cut the plastic medical device into small, uniform pieces (e.g., 5 mm x 5 mm).

• Accurately weigh approximately 0.1 g of the plastic pieces into a clean glass vial.

Extraction of DEHP

Two primary extraction methods are presented: solvent extraction for determining the total DEHP content and migration analysis to assess leaching into a simulant.

This method determines the total amount of DEHP present in the plastic material.

• Add 5 mL of n-hexane to the vial containing the weighed plastic pieces.

• For enhanced extraction, sonicate the sample for 1 hour.

• Alternatively, the standard Soxhlet extraction method can be employed, which is a semi-continuous technique for extracting additives from polymers.

• After extraction, carefully transfer the solvent to a clean glass vial.

• If necessary, filter the extract to remove any particulate matter.

• Spike the extract with a known concentration of an internal standard (e.g., DEHP-d4) to improve quantification accuracy.

This method evaluates the amount of DEHP that leaches from the device under conditions simulating clinical use.

• Submerge the prepared plastic samples in a known volume of a relevant simulant in a glass vial. The choice of simulant depends on the intended use of the medical device (e.g., ethanol/water mixture for blood contact, saline, or dextrose solutions).

• Incubate the samples under controlled conditions of temperature and time that reflect or accelerate the actual usage conditions.

• After the specified incubation period, carefully remove the plastic samples.

• The simulant containing the leached DEHP is then subjected to liquid-liquid extraction. Add an equal volume of an extraction solvent mixture (e.g., ethyl acetate/n-hexane 50:50, v/v).

• Vigorously shake the mixture to ensure efficient extraction of DEHP into the organic phase.

• Allow the layers to separate and carefully collect the organic layer containing the DEHP.

• Spike the extract with a known concentration of an internal standard.

Analytical Quantification using GC-MS

Gas Chromatography-Mass Spectrometry is a highly sensitive and selective technique for quantifying DEHP.

• Instrument Setup:

  • GC Column: A non-polar capillary column, such as a 5%-phenyl/95%-dimethylpolysiloxane column (30m x 0.25mm i.d. x 0.25µm film thickness), is suitable for separating DEHP.

  • Injection Mode: Splitless injection is recommended for trace analysis.

  • Injector Temperature: A high injector temperature (e.g., 320 °C) helps to efficiently vaporize DEHP and prevent absorption in the injector.

  • Oven Temperature Program: A temperature gradient is used to separate DEHP from other components. An example program starts at a lower temperature and ramps up to a final temperature.

  • MS Detector: The mass spectrometer should be operated in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and specificity. The quantification ion for DEHP is typically m/z 149.

• Calibration:

  • Prepare a series of DEHP standard solutions of known concentrations in n-hexane, ranging from 0.1 to 200 µg/mL.

  • Spike each standard with the same concentration of the internal standard.

  • Inject the standards into the GC-MS system and generate a calibration curve by plotting the ratio of the DEHP peak area to the internal standard peak area against the DEHP concentration.

• Sample Analysis:

  • Inject an aliquot (e.g., 1 µL) of the prepared sample extract into the GC-MS system.

  • Identify and quantify DEHP based on its retention time and the characteristic m/z 149 ion.

  • Calculate the concentration of DEHP in the sample using the calibration curve.

Data Presentation

The following tables summarize key quantitative data related to DEHP analysis.

Table 1: GC-MS Method Validation Parameters for DEHP Quantification

Parameter	Value	Reference
Analytical Technique	Gas Chromatography-Mass Spectrometry (GC-MS)
Detection Mode	Selective Ion Monitoring (SIM)
Quantification Ion (m/z)	149
Linear Range	0.1 - 200 µg/mL
Correlation Coefficient (r²)	> 0.999
Recovery (Ethanol/Water)	89.6 - 101.5%
Recovery (Whole Blood)	91.0 - 98.9%

Table 2: Reported DEHP Levels in Various Medical Devices

Medical Device	DEHP Concentration/Leaching	Reference
PVC Medical Devices (general)	24.5 - 29% by weight
IV Fluid Bags (PL146 Plastic)	3260 µg leached
Disposable Plastic Syringes	41.3 µg leached
EVA IV Fluid Bags (labeled DEHP-free)	11.0 - 17.1 µg leached
Neonatal Expiratory Filter Set	up to 54,600 µg leached
Respiratory Support and Filter	Median: 6560 µg leached

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for DEHP analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. DEHP In Medical Devices | B. Braun Australia - B. Braun [bbraun.com.au]
• 3. Analytical methods for the determination of DEHP plasticizer alternatives present in medical devices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. namsa.com [namsa.com]

Application Notes and Protocols: DEHP as a Calibration Standard for Analytical Instruments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer to impart flexibility to polyvinyl chloride (PVC) and other polymers.[1][2][3] Due to its widespread use and potential for leaching into the environment and various products, accurate quantification of DEHP is crucial.[4][5] DEHP is classified as a possible human carcinogen and an endocrine disruptor, making its monitoring in food, beverages, water, and medical devices a significant concern for public health and safety.

These application notes provide detailed protocols for using DEHP as a calibration standard for common analytical instruments such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Properties of DEHP Analytical Standard

A thorough understanding of the physical and chemical properties of the DEHP analytical standard is essential for its proper handling, storage, and use in calibration procedures.

Property	Value
Synonyms	Bis(2-ethylhexyl) phthalate, Dioctyl phthalate
CAS Number	117-81-7
Molecular Formula	C₂₄H₃₈O₄
Molecular Weight	390.56 g/mol
Appearance	Colorless, oily liquid
Boiling Point	386 °C
Melting Point	-50 °C
Density	0.985 g/mL at 20 °C
Solubility	Soluble in oil, not in water. Soluble in organic solvents like methanol, acetonitrile, dichloromethane, and hexane.
Purity	Analytical standard grade

Experimental Protocols

Protocol 1: Preparation of DEHP Standard Solutions

This protocol outlines the preparation of stock and working standard solutions of DEHP.

Materials:

• DEHP analytical standard (neat or certified solution)

• High-purity solvent (e.g., methanol, acetonitrile, or hexane, suitable for the analytical method)

• Class A volumetric flasks

• Calibrated pipettes or microsyringes

• Analytical balance

Procedure:

• Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh approximately 100 mg of DEHP analytical standard into a 100 mL volumetric flask.

  • Dissolve the standard in a small amount of the chosen solvent.

  • Once dissolved, bring the flask to volume with the solvent.

  • Stopper the flask and invert it several times to ensure homogeneity. This is the stock solution.

• Working Standard Solution Preparation:

  • Perform serial dilutions of the stock solution to prepare a series of working standards at desired concentrations. For example, to prepare a 10 µg/mL working standard, dilute 1 mL of the 1000 µg/mL stock solution to 100 mL with the solvent.

  • Prepare a range of concentrations that will bracket the expected concentration of DEHP in the samples.

Storage: Store stock and working solutions in tightly sealed glass containers at a low temperature (e.g., -20°C) to minimize evaporation and degradation.

Protocol 2: Instrument Calibration using DEHP Standards

This protocol describes the general procedure for creating a calibration curve for quantifying DEHP.

Procedure:

• Instrument Setup: Set up the analytical instrument (HPLC or GC-MS) according to the optimized method parameters (see tables below for examples).

• Blank Injection: Inject a solvent blank to establish the baseline and check for any system contamination.

• Standard Injections: Inject the prepared DEHP working standards in order of increasing concentration.

• Calibration Curve Construction: Plot the instrument response (e.g., peak area) against the corresponding concentration of the DEHP standards.

• Linearity Assessment: Perform a linear regression analysis on the calibration curve data. A coefficient of determination (R²) value greater than 0.99 is generally considered acceptable.

Quantitative Data for DEHP Calibration

The following tables summarize typical quantitative data for DEHP calibration using HPLC and GC-MS.

HPLC Calibration Data

Parameter	Value	Matrix	Reference
Linearity Range	0.01 - 8 ng/mL	Spiked Bottled Water
0.3 - 1.5 mg/L	Alcoholic Beverage
0.1 - 100 mg/L	Drinking Water
0 - 500 ppm	-
Correlation Coefficient (R²)	≥ 0.9993	Spiked Bottled Water
≥ 0.9985	-
Limit of Detection (LOD)	0.8 pg/mL	Spiked Bottled Water
1.37 µg/mL	Acetonitrile
Limit of Quantification (LOQ)	2.4 pg/mL	Spiked Bottled Water
4.8 µg/mL	Acetonitrile
0.18 mg/L	Drinking Water

GC-MS Calibration Data

Parameter	Value	Matrix	Reference
Linearity Range	0.05 - 5 mg/L	Hexane
Correlation Coefficient (R²)	≥ 0.999	Hexane
Repeatability (%RSD, n=5)	2.63% at 0.05 mg/L	Hexane

Typical Instrument Conditions

HPLC-UV/DAD Method

Parameter	Condition
Column	Reversed-phase C18
Mobile Phase	Acetonitrile/Water or Methanol/Acetonitrile mixture
Flow Rate	Typically 0.25 - 1 mL/min
Injection Volume	10 µL
Detection Wavelength	224 nm or 210 nm

GC-MS Method

Parameter	Condition
Gas Chromatograph	Agilent 7890A GC System or similar
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Carrier Gas	Helium or Hydrogen
Oven Temperature Program	Optimized for phthalate separation
Injection Mode	Splitless
Mass Spectrometer	Agilent 5975C GC/MSD or similar
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)

Visualizations

Caption: Workflow for DEHP calibration and sample quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Application Note and Protocols for DEHP Standard Solution in Spiking Biological Samples

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer in many consumer and medical products, leading to ubiquitous human exposure.[1][2][3] Due to its classification as an endocrine disruptor and potential carcinogen, there is significant interest in quantifying its presence in biological matrices to assess exposure and understand its toxicological effects.[1][2] Accurate quantification of DEHP in complex biological samples such as blood, urine, and tissue homogenates necessitates the use of a reliable standard solution for method validation, calibration, and quality control. Spiking biological samples with a known concentration of DEHP standard solution is a critical step in determining the analytical method's performance, including recovery, matrix effects, and limits of detection and quantification.

This document provides detailed protocols for the preparation and use of a DEHP standard solution for spiking various biological samples. It is intended for researchers, scientists, and drug development professionals engaged in bioanalytical studies involving DEHP.

Data Presentation

Table 1: DEHP Standard Solution Characteristics

Parameter	Value	Reference
Chemical Name	Di(2-ethylhexyl) phthalate	N/A
Acronym	DEHP	N/A
CAS Number	117-81-7	N/A
Molecular Formula	C24H38O4	N/A
Molecular Weight	390.56 g/mol	N/A
Purity	>99%	N/A
Solvent for Stock	Methanol (B129727) or Acetonitrile (B52724)
Storage of Stock	4°C in a refrigerator

Table 2: Recommended DEHP Spiking Concentrations and Analytical Methods

Biological Matrix	Spiking Concentration Range	Analytical Method	Limit of Quantification (LOQ)	Reference
Blood/Plasma/Serum	0.1 - 2.5 µg/mL	UPLC-MS/MS	-
20 ng/mL	LC/MS/MS	0.2 ng/mL
Urine	1 - 1000 ng/mL	HPLC-MS/MS	-
Liver Tissue	4.25 - 24.78 µg/mL	HPLC-UV	-
Drinking Water	0.05 - 10 µg/mL	HPLC-UV	-

Experimental Protocols

Protocol 1: Preparation of DEHP Standard Stock and Working Solutions

This protocol describes the preparation of a primary stock solution and subsequent serial dilutions to create working standard solutions for spiking and calibration curves.

Materials:

• DEHP standard (>99% purity)

• HPLC-grade methanol or acetonitrile

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

• Amber glass vials with Teflon-lined caps

Procedure:

• Preparation of 1000 µg/mL DEHP Stock Solution:

  • Accurately weigh 10 mg of DEHP standard using an analytical balance.

  • Transfer the weighed DEHP into a 10 mL Class A volumetric flask.

  • Add a small amount of methanol or acetonitrile to dissolve the DEHP completely.

  • Bring the volume up to the 10 mL mark with the same solvent.

  • Cap the flask and invert it several times to ensure homogeneity.

  • Transfer the stock solution to an amber glass vial and store it at 4°C. This stock solution is typically stable for at least one month.

• Preparation of Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with the appropriate solvent (e.g., methanol, acetonitrile, or a mobile phase mixture).

  • For example, to prepare a 100 µg/mL working standard, pipette 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and bring it to volume with the solvent.

  • Further dilutions can be made to achieve the desired concentration range for spiking and calibration curves (refer to Table 2). Prepare fresh working solutions daily.

Protocol 2: Spiking DEHP Standard into Biological Samples (General Procedure)

This protocol provides a general workflow for spiking DEHP into liquid biological samples like blood, plasma, serum, and urine. Specific extraction procedures will vary depending on the matrix and the analytical method.

Materials:

• Prepared DEHP working standard solutions

• Fresh or frozen biological samples (e.g., whole blood, plasma, serum, urine)

• Vortex mixer

• Centrifuge

• Extraction solvent (e.g., n-hexane, acetonitrile)

• Clean glass centrifuge tubes

Procedure:

• Sample Preparation:

  • Thaw frozen biological samples to room temperature.

  • Vortex the samples gently to ensure homogeneity.

• Spiking:

  • Aliquot a specific volume of the biological sample (e.g., 1 mL) into a clean glass centrifuge tube.

  • Add a small, precise volume of the appropriate DEHP working standard solution to achieve the desired final concentration. The volume of the spiking solution should be minimal (e.g., less than 5% of the sample volume) to avoid significant matrix dilution.

  • For a "blank" or "unspiked" sample, add an equivalent volume of the solvent used to prepare the working standards.

  • Prepare a set of quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Incubation and Equilibration:

  • Gently vortex the spiked samples for 30-60 seconds to ensure thorough mixing.

  • Allow the samples to equilibrate for a short period (e.g., 15-30 minutes) at room temperature to allow for the interaction between the analyte and the matrix components.

• Extraction:

  • Proceed with the appropriate extraction method for the specific biological matrix and analytical technique. Common methods include liquid-liquid extraction (LLE), solid-phase extraction (SPE), or protein precipitation.

  • For example, for LLE of DEHP from blood, add a suitable organic solvent like n-hexane, vortex vigorously, and then centrifuge to separate the organic and aqueous layers.

  • For urine samples, an enzymatic hydrolysis step may be required to measure total DEHP (free and conjugated metabolites).

• Analysis:

  • Transfer the final extract to a clean vial for analysis by HPLC-UV, HPLC-MS/MS, or GC-MS.

  • Construct a calibration curve using the prepared working standards to quantify the DEHP concentration in the spiked samples. The linearity of the calibration curve should have a correlation coefficient (r²) of ≥ 0.995.

Visualizations

Caption: Experimental workflow for spiking biological samples with DEHP.

Caption: Key signaling pathways affected by DEHP exposure.

References

• 1. clinmedjournals.org [clinmedjournals.org]
• 2. clinmedjournals.org [clinmedjournals.org]
• 3. Frontiers | An insight into carcinogenic activity and molecular mechanisms of Bis(2-ethylhexyl) phthalate [frontiersin.org]

Application Note and Protocol: Quantification of Di(2-ethylhexyl) Phthalate (DEHP) in Food Packaging Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a common plasticizer used to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1][2] Its widespread use in food packaging materials such as cling wrap, containers, and beverage bottles raises significant safety concerns due to its potential to migrate into foodstuffs.[1][3] Phthalates are not chemically bound to the polymer matrix and can leach into the surrounding environment, especially into fatty or oily foods.[4]

DEHP is a known endocrine disruptor and has been linked to various health issues. Consequently, regulatory bodies worldwide, including the European Union and the United States Food and Drug Administration (FDA), have established strict regulations and specific migration limits (SMLs) for DEHP in food contact materials (FCMs) to minimize consumer exposure. This application note provides detailed protocols for the quantification of DEHP in food packaging materials using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), the most common and reliable analytical techniques for this purpose.

Regulatory Landscape

Regulatory frameworks are in place to control the use of DEHP in food contact materials.

• European Union: The EU Regulation 10/2011 sets a specific migration limit (SML) for DEHP at 0.6 mg/kg of food. There is also a group limit of 0.6 mg/kg for the sum of DBP, BBP, DEHP, and diisobutyl phthalate (DIBP), expressed as DEHP equivalents. The regulation was amended in July 2023, with the changes going into effect on August 1, 2023.

• United States: The FDA has revoked authorizations for the use of twenty-three phthalates in food contact applications as of May 2022. While the FDA has not established a specific migration limit for DEHP in the same manner as the EU, it regulates phthalates as food additives and has denied petitions to ban all phthalates in food contact applications.

Experimental Protocols

Accurate quantification of DEHP requires meticulous sample preparation and precise analytical methodology. The following sections detail the protocols for both GC-MS and HPLC analysis.

General Sample Preparation Workflow

The overall process for preparing food packaging samples for DEHP analysis is outlined below.

Figure 1: General workflow for DEHP quantification in food packaging.

Protocol 1: Quantification of DEHP using Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the determination of DEHP.

3.2.1 Materials and Reagents

• DEHP standard (analytical grade)

• n-Hexane (GC grade)

• Methanol (GC grade)

• Acetonitrile (B52724) (GC grade)

• Dichloromethane (GC grade)

• Internal Standard (e.g., deuterated BBP)

• Glassware (thoroughly cleaned and rinsed with solvent to prevent phthalate contamination)

3.2.2 Sample Preparation and Extraction

• Cut the food packaging material into small, uniform pieces (e.g., 5 mm x 5 mm).

• Accurately weigh approximately 1 g of the cut material.

• Solvent Extraction:

  • Place the weighed sample into a glass vial.

  • Add a known volume of n-hexane (e.g., 10 mL).

  • For total DEHP content, an ultrasonic bath can be used for extraction for a specified time (e.g., 30 minutes).

  • Alternatively, Soxhlet extraction can be performed for several hours for exhaustive extraction.

• After extraction, carefully transfer the solvent extract to a clean vial.

• If necessary, concentrate the extract under a gentle stream of nitrogen.

• Add an internal standard to the final extract before analysis to correct for instrumental variations.

3.2.3 GC-MS Instrumental Parameters

• Gas Chromatograph: PerkinElmer Clarus® SQ 8 GC/MS or equivalent.

• Column: Capillary column suitable for phthalate analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 min.

  • Ramp to 200 °C at 15 °C/min.

  • Ramp to 300 °C at 5 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Mode: Splitless.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis and high sensitivity. The primary quantification ion for DEHP is typically m/z 149. A full scan can also be performed to identify unknown compounds.

  • Mass Range (for full scan): 50-450 amu.

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

3.2.4 Calibration Prepare a series of calibration standards of DEHP in n-hexane, bracketing the expected concentration range of the samples (e.g., 0.2 - 12.0 mg/L). Inject the standards into the GC-MS and construct a calibration curve by plotting the peak area of the quantification ion against the concentration.

Protocol 2: Quantification of DEHP using High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is another robust method for DEHP quantification, particularly for samples with higher concentrations or complex matrices that may be challenging for GC-MS.

3.3.1 Materials and Reagents

• DEHP standard (analytical grade)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• n-Hexane (HPLC grade)

3.3.2 Sample Preparation and Extraction The sample preparation and extraction procedure is similar to that for GC-MS analysis (see section 3.2.2). The final extract should be dissolved in a solvent compatible with the HPLC mobile phase (e.g., acetonitrile).

3.3.3 HPLC Instrumental Parameters

• HPLC System: Agilent 1200 series or equivalent.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. For example, a gradient starting with 60% acetonitrile and increasing to 100% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detector: UV-Vis detector set at a wavelength of 225 nm or 228 nm.

3.3.4 Calibration Prepare a series of calibration standards of DEHP in the mobile phase (e.g., 0.3 - 1.5 mg/L). Inject the standards into the HPLC system and generate a calibration curve by plotting the peak area against the concentration.

Data Presentation

The following tables summarize key quantitative data related to DEHP in food packaging materials.

Table 1: Regulatory Migration Limits for DEHP in Food Contact Materials

Regulatory Body	Regulation	Specific Migration Limit (SML)	Notes
European Union	(EU) No 10/2011	0.6 mg/kg of food	Group limit of 0.6 mg/kg for the sum of DBP, BBP, DEHP, and DIBP.
United States	FDA 21 CFR	Not explicitly defined	Regulated as a food additive; certain uses have been revoked.

Table 2: Typical Analytical Performance Data for DEHP Quantification

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
GC-MS	3.3 µg/L (liquid samples)	10 µg/L (liquid samples)	5.0 - 500.0 µg/L	72.9 - 124.9
GC-MS	0.33 mg/kg (solid samples)	1 mg/kg (solid samples)	5.0 - 500.0 µg/L	72.9 - 124.9
HPLC-UV	1.0 - 2.6 ng/mL	0.06 mg/L	0.3 - 1.5 mg/L	82.4 - 123.6

Visualization of DEHP Structure

The chemical structure of Di(2-ethylhexyl) phthalate is presented below.

References

• 1. scispace.com [scispace.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. blog.qima.com [blog.qima.com]
• 4. gcms.cz [gcms.cz]

Application Notes and Protocols for In Vitro DEHP Exposure

Audience: Researchers, scientists, and drug development professionals.

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer that has become a ubiquitous environmental contaminant. Due to its potential endocrine-disrupting properties and other toxic effects, understanding its impact on cellular function is of paramount importance. These application notes provide detailed protocols for studying the effects of DEHP exposure in cell culture, including methods for assessing cell viability, apoptosis, oxidative stress, and gene expression.

Data Presentation

The following tables summarize typical DEHP concentrations and exposure times reported in the literature for various cell types and assays. These values can serve as a starting point for experimental design, but optimal conditions should be determined empirically for each specific cell line and research question.

Table 1: DEHP Concentration Ranges for In Vitro Studies

Cell Type	Concentration Range	Notable Effects
Human Uterine Leiomyoma Cells	0.01 - 1 µM	Increased cell viability and proliferation.[1]
Human Granulosa Cells (HGrC1)	50 - 250 nM	Long-term exposure did not significantly affect steroidogenesis.[2][3]
Mouse Spermatocyte-derived (GC-2spd)	50 - 400 µM	Decreased cell viability and induction of apoptosis.[4]
Rat Insulinoma (INS-1) Cells	5 - 625 µM	Decreased cell viability, induction of apoptosis, and oxidative stress.[5]
Mouse Leydig (MA-10) Cells	10 µM - 0.5 mM	~60-80% cell survival.
Bottlenose Dolphin Skin Cells (TT)	0.01 - 5 mM	No significant decrease in cell viability after 24h.
Human Skeletal Muscle Cells	1 mM	Reduced cell proliferation and altered morphology.
Mouse Neonatal Microglia (BV-2)	1 nM - 10 mM	Concentration-dependent effects on cell viability.

Table 2: Experimental Durations for DEHP Exposure

Experiment Type	Duration	Cell Type Example
Cell Viability	24 - 72 hours	BV-2, MA-10, GC-2spd
Apoptosis Assays	24 - 48 hours	Human Uterine Leiomyoma, GC-2spd
Oxidative Stress	30 minutes - 24 hours	MA-10, INS-1
Gene Expression	24 hours - 4 weeks	MCF-7, HGrC1
Long-term Exposure	4 weeks	HGrC1

Experimental Protocols

Cell Viability Assays

Cell viability assays are crucial for determining the cytotoxic effects of DEHP. The choice of assay can depend on the suspected mechanism of cell death.

a) MTT/MTS Assay Protocol

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

• DEHP Treatment: Prepare fresh dilutions of DEHP in culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 1%. Replace the medium with fresh medium containing various concentrations of DEHP and a vehicle control. Incubate for the desired exposure time (e.g., 24 or 48 hours).

• Reagent Addition: Add 20 µL of MTS solution or 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate at 37°C for 3-4 hours.

• Solubilization (for MTT): If using MTT, remove the medium and add 100-200 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm for MTS or 570 nm for MTT using a microplate reader.

b) Trypan Blue Exclusion Assay Protocol

This assay distinguishes between viable and non-viable cells based on membrane integrity.

• Cell Treatment: Culture cells in appropriate culture plates and treat with DEHP as described above.

• Cell Harvesting: Following treatment, detach the cells using trypsin-EDTA and resuspend them in culture medium.

• Staining: Mix a small aliquot of the cell suspension with an equal volume of 0.4% Trypan Blue solution.

• Cell Counting: Load the mixture into a hemocytometer and count the number of stained (non-viable) and unstained (viable) cells under a microscope.

• Calculation: Calculate the percentage of viable cells.

Apoptosis Assays

Apoptosis, or programmed cell death, is a common response to toxicant exposure.

a) Annexin V/Propidium Iodide (PI) Staining Protocol

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine.

• Cell Treatment and Harvesting: Treat cells with DEHP in 6-well plates. After incubation, harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend approximately 1x10^5 cells in 100 µL of Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

b) TUNEL Assay Protocol

The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• Cell Culture and Treatment: Culture cells on coverslips or in chamber slides and expose them to DEHP.

• Fixation and Permeabilization: Fix the cells with a formaldehyde-based solution and then permeabilize them to allow entry of the labeling reagents.

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture containing TdT enzyme and labeled nucleotides according to the manufacturer's instructions.

• Microscopy: Visualize the labeled cells using fluorescence microscopy.

Oxidative Stress Measurement

DEHP exposure can induce oxidative stress by increasing the production of reactive oxygen species (ROS).

a) Intracellular ROS Detection using DCFH-DA

• Cell Treatment: Seed cells in a multi-well plate and expose them to DEHP for the desired duration.

• Probe Loading: Wash the cells with PBS and then incubate them with 2',7'-dichlorofluorescin diacetate (DCFH-DA) solution in the dark.

• Fluorescence Measurement: After incubation, wash the cells again to remove excess probe. Measure the fluorescence intensity using a fluorescence microplate reader or visualize under a fluorescence microscope.

b) Measurement of Antioxidant Enzyme Activity and Glutathione (B108866) Levels

• Cell Lysis: After DEHP treatment, wash the cells with cold PBS and lyse them using an appropriate lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a method such as the bicinchoninic acid (BCA) assay.

• Enzyme Assays: Use commercially available assay kits to measure the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and glutathione peroxidase (GPx).

• Glutathione (GSH) Assay: Measure the levels of reduced glutathione (GSH) using a commercially available kit, often based on the reduction of DTNB.

Gene Expression Analysis

Investigating changes in gene expression can provide insights into the molecular mechanisms of DEHP toxicity.

a) Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Following DEHP exposure, lyse the cells and extract total RNA using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qRT-PCR: Perform qRT-PCR using gene-specific primers for target genes and a reference gene (e.g., GAPDH, β-actin). The reaction is typically monitored using a fluorescent dye like SYBR Green.

• Data Analysis: Analyze the amplification data to determine the relative expression levels of the target genes.

Mandatory Visualizations

Experimental Workflow Diagram

References

• 1. Analysis of the in vitro effects of di-(2-ethylhexyl) phthalate exposure on human uterine leiomyoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of In Vitro Long-Term Low-Level DEHP Exposure on Gene Expression Profile in Human Granulosa Cells [mdpi.com]
• 3. Impact of In Vitro Long-Term Low-Level DEHP Exposure on Gene Expression Profile in Human Granulosa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Di(2-Ethylhexyl) Phthalate Induces Apoptosis Through Mitochondrial Pathway in GC-2spd Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Determination of Di(2-ethylhexyl) Phthalate (DEHP) in Soil and Sediment Samples

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer in various consumer and industrial products. Due to its potential endocrine-disrupting properties and widespread environmental contamination, accurate and reliable methods for its determination in environmental matrices such as soil and sediment are crucial for environmental monitoring and risk assessment. This application note provides a comprehensive overview of the analytical workflow for determining DEHP in soil and sediment samples, including sample preparation, extraction, cleanup, and instrumental analysis.

Analytical Workflow Overview

The analysis of DEHP in soil and sediment typically involves several key stages: sample collection and preparation, extraction of the analyte from the solid matrix, cleanup of the extract to remove interfering substances, and finally, instrumental analysis for quantification. Common extraction techniques include ultrasonic extraction, microwave-assisted extraction, and pressurized liquid extraction, while gas chromatography-mass spectrometry (GC-MS) is the most frequently employed analytical technique for detection and quantification.

Data Presentation

The following tables summarize the performance of various methods for the analysis of DEHP in soil and sediment, as reported in the scientific literature.

Table 1: Performance of DEHP Extraction Methods

Extraction Method	Solvent(s)	Matrix	Recovery (%)	RSD (%)	LOD	Reference
Pressurized Liquid Extraction	Hexane (B92381)/Acetone (1:1)	Soil	86.0 - 99.8	< 18	0.02 mg/kg	[1][2]
Microwave-Assisted Extraction	Acetonitrile	Soil	84 - 115	< 8	1.24 - 3.15 µg/L (extract)	[3][4]
Ultrasonic Extraction	n-Hexane/Acetone (1:1)	Soil	>80	Not Specified	Not Specified	[5]
Soxhlet Extraction	Not Specified	Sediment	91.6 - 117	< 4.8	Not Specified

RSD: Relative Standard Deviation, LOD: Limit of Detection

Table 2: Instrumental Analysis Parameters for DEHP

Analytical Technique	Column	Carrier Gas	Temperature Program	Detection Mode	LOQ	Reference
GC-MS	DB-5 or similar	Helium	150°C (hold) to 275°C	SIM/Full Scan	0.05 mg/kg
HPLC-MS	C18	Not Applicable	Gradient Elution	MS	Not Specified
GC-MS	Not Specified	Hydrogen	Not Specified	SIM	1 ppm (standard)

LOQ: Limit of Quantification, SIM: Selected Ion Monitoring

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments involved in the analysis of DEHP in soil and sediment samples.

Protocol 1: Sample Collection and Preparation

• Sample Collection: Collect soil or sediment samples using pre-cleaned stainless steel or glass containers to avoid contamination.

• Sample Storage: Store samples at 4°C in the dark until analysis.

• Sample Pre-treatment: Air-dry the samples to a constant weight.

• Sieving: Sieve the dried samples through a 2 mm stainless steel sieve to remove large debris and ensure homogeneity.

• Homogenization: Thoroughly mix the sieved sample before taking a subsample for extraction.

Protocol 2: Ultrasonic Extraction and Cleanup

This protocol is based on methods described for the extraction of phthalates from soil.

• Extraction:

  • Weigh 5-10 g of the homogenized soil/sediment sample into a glass centrifuge tube.

  • Add 10 mL of a 1:1 (v/v) mixture of n-hexane and acetone.

  • Spike the sample with a surrogate standard if required for recovery correction.

  • Vortex the mixture for 1 minute.

  • Place the tube in an ultrasonic bath and sonicate for 20-30 minutes.

  • Centrifuge the sample at a low speed to separate the solid and liquid phases.

  • Carefully transfer the supernatant (extract) to a clean glass vial.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the extracts.

• Extract Concentration:

  • Concentrate the combined extract to approximately 1 mL using a gentle stream of nitrogen.

• Cleanup (if necessary):

  • Prepare a solid-phase extraction (SPE) cartridge (e.g., Florisil or silica).

  • Condition the cartridge with the extraction solvent.

  • Load the concentrated extract onto the cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar interferences.

  • Elute the DEHP with a more polar solvent or solvent mixture (e.g., a mixture of hexane and diethyl ether).

  • Concentrate the eluted fraction to the final volume (e.g., 1 mL) under a gentle stream of nitrogen.

Protocol 3: GC-MS Analysis

This protocol outlines a general procedure for the analysis of DEHP using GC-MS.

• Instrument Setup:

  • Gas Chromatograph (GC):

    • Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

    • Injector: Splitless mode.

    • Injector Temperature: 250-280°C.

    • Oven Temperature Program: Initial temperature of 60-80°C, hold for 1-2 minutes, ramp at 10-20°C/min to 280-300°C, and hold for 5-10 minutes.

    • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Monitor characteristic ions for DEHP (e.g., m/z 149, 167, 279).

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Calibration:

  • Prepare a series of calibration standards of DEHP in the final extraction solvent.

  • Inject the standards into the GC-MS system to generate a calibration curve.

• Sample Analysis:

  • Inject an aliquot (e.g., 1 µL) of the final extract into the GC-MS system.

  • Identify DEHP based on its retention time and the presence of characteristic ions.

  • Quantify the concentration of DEHP in the sample using the calibration curve.

• Quality Control:

  • Analyze a method blank with each batch of samples to check for contamination.

  • Analyze a matrix spike and a matrix spike duplicate to assess method accuracy and precision.

  • Use an internal standard to correct for variations in instrument response.

Visualizations

Caption: Experimental workflow for DEHP analysis in soil and sediment.

Conclusion

The methods and protocols outlined in this application note provide a robust framework for the accurate and reliable determination of DEHP in soil and sediment samples. The choice of extraction and cleanup methods may need to be optimized based on the specific matrix characteristics and the required detection limits. Adherence to strict quality control procedures is essential to ensure the validity of the analytical results.

References

• 1. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]

Measuring DEHP Metabolites in Human Urine: An Application Note and Protocol

Introduction

Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a widely used plasticizer that can leach from consumer and medical products, leading to widespread human exposure. Due to its potential endocrine-disrupting and reprotoxic effects, monitoring human exposure to DEHP is of significant interest in environmental health and toxicology research. The most reliable method for assessing DEHP exposure is the measurement of its metabolites in urine. This application note provides a detailed protocol for the quantification of major DEHP metabolites in human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The primary DEHP metabolites covered in this protocol include mono(2-ethylhexyl) phthalate (MEHP), mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), and mono(2-ethyl-5-carboxypentyl) phthalate (MECPP).

Principle

This method involves the enzymatic hydrolysis of glucuronidated DEHP metabolites in urine, followed by solid-phase extraction (SPE) for sample cleanup and concentration. The extracted metabolites are then separated and quantified using a highly sensitive LC-MS/MS system. Isotope-labeled internal standards are used to ensure accuracy and precision.

Data Presentation

The following table summarizes the quantitative parameters for the analysis of DEHP metabolites in human urine using LC-MS/MS. These values are compiled from various studies and may vary depending on the specific instrumentation and laboratory conditions.

Metabolite	Abbreviation	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Typical Median Concentration in General Population (ng/mL)
mono(2-ethylhexyl) phthalate	MEHP	0.3 - 1.2[1][2]	1.0[1]	4.35[3]
mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	0.15 - 1.05[4]	0.01 - 0.1	12.66
mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	0.15 - 1.05	0.01 - 0.1	9.02
mono(2-ethyl-5-carboxypentyl) phthalate	MECPP	-	-	14.53

Experimental Protocols

Materials and Reagents

• Human urine samples

• Native analytical standards (MEHP, MEHHP, MEOHP, MECPP)

• Isotope-labeled internal standards (e.g., ¹³C₄-MEHP, ¹³C₄-MEHHP, ¹³C₄-MEOHP, ¹³C₄-MECPP)

• β-glucuronidase (from E. coli)

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Equipment

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Vortex mixer

• Centrifuge

• Incubator or water bath (37°C)

• SPE manifold

• Nitrogen evaporator

Sample Preparation

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex mix for 10 seconds. Aliquot 1.0 mL of urine into a clean polypropylene (B1209903) tube.

• Internal Standard Spiking: Add a solution containing the isotope-labeled internal standards to each urine sample.

• Enzymatic Hydrolysis:

  • Add 200 µL of 1 M ammonium acetate buffer (pH 6.5).

  • Add 10 µL of β-glucuronidase solution.

  • Vortex mix and incubate at 37°C for 2 hours to deconjugate the glucuronidated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of water to remove interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the metabolites with 3 mL of methanol.

• Eluate Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

  • Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Monitor at least two MRM transitions (precursor ion > product ion) for each analyte and internal standard for quantification and confirmation.

Visualizations

Caption: Metabolic pathway of DEHP in humans.

Caption: Experimental workflow for DEHP metabolite analysis.

Caption: DEHP interference with the cAMP signaling pathway.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Urinary di(2-ethylhexyl)phthalate (DEHP)--metabolites and male human markers of reproductive function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing DEHP Analysis in Gas Chromatography

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in improving peak resolution for Di(2-ethylhexyl) phthalate (B1215562) (DEHP) in gas chromatography (GC). This resource provides troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues affecting DEHP peak resolution in GC analysis?

The most common issues encountered during the analysis of DEHP by GC that can affect peak resolution include:

• Peak Tailing: Where the peak asymmetry is such that the latter half of the peak is broader than the front half. This can be caused by active sites in the GC system, column contamination, or improper setup.[1][2][3][4]

• Peak Broadening: Symmetrical widening of the peak, which can result from issues with the column, flow rate, or temperature programming.

• Co-elution: When DEHP elutes at the same time as another compound in the sample, leading to overlapping peaks.[5] This is a common challenge due to the structural similarities among phthalates.

• Ghost Peaks: The appearance of unexpected peaks in the chromatogram, which can be due to contamination from various sources like the septum, liner, or carrier gas.

Q2: Why is my DEHP peak tailing and how can I fix it?

Peak tailing for DEHP is often indicative of interactions between the analyte and active sites within the GC system. Here are the primary causes and solutions:

• Active Sites: Silanol groups in the injector liner or at the head of the column can interact with DEHP. Using a deactivated inlet liner and trimming the first few centimeters of the GC column can help remove these active sites.

• Contamination: Residues from previous injections can accumulate in the inlet or on the column. Regular inlet maintenance, including replacing the liner, septum, and O-rings, is crucial.

• Improper Column Installation: If the column is not installed correctly, it can lead to dead volume and peak tailing. Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector.

• Solvent Mismatch: A significant polarity mismatch between the injection solvent and the stationary phase can affect peak shape.

Q3: How can I resolve DEHP from co-eluting compounds?

Resolving DEHP from co-eluting compounds requires optimizing the separation conditions. Many phthalates share a common base peak ion (m/z 149), making chromatographic separation critical for accurate identification and quantification.

• Column Selection: Employing a GC column with a different stationary phase can alter selectivity. Commonly used phases for phthalate analysis include 5-type, XLB-type, and 35-type columns.

• Temperature Program Optimization: Adjusting the initial oven temperature, ramp rates, and hold times can significantly impact the resolution of closely eluting compounds.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas can enhance column efficiency and improve separation.

Q4: What are "ghost peaks" and how can I prevent them in my DEHP analysis?

Ghost peaks are extraneous peaks in a chromatogram that do not originate from the injected sample. They are often caused by contamination within the GC system.

• Septum Bleed: The septum can release volatile compounds when heated, which then appear as ghost peaks. Using high-quality, low-bleed septa and a septum purge can mitigate this issue.

• Contaminated Consumables: DEHP is a common plasticizer and can be present in septa, injector liners, vials, and vial caps, leading to contamination.

• Carrier Gas Impurities: Impurities in the carrier gas can accumulate on the column at low temperatures and elute as the oven temperature increases. Using high-purity gas and appropriate filters is essential.

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing

If you are observing tailing peaks for DEHP, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for addressing DEHP peak tailing.

Guide 2: Resolving Co-elution with DEHP

This guide provides a logical flow for tackling co-elution issues involving DEHP.

Caption: Logical flow for resolving DEHP co-elution.

Experimental Protocols

Protocol 1: Routine Inlet Maintenance

To prevent issues like peak tailing, perform regular maintenance on your GC inlet.

• Cool Down: Ensure the injector temperature is cool enough to handle safely.

• Turn Off Gases: Turn off the carrier and split vent flows.

• Remove Septum Nut: Unscrew the septum nut and remove the old septum.

• Remove Liner: Carefully remove the inlet liner and O-ring.

• Clean Inlet: If necessary, wipe the inside of the inlet with a solvent-moistened swab.

• Install New Consumables: Place a new, deactivated liner and O-ring into the inlet.

• Install New Septum: Place a new, high-quality, low-bleed septum and tighten the septum nut.

• Restore Gas Flow and Heat: Turn the gas flows back on and heat the injector to the setpoint.

• Condition: Allow the system to equilibrate before running samples.

Protocol 2: GC Column Trimming

Trimming the column can remove active sites and contamination from the inlet end.

• Cool System: Cool the oven and injector.

• Disconnect Column: Carefully disconnect the column from the injector.

• Make a Clean Cut: Using a ceramic scoring wafer or a capillary column cutter, score the column about 10-20 cm from the inlet end.

• Break Cleanly: Snap the column at the score to create a clean, 90-degree cut.

• Inspect the Cut: Use a small magnifier to ensure the cut is clean and square. A poor cut can introduce peak tailing.

• Re-install Column: Re-install the column into the injector at the correct depth according to your instrument's manual.

• Condition Column: Condition the column as per the manufacturer's instructions.

Quantitative Data Summary

The following tables provide a summary of typical GC parameters that can be optimized for DEHP analysis. These values should be considered as starting points and may require further optimization for your specific application.

Table 1: GC Column Recommendations for Phthalate Analysis

Stationary Phase Type	Common Name	Selectivity Characteristics
5% Phenyl-methylpolysiloxane	DB-5MS, Rxi-5ms	General-purpose, good for a wide range of phthalates.
Proprietary XLB-type	Rxi-XLB	Good resolution for many phthalate isomers.
Mid-polarity proprietary phase	Rtx-440	Offers different selectivity for complex phthalate mixtures.

Table 2: General GC Parameter Optimization Ranges

Parameter	Recommended Range/Action	Rationale
Injector Temperature	250 - 320 °C	Ensures complete volatilization of high molecular weight phthalates like DEHP.
Initial Oven Temperature	10-20 °C below solvent boiling point	Improves peak focusing at the head of the column.
Oven Ramp Rate	5 - 20 °C/min	Slower ramps generally improve resolution but increase analysis time.
Carrier Gas Flow Rate	Optimize for best efficiency	Proper linear velocity enhances separation.
Split Ratio	Minimum 20:1	A higher split ratio can improve peak shape by ensuring efficient sample introduction.
Injection Volume	1 µL or less	Helps to avoid column overload, which can cause peak distortion.

References

• 1. agilent.com [agilent.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Technical Support Center: DEHP Analysis by LC-MS/MS

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding matrix effects in the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Di(2-ethylhexyl) phthalate (B1215562) (DEHP).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] When these components interfere with the ionization of the target analyte (DEHP), it can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[1][2] This phenomenon can significantly impact the accuracy, precision, and sensitivity of the quantitative analysis.[3]

Q2: Why is DEHP analysis particularly challenging regarding matrix effects and contamination?

A2: DEHP analysis is challenging for two main reasons:

• Ubiquitous Contamination: DEHP is a widely used plasticizer found in many laboratory consumables, including plastic tubes, pipette tips, and solvents. This ubiquity leads to a high risk of background contamination, which can interfere with the analysis of low-concentration samples. Careful selection of analytical tools, glassware, and high-purity solvents is crucial to minimize this background noise.

• Complex Matrices: DEHP is often analyzed in complex biological matrices like plasma, serum, or whole blood, as well as in environmental samples like dust. These matrices contain a multitude of endogenous substances (e.g., lipids, proteins, salts) that can co-elute with DEHP and cause significant matrix effects.

Q3: How can I quantitatively assess the matrix effect in my DEHP assay?

A3: The matrix effect can be calculated by comparing the peak area of an analyte spiked into a pre-extracted blank sample matrix with the peak area of the analyte in a pure solvent solution at the same concentration. The formula is:

Matrix Effect (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) x 100

A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement. Values between 85% and 115% are often considered acceptable.

Q4: What are the most effective strategies to minimize or compensate for matrix effects in DEHP analysis?

A4: A multi-faceted approach is most effective:

• Effective Sample Preparation: Implement a robust sample cleanup procedure like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components before injection. For simpler matrices, a "dilute-and-shoot" approach may be sufficient.

• Optimized Chromatography: Develop a chromatographic method that provides good separation between DEHP and co-eluting matrix components.

• Use of Internal Standards: Employing a suitable internal standard is critical. A stable isotope-labeled (SIL) internal standard for DEHP (e.g., DEHP-d4) is the ideal choice as it co-elutes and experiences similar matrix effects to the analyte, providing the most accurate correction. If a SIL standard is unavailable, a structural analog like Butyl Benzyl Phthalate (BBP) can be used.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to compensate for systematic errors caused by matrix effects.

Q5: How do I select an appropriate internal standard (IS) for DEHP analysis?

A5: The best choice is a stable isotope-labeled (SIL) version of DEHP, such as DEHP-d4. SIL internal standards have nearly identical chemical and physical properties to the analyte. They, therefore, behave similarly during sample extraction, chromatography, and ionization, allowing them to effectively compensate for both recovery variations and matrix effects. If a SIL IS is not feasible, a structural analog that does not occur naturally in the samples and has similar chromatographic behavior and ionization response, such as Butyl Benzyl Phthalate (BBP), can be used.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Signal / Blank Contamination	Contamination from plastic labware (tubes, pipette tips), solvents, or the LC system itself.	Use glassware for all sample preparation steps. Rinse all glassware with high-purity solvent. Screen all solvents and reagents for phthalate contamination. Install a trap column between the autosampler and the pump to capture phthalates leaching from the LC system.
Poor Reproducibility / High Variability in Signal	Inconsistent matrix effects between samples. Inefficient or variable sample preparation.	Use a stable isotope-labeled internal standard (e.g., DEHP-d4) to correct for variability. Automate the sample preparation process if possible to improve consistency. Ensure the sample cleanup method (SPE, LLE) is robust and optimized.
Signal Suppression or Enhancement (Inaccurate Quantification)	Co-eluting matrix components interfering with DEHP ionization.	Improve chromatographic separation by modifying the mobile phase gradient or using a different column. Enhance sample cleanup to remove more matrix components. Use matrix-matched calibration curves. If not already in use, switch to a stable isotope-labeled internal standard.
Shifting Retention Times	Changes in mobile phase composition. Column degradation or contamination. Insufficient column equilibration.	Prepare fresh mobile phase daily. Use a guard column to protect the analytical column and replace it regularly. Ensure the column is fully equilibrated between injections.
Low Analyte Recovery	Inefficient extraction from the sample matrix. Analyte adsorption to labware.	Optimize the sample preparation method (e.g., change extraction solvent, pH, or SPE sorbent). Use silanized glassware to prevent adsorption. Check the recovery by comparing analyte peak areas in pre-extraction and post-extraction spiked samples.

Quantitative Data Summary

The following table summarizes quantitative data related to matrix effects and performance from various LC-MS/MS methods for DEHP analysis.

Parameter	Matrix	Value	Method Highlights	Reference
Matrix Effect	Rat Plasma	94.5 ± 5.7%	UPLC-MS/MS, Protein Precipitation
Matrix Effect	Rat Feces	100.1 ± 2.3%	UPLC-MS/MS, Protein Precipitation
Recovery	Human Serum	102 ± 6.5%	LC-MS/MS, LLE (Acetone/Hexane)
Recovery	Medical Infusion Sets	89.6 - 101.5%	GC-MS, n-hexane extraction
LOQ	Human Serum	14.0 ng/mL	LC-MS/MS, LLE (Acetone/Hexane)
LOQ	Distilled Beverages	< 5 µg/L (ppb)	UPLC-MS/MS, "Dilute and Shoot"
LOQ	Standard Solution	2.5 pg/µL	LC-MS/MS

Experimental Protocols

Example Protocol 1: Protein Precipitation for Plasma Samples

This protocol is adapted from a method for analyzing DEHP in rat plasma.

• Sample Collection: Collect blood samples in appropriate anticoagulant-containing tubes and centrifuge to separate plasma.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Internal Standard Spiking: Add 5 µL of internal standard working solution (e.g., 10 µg/mL Butyl Benzyl Phthalate in methanol).

• Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) or methanol (B129727) to the plasma sample to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifugation: Centrifuge the tubes at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis. The supernatant may be further diluted with the mobile phase if necessary.

Example Protocol 2: LC-MS/MS Analysis Parameters

These parameters are a representative example for DEHP analysis.

• LC System: UPLC/HPLC system

• Column: C18 column (e.g., 2.1 mm × 100 mm, 1.7 µm)

• Mobile Phase: Methanol and 5 mM ammonium (B1175870) acetate (B1210297) in water. An example gradient could be 89:11 (v/v) methanol:ammonium acetate.

• Flow Rate: 0.25 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MRM Transitions:

  • DEHP: Precursor ion m/z 391.4 → Product ion m/z 149.0 or 167.0

  • BBP (IS): Precursor ion m/z 313.3 → Product ion m/z 149.0

• Source Parameters:

  • Capillary Voltage: 2.9 kV

  • Source Temperature: 150 °C

  • Desolvation Gas Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/h

Visualizations

Caption: Mechanism of ion suppression in LC-MS/MS.

Caption: Experimental workflow for DEHP analysis.

References

• 1. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing background contamination for DEHP analysis

Welcome to the Technical Support Center for Phthalate (B1215562) Analysis. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize background contamination from Di(2-ethylhexyl) phthalate (DEHP) during sensitive analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of DEHP contamination in a laboratory?

A1: DEHP is a ubiquitous environmental contaminant, and its presence in the lab can stem from numerous sources. The most common sources include:

• Laboratory Air and Dust: Air can contain DEHP that has off-gassed from building materials like flooring, paints, cables, and furniture. This can settle as dust on equipment and samples[1][2].

• Plastic Consumables: Many common laboratory items can leach DEHP. Significant sources include pipette tips, plastic vials, tubing (especially PVC), and syringe filters[1][3][4]. Parafilm is also a known source of DEHP leaching and should be avoided.

• Gloves: Polyvinyl chloride (PVC) or vinyl gloves are a major source of DEHP contamination, as they can contain high percentages of phthalate plasticizers that leach easily upon contact with solvents. Nitrile gloves are a much safer alternative.

• Solvents and Reagents: Even high-purity grade solvents and water from purification systems can contain trace amounts of DEHP. Contamination can occur if plastic tubing or containers are used in the purification or storage process.

• Glassware: Improperly cleaned glassware can introduce DEHP from previous experiments, cleaning agents, or dust accumulated during storage.

• Instrumentation: Components within analytical instruments, such as solvent lines, seals, pump parts, and autosampler vials and septa, can be sources of DEHP leaching.

Q2: Which specific phthalates are most commonly detected as background contaminants?

A2: Due to their widespread use as plasticizers, Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) are the most frequently observed background phthalates. Other common contaminants include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).

Q3: Are there "phthalate-free" lab products available?

A3: Yes, many manufacturers now offer "phthalate-free" or "DEHP-free" products, such as IV bags, catheters, blood bags, and various laboratory consumables. It is recommended to use labware made of glass, polypropylene (B1209903) (PP), or polyethylene (B3416737) (PE), which tend to have lower phthalate content than PVC. However, it is always advisable to request certification from the supplier and to test a new batch of consumables by running a blank before use in critical analyses.

Q4: How can I minimize contamination from solvents?

A4: To minimize contamination from solvents and reagents, you should:

• Use the highest purity solvents available (e.g., LC-MS or phthalate-free grade).

• Whenever possible, store all solutions and mobile phases in glass containers rather than plastic.

• Prepare aqueous mobile phases and buffers fresh daily to prevent leaching from container walls over time.

• Regularly run solvent blanks to monitor for any background contamination.

• Consider cleaning solvents with aluminum oxide, which can be left in the reservoirs to reduce contamination.

Troubleshooting Guides

Issue 1: My blank samples show consistently high levels of DEHP.

This is a common problem indicating a persistent source of contamination in your analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Enzymatic Hydrolysis for DEHP Metabolites

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers and professionals working on the enzymatic hydrolysis of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) metabolites for quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: Why is enzymatic hydrolysis necessary for measuring DEHP metabolites in urine? A1: After DEHP is metabolized in the body, the resulting monoester and oxidative metabolites are often conjugated with glucuronic acid to increase their water solubility and facilitate their excretion in urine.[1][2] This process is known as glucuronidation. Most analytical methods, such as LC-MS/MS, are designed to measure the unconjugated ("free") form of the metabolites. Enzymatic hydrolysis, typically using β-glucuronidase, is required to cleave the glucuronide conjugate, releasing the free metabolite for accurate quantification of the total amount excreted.[3][4]

Q2: What are the key metabolites of DEHP and which are the best biomarkers for exposure assessment? A2: DEHP is first hydrolyzed to its primary metabolite, mono(2-ethylhexyl) phthalate (MEHP).[1] MEHP is then further oxidized to several secondary metabolites, including mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), and mono(2-ethyl-5-carboxypentyl) phthalate (MECPP). The secondary oxidative metabolites (MEOHP, MEHHP, MECPP) are considered better and more reliable biomarkers for DEHP exposure than MEHP. This is because their urinary concentrations are generally much higher than MEHP, and their measurement is not susceptible to contamination from DEHP present in lab equipment or the environment, which can be abiotically hydrolyzed to MEHP.

Q3: What is the difference between "free" and "total" metabolite concentrations? A3: "Free" concentration refers to the portion of the metabolite that is present in the urine in its unconjugated form. "Total" concentration represents the sum of both the free and the glucuronide-conjugated forms of the metabolite. To measure the total concentration, an enzymatic hydrolysis step is performed to convert all the conjugated metabolites to their free form before analysis. For epidemiological studies, measuring the total concentration is the most common method for estimating exposure.

Q4: Which type of β-glucuronidase enzyme should I use? A4: The choice of enzyme is critical and depends on the specific metabolites being targeted. Commercial β-glucuronidase preparations are available from various sources, most commonly Escherichia coli (E. coli) and Helix pomatia (snail).

• E. coli β-glucuronidase: This enzyme is highly specific for β-glucuronides and is essentially free of sulfatase activity. It typically has an optimal pH range of 6.0-7.0.

• Helix pomatia β-glucuronidase: This preparation naturally contains both β-glucuronidase and arylsulfatase activities, allowing for the simultaneous cleavage of both glucuronide and sulfate (B86663) conjugates. However, finding optimal conditions for the simultaneous hydrolysis of different types of conjugates can be challenging. For DEHP metabolites, which are primarily excreted as glucuronides, a high-purity β-glucuronidase from E. coli or a recombinant source is often sufficient.

Troubleshooting Guide

Problem: Low or inconsistent recovery of DEHP metabolites.

Q1: My analyte recovery is low. How can I ensure the hydrolysis reaction is complete? A1: Incomplete hydrolysis is a primary cause of low recovery and leads to an underestimation of metabolite concentrations. Several factors critically affect hydrolysis efficiency:

• Enzyme Amount: Ensure you are using a sufficient quantity of enzyme. It is recommended to use at least 30 units of β-glucuronidase per microliter of urine for certain conjugates. Always follow the manufacturer's recommendations and consider optimizing the enzyme concentration for your specific sample matrix.

• pH: β-glucuronidase activity is highly pH-dependent. The variable pH of urine samples (typically 4.5-8.0) makes buffering essential. Adjust the pH of the urine sample to the optimal range for your chosen enzyme (e.g., pH 6.8 for E. coli β-glucuronidase) before incubation.

• Incubation Time and Temperature: Hydrolysis requires adequate time and an optimal temperature. A common starting point is incubation at 37°C for 4 hours to overnight (approximately 16 hours). Shorter incubation times may be possible at higher temperatures (e.g., 30-90 minutes at 55-58°C), but this must be validated.

• Inhibitors: Urine may contain inhibitors of β-glucuronidase. If you suspect inhibition, try diluting the sample or using a more robust, genetically engineered enzyme preparation.

Q2: My results are highly variable between replicates. Could this be a matrix effect? A2: Yes, matrix effects are a significant challenge in urine analysis. The issue can be exacerbated by the enzymatic hydrolysis step, which can introduce additional molecules that interfere with the analysis, particularly with LC-MS. This can cause ion suppression or enhancement, leading to poor accuracy and reproducibility.

• Mitigation Strategies:

  • Use stable isotope-labeled internal standards for each analyte to correct for matrix effects and recovery losses.

  • Perform a thorough sample clean-up after hydrolysis, for example, using solid-phase extraction (SPE).

  • Evaluate matrix effects by performing spiking experiments in multiple different urine sources.

Q3: I see high background signals or interfering peaks in my chromatogram. What is the source? A3: This can be due to either external contamination or interfering substances from the urine matrix.

• Contamination: DEHP is a ubiquitous environmental contaminant found in many plastics. To avoid contamination that can artificially inflate MEHP concentrations, use glass or polypropylene (B1209903) labware, avoid plastic tubing and containers where possible, and run procedural blanks with every batch.

• Matrix Interferences: Urine is a complex matrix. The hydrolysis procedure can release interfering compounds. Ensure your chromatographic method has sufficient selectivity to separate your target analytes from these interferences. A robust SPE clean-up protocol is also crucial.

Data Presentation

Table 1: Key Oxidative Metabolites of DEHP and Their Detection Frequency in Urine

Metabolite	Abbreviation	Typical Detection Frequency	Notes
mono(2-ethyl-5-carboxypentyl) phthalate	MECPP	100%	Often the most abundant DEHP metabolite.
mono(2-carboxymethylhexyl) phthalate	MCMHP	100%	Present in all samples in a study of 129 adults.
mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	100%	Urinary levels are typically 10-fold higher than MEHP.
mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	99%	Urinary levels are also significantly higher than MEHP.
mono(2-ethylhexyl) phthalate	MEHP	83%	Primary metabolite, but concentrations are lower and subject to contamination.

Data compiled from a study measuring eight DEHP metabolites in 129 adults.

Table 2: Comparison of Common β-Glucuronidase Enzymes for Hydrolysis

Enzyme Source	Optimal pH	Key Characteristics	Considerations
Escherichia coli	6.0 - 7.0	High specificity for β-glucuronides; essentially free of sulfatase activity.	Preferred when only glucuronide conjugates are targeted.
Helix pomatia (Snail)	~5.0	Contains both β-glucuronidase and arylsulfatase activity.	Useful for samples with mixed glucuronide and sulfate conjugates, but may require more complex optimization.
Abalone	4.0 - 5.0	Shows higher efficiency at a more acidic pH compared to other enzymes.	Requires significant pH adjustment of the urine sample to the acidic range.
Recombinant/Engineered	6.5 - 8.5	Often designed for higher activity, broader pH range, and resistance to inhibitors.	Can be more efficient and provide faster hydrolysis times (e.g., <30 minutes).

Experimental Protocols

Protocol: General Method for Enzymatic Hydrolysis of DEHP Metabolites in Urine

This protocol provides a general workflow. Specific volumes, concentrations, and incubation parameters should be optimized and validated for your specific application and instrumentation.

1. Sample Preparation: a. Thaw frozen urine samples at room temperature or in a 37°C water bath. b. Vortex samples for 15 seconds to ensure homogeneity. c. Centrifuge at ~3000 x g for 10 minutes to pellet any precipitate. d. Transfer a 100 µL aliquot of the supernatant to a clean glass or polypropylene tube.

2. pH Adjustment and Internal Standard Spiking: a. Add 50 µL of a suitable buffer (e.g., 1 M sodium phosphate (B84403) buffer, pH 6.8) to the urine aliquot. b. Add 10 µL of an internal standard spiking solution containing stable isotope-labeled analogs of MEHP, MEHHP, MEOHP, and MECPP.

3. Enzymatic Hydrolysis: a. Add the optimized amount of β-glucuronidase enzyme (e.g., 10 µL of a solution from E. coli containing ≥3000 units). b. Gently vortex the mixture. c. Seal the tube and incubate in a water bath at 37°C for at least 4 hours (or overnight for 16 hours).

4. Reaction Termination and Sample Clean-up (SPE): a. Stop the reaction by adding an acid (e.g., 20 µL of 50% acetic acid). b. Proceed with Solid-Phase Extraction (SPE) to clean the sample and concentrate the analytes. A polymeric reversed-phase sorbent is commonly used. c. Condition the SPE cartridge with methanol (B129727) followed by water. d. Load the hydrolyzed sample onto the cartridge. e. Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove salts and polar interferences. f. Elute the analytes with an appropriate solvent (e.g., methanol or acetonitrile).

5. Final Preparation for LC-MS/MS Analysis: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase used for the LC separation. c. Vortex, transfer to an autosampler vial, and analyze by LC-MS/MS.

Visualizations

Caption: Metabolic pathway of DEHP from initial hydrolysis to urinary excretion.

Caption: Standard experimental workflow for DEHP metabolite analysis in urine.

Caption: Troubleshooting flowchart for low recovery of DEHP metabolites.

References

• 1. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ehp.niehs.nih.gov [ehp.niehs.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: DEHP Standard Stability and Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and proper storage of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) analytical standards. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for a neat DEHP standard?

A1: Neat DEHP standard, which is a colorless oily liquid, should be stored in a cool, dry, and well-ventilated area.[1][2] It is crucial to keep the container tightly sealed to prevent contamination and away from direct sunlight and sources of ignition.[1][2] The product is chemically stable under standard ambient conditions (room temperature).[1]

Q2: What solvents are recommended for preparing DEHP standard solutions?

A2: DEHP is soluble in most organic solvents. Commonly used solvents for preparing DEHP standard solutions for analytical purposes such as HPLC or GC-MS include methanol (B129727), acetonitrile, and hexane. The choice of solvent will often depend on the specific analytical method being used.

Q3: What is the recommended storage temperature for DEHP standard solutions?

A3: DEHP standard solutions, particularly those in volatile organic solvents, should be stored in a refrigerator at 2-8°C to minimize solvent evaporation and potential degradation. For long-term storage, some suppliers recommend storing stock solutions at -20°C in tightly sealed, Teflon-capped glass vials.

Q4: How long can I expect my DEHP standard solution to be stable?

A4: The stability of a DEHP standard solution depends on the solvent, storage temperature, and exposure to light. While specific long-term stability data for DEHP in various organic solvents is not extensively published, general guidelines for analytical standards suggest that solutions in organic solvents can be stable for several months if stored properly at low temperatures and protected from light. However, it is best practice to prepare fresh working solutions from a stock solution regularly and to perform periodic checks to ensure the concentration has not changed significantly. For aqueous/organic mixtures, the stability may be shorter, ranging from a few weeks to a month.

Q5: Can I use a DEHP standard solution that has expired?

A5: It is not recommended to use an expired standard solution. The expiration date is set by the manufacturer to guarantee the product's integrity and concentration. Using an expired standard can lead to inaccurate and unreliable experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of DEHP standards.

Problem	Possible Cause(s)	Troubleshooting Steps
Inconsistent or drifting analytical results (e.g., peak area in chromatography).	1. Standard solution degradation: The DEHP in the solution may have degraded due to improper storage (e.g., exposure to light or high temperatures). 2. Solvent evaporation: The concentration of the standard may have increased due to solvent evaporation from a poorly sealed container.	1. Prepare a fresh standard solution: Use a fresh vial of DEHP standard and freshly opened, high-purity solvent. 2. Verify storage conditions: Ensure the standard solution is stored in a tightly sealed, appropriate container (e.g., amber glass vial with a PTFE-lined cap) at the recommended temperature (2-8°C or -20°C). 3. Perform a system suitability test: Analyze a freshly prepared standard to confirm the performance of your analytical system.
Appearance of unexpected peaks in the chromatogram.	1. Contamination: The standard solution may be contaminated from the solvent, glassware, or storage container. 2. Degradation products: The extra peaks could be degradation products of DEHP, such as mono(2-ethylhexyl) phthalate (MEHP) or phthalic acid.	1. Use high-purity solvents and clean glassware: Ensure all materials used for preparing and storing the standard are free from contaminants. 2. Analyze a blank: Run a solvent blank to check for background contamination. 3. Review storage history: Consider the age and storage conditions of the standard. If degradation is suspected, prepare a fresh standard.
Difficulty dissolving the neat DEHP standard.	1. Low temperature: If the neat standard has been stored at a very low temperature, its viscosity may increase, making it difficult to handle.	1. Allow the standard to equilibrate to room temperature: Before opening, let the vial warm to room temperature to ensure it is in a liquid state.

Quantitative Stability Data

While comprehensive, publicly available stability data for DEHP standard solutions in various organic solvents is limited, the following table summarizes general stability expectations and influencing factors. It is strongly recommended that laboratories perform their own stability validation for critical applications.

Storage Condition	Solvent	Expected Stability	Key Considerations
Refrigerated (2-8°C), Protected from Light	Methanol, Acetonitrile, Hexane	Generally stable for several months.	Use tightly sealed amber glass vials with PTFE-lined caps (B75204) to prevent evaporation and photodegradation.
Frozen (-20°C), Protected from Light	Methanol, Acetonitrile, Hexane	Potentially stable for longer periods (e.g., >6 months).	Ensure the solvent is suitable for freezing. Minimize freeze-thaw cycles by preparing aliquots.
Room Temperature (Ambient), Exposed to Light	Any Organic Solvent	Not recommended for long-term storage. Degradation is more likely.	If short-term benchtop use is necessary, protect the solution from direct light.

Experimental Protocols

Protocol for Preparation of a DEHP Stock Standard Solution (1000 µg/mL)

• Materials:

  • Neat DEHP standard

  • HPLC-grade methanol (or other suitable solvent)

  • 10 mL volumetric flask (Class A)

  • Analytical balance

  • Glass syringe or pipette

• Procedure:

  • Allow the neat DEHP standard to equilibrate to room temperature.

  • Accurately weigh approximately 10 mg of the neat DEHP standard into the 10 mL volumetric flask. Record the exact weight.

  • Add a small amount of methanol to dissolve the DEHP completely.

  • Once dissolved, fill the volumetric flask to the mark with methanol.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Calculate the exact concentration of the stock solution based on the weight of DEHP and the final volume.

  • Transfer the solution to a labeled amber glass vial with a PTFE-lined cap for storage.

Protocol for a Basic Stability Study of a DEHP Standard Solution

This protocol outlines a basic approach to assess the stability of a prepared DEHP standard solution over time.

• Objective: To determine the stability of a DEHP standard solution under specified storage conditions.

• Materials:

  • Prepared DEHP stock solution

  • Validated analytical method (e.g., HPLC-UV, GC-MS)

  • Calibrated analytical instrument

• Procedure:

  • Initial Analysis (Time 0): Immediately after preparation, analyze the DEHP standard solution in triplicate using the validated analytical method. This will serve as the baseline (100% initial concentration).

  • Storage: Store the standard solution under the desired conditions (e.g., 2-8°C, protected from light).

  • Periodic Testing: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), remove the standard solution from storage, allow it to equilibrate to room temperature, and analyze it in triplicate.

  • Data Analysis: Compare the average concentration at each time point to the initial concentration. Calculate the percentage of the initial concentration remaining.

  • Acceptance Criteria: Establish an acceptable range for the concentration (e.g., 98-102% of the initial concentration). The solution is considered stable as long as the measured concentration falls within this range.

Visualizations

Caption: Troubleshooting workflow for inconsistent DEHP analytical results.

Caption: Simplified chemical degradation pathway of DEHP.

References

• 1. Biodegradation of di-(2-ethylhexyl) phthalate by a halotolerant consortium LF | PLOS One [journals.plos.org]
• 2. Di(2-ethylhexyl) phthalate | C24H38O4 | CID 8343 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting low recovery of DEHP during sample extraction

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting strategies for issues encountered during the sample extraction of Di(2-ethylhexyl) phthalate (B1215562) (DEHP).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low DEHP recovery during sample extraction?

Low recovery of DEHP is a frequent issue stemming from its chemical properties and its prevalence in laboratory environments. Key factors include:

• Incomplete Extraction: Due to its hydrophobic nature, DEHP can be challenging to fully extract from complex sample matrices, especially those with high fat or polymer content.[1] The choice of extraction solvent and method is critical to achieving a complete extraction.[1]

• Adsorption to Surfaces: Phthalates are known to adsorb to both glass and plastic surfaces.[1] This can cause significant loss of the analyte, particularly at low concentrations.[1] Using deactivated glassware or polypropylene (B1209903) labware can help reduce this effect.[1]

• Matrix Effects: Substances that are co-extracted from the sample matrix can interfere with analytical measurements, leading to signal suppression or enhancement in techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

• Suboptimal Extraction Parameters: Incorrect solvent polarity, pH, or temperature during the extraction process can significantly reduce recovery rates.

• Analyte Degradation: DEHP can be susceptible to degradation under certain pH conditions. For example, base-catalyzed decomposition of DEHP can occur at higher pH values.

• Contamination: Phthalates are ubiquitous in laboratory settings, present in solvents, reagents, and plastic labware. This can lead to high and variable blank levels, which complicates accurate quantification.

Q2: My DEHP recovery is low and inconsistent when using Solid-Phase Extraction (SPE). What should I check?

Low and erratic recoveries are common when using SPE for high molecular weight phthalates like DEHP. Here is a step-by-step guide to troubleshoot the issue:

• Sorbent Selection: Ensure the sorbent material is appropriate for a hydrophobic compound like DEHP. C18 and Hydrophilic-Lipophilic Balanced (HLB) sorbents are frequently used. The sorbent's retention mechanism must match the analyte's chemistry.

• Column Conditioning and Equilibration: Inadequate conditioning of the SPE cartridge can lead to poor retention of the analyte. The sorbent must be properly wetted with a solvent like methanol (B129727), followed by an equilibration step with reagent water or a buffer that matches the sample's pH. Ensure the cartridge bed does not dry out before loading the sample.

• Sample Loading: The flow rate during sample loading is critical. A slow, consistent flow rate (e.g., 1-2 mL/min) allows for sufficient interaction time between DEHP and the sorbent. If the sample is too viscous, it may need to be diluted.

• Washing Step: The wash solvent should be strong enough to remove interferences without eluting the DEHP. A common choice is a water/methanol mixture.

• Drying Step: For non-aqueous final extracts, a drying step after washing and before elution (e.g., passing nitrogen gas through the cartridge) can improve recovery by preventing water from being carried over into the final extract.

• Elution Step: The elution solvent must be strong enough to fully desorb the DEHP from the sorbent. For reverse-phase sorbents, solvents like acetonitrile, acetone, or hexane (B92381) are effective. Using multiple, small-volume elutions can be more effective than a single large-volume elution. Also, ensure the elution volume is sufficient to completely desorb the analyte.

Q3: I'm observing low DEHP recovery with Liquid-Liquid Extraction (LLE). What could be the issue?

Common issues with LLE for DEHP include:

• Incorrect Solvent Choice: The extraction solvent must be immiscible with the sample matrix and have a high affinity for DEHP. n-Hexane is often a good choice for extracting DEHP from aqueous samples. Dichloromethane and ethyl acetate (B1210297) have also been shown to be effective.

• Persistent Emulsions: Emulsions can form at the interface between the two liquid phases, trapping the analyte and leading to poor recovery. If this occurs, you can try adding salt to the aqueous phase, centrifuging the sample, or using a different solvent system.

• Incomplete Phase Separation: Ensure that the two liquid layers are completely separated before collecting the extract. Any carryover of the aqueous layer can dilute the final extract and affect recovery.

• Suboptimal pH: The pH of the aqueous sample can influence the extraction efficiency. Although DEHP is non-ionic, extreme pH values can sometimes affect the stability of the analyte or the sample matrix.

Q4: Could the sample container or labware be the source of low DEHP recovery?

Yes, this is a significant factor. Phthalates, including DEHP, are known to adsorb to surfaces, particularly plastics and glass.

• Plastic Containers: DEHP is a common plasticizer in PVC materials. Storing samples or extracts in containers made of PVC can lead to leaching of DEHP into the sample (causing contamination) or adsorption of the analyte from the sample onto the container walls (causing low recovery). It is best to use containers made from polypropylene or glass.

• Glassware: While generally preferred, even glassware can have active sites that adsorb DEHP. Using silanized or deactivated glassware can mitigate this issue.

• Contamination from Lab Environment: DEHP is ubiquitous and can be introduced from various sources, including vinyl tubing, plastic caps, and even dust. It is crucial to pre-rinse all glassware and use high-purity solvents to minimize background contamination.

Q5: How does the choice of extraction solvent affect DEHP recovery?

The choice of solvent is critical and depends on the extraction method and sample matrix.

• For LLE: n-Hexane has been shown to yield superior results for extracting phthalates from non-alcoholic beverages compared to dichloromethane, chloroform, and ethyl acetate.

• For SPE Elution: For eluting DEHP from C18 or HLB cartridges, non-polar solvents are typically used. Acetonitrile, acetone, or hexane are common choices. Dichloromethane and ethyl acetate have also demonstrated high recovery values.

• For Soxhlet Extraction: When extracting DEHP from PVC materials, ethyl acetate has been shown to provide the highest extraction percentage compared to a range of other polar and non-polar solvents. Toluene has also been shown to yield slightly higher recoveries for DEHP compared to hexane in ultrasonic extraction from PVC.

Q6: What is the role of pH in DEHP extraction and how can I optimize it?

The pH of the extraction solvent can impact DEHP recovery, primarily through its effect on analyte stability and matrix characteristics.

• DEHP Stability: DEHP can undergo hydrolysis, particularly under strong acidic or basic conditions. Base-catalyzed decomposition of DEHP has been reported at higher pH. Studies on DEHP degradation have shown that efficiency is highest in acidic conditions (pH 3) and decreases significantly at both lower and higher pH values.

• Matrix Effects: The pH can alter the solubility of matrix components, which can either improve or hinder the extraction of DEHP.

• Optimization: While DEHP itself is non-ionic, the optimal pH for extraction can be matrix-dependent. For aqueous samples, performing extractions at a neutral or slightly acidic pH (around pH 7) is generally a safe starting point to avoid degradation. However, for some applications, pH extremes may be necessary to achieve the desired extraction profile for a range of compounds.

Q7: Can temperature affect my DEHP recovery?

Yes, temperature can influence DEHP recovery in several ways:

• Leaching: Higher temperatures increase the rate at which DEHP leaches from plastic materials like PVC. This is a critical consideration when samples are collected or stored in plastic containers. The amount of DEHP released from PVC tubing increases with temperature.

• Extraction Efficiency: Increasing the temperature can enhance extraction efficiency by increasing the solubility of DEHP and improving mass transfer kinetics. For example, the migration of DEHP from PVC into n-hexane increases significantly with temperature, rising from 60% of the total at 40°C to 95% at boiling temperature within the first hour.

• Analyte Stability: While moderate increases in temperature can improve extraction, excessive heat can potentially lead to the degradation of DEHP or other sample components. It is important to balance extraction efficiency with analyte stability.

Quantitative Data Summary

Table 1: DEHP Recovery Rates for Various Extraction Methods and Matrices

Extraction Method	Matrix	Recovery Rate (%)	Analytical Method
Solid-Phase Extraction (SPE)	Drinking Water, Soft Drinks, Milk Powder	83.0 - 102.5	HPLC-ESI-MS
Solid-Phase Extraction (SPE)	Tap and Waste Water	75 - 112	GC-MS
Matrix Solid-Phase Dispersion (MSPD)	Gilthead Sea Bream	70 - 92	HPLC-MS
Protein Precipitation	Rat Plasma and Feces	87.4 - 104.8	UPLC-MS/MS
(Data sourced from BenchChem)

Table 2: Effect of Elution Solvent on Phthalate Recovery in SPE

Elution Solvent (10 mL)	Analyte	Absolute Recovery (%)
Dichloromethane (DCM)	DEHP	~50
Ethyl Acetate (EtOAc)	DEHP	~50
Acetonitrile (ACN)	DEHP	<20
Methanol (MeOH)	DEHP	~40
(Data adapted from MDPI)

Table 3: DEHP Recovery from Spiked Samples

Matrix	Spiked Concentration (µg/L)	Mean Recovery (%)
River Water	50 - 1000	93.3 - 102.3
Lake Water	50 - 1000	93.3 - 102.3
Ethanol/Water	0.1 - 100	89.6 - 101.5
Whole Blood	0.1 - 100	91.0 - 98.9
(Data sourced from ResearchGate and PubMed Central)

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) Protocol for DEHP in Aqueous Samples

This protocol is a generalized procedure and may require optimization for specific sample matrices.

• Cartridge Selection: Choose a C18 or HLB SPE cartridge of appropriate size for the sample volume.

• Conditioning: Condition the cartridge by passing 5 mL of methanol through the sorbent. Do not allow the sorbent to dry.

• Equilibration: Equilibrate the cartridge by passing 5 mL of reagent water through it, ensuring the sorbent remains wet.

• Sample Loading: Load the aqueous sample onto the cartridge at a slow and consistent flow rate of 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Drying: Dry the cartridge thoroughly by passing nitrogen gas through it for 10-15 minutes.

• Elution: Elute the DEHP from the cartridge with 5-10 mL of a suitable non-polar solvent such as ethyl acetate, acetonitrile, or hexane. Collect the eluate in a clean glass tube.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for the intended analysis.

Protocol 2: General Liquid-Liquid Extraction (LLE) Protocol for DEHP

This protocol is a general guide for extracting DEHP from a liquid sample.

• Sample Preparation: Place a known volume of the liquid sample into a separatory funnel. If necessary, adjust the pH.

• Solvent Addition: Add an appropriate volume of an immiscible extraction solvent, such as n-hexane.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate completely. If an emulsion forms, centrifugation may be required to break it.

• Collection: Carefully drain the lower (aqueous) layer. Transfer the upper organic layer containing the DEHP to a clean collection tube.

• Repeat (Optional): For improved recovery, the extraction process can be repeated on the aqueous layer with fresh solvent, and the organic extracts can be combined.

• Drying and Concentration: Dry the organic extract using a drying agent like anhydrous sodium sulfate. The extract can then be concentrated under a stream of nitrogen if necessary.

Visualizations

A generalized workflow for DEHP extraction and analysis.

A troubleshooting workflow for low DEHP recovery.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: DEHP Analytical Methods

Welcome to the Technical Support Center for DEHP (Di(2-ethylhexyl) phthalate) analytical methods. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding common interferences and issues encountered during DEHP analysis.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering step-by-step solutions to identify and eliminate sources of interference.

Issue 1: High Background Levels of DEHP in Blanks and Samples

High background levels of DEHP and other common phthalates are a frequent challenge in trace analysis.[1] This is often due to the ubiquitous nature of phthalates as plasticizers in many laboratory products.[2]

Troubleshooting Steps:

• Isolate the Source of Contamination:

  • System Blank: Run an injection without any solvent to check for contamination within the carrier gas or mobile phase lines and the injector.[2]

  • Solvent Blank: Inject a high-purity solvent directly. If DEHP is detected, the contamination may be from the solvent, transfer lines, or the instrument itself.[1]

  • Vial Blank: Analyze a solvent that has been stored in a sample vial with a cap and septum to check for leaching from these components.[2]

• Systematically Replace Consumables:

  • Replace plastic consumables such as pipette tips, vials, caps, and syringes with glass or certified phthalate-free alternatives where possible.

  • Ensure all glassware is rigorously cleaned. A recommended procedure is to wash with a suitable solvent and then bake at a high temperature (e.g., 400°C) for several hours.

• Check Solvents and Reagents:

  • Use high-purity, HPLC, or LC-MS grade solvents. It is advisable to test new bottles of solvent before use.

  • Be aware that even high-purity solvents can contain trace amounts of phthalates. Storing purified water in plastic containers can also lead to contamination.

• GC-MS System Decontamination:

  • Replace the injector septum and liner. Use high-temperature, low-bleed septa.

  • Bake out the GC column according to the manufacturer's instructions.

  • Check for contamination from carrier gas lines and gas traps.

Issue 2: Poor Peak Shape (Tailing or Fronting) in GC Analysis

Poor peak shape can compromise the accuracy and precision of your quantification.

Troubleshooting Steps:

• Address Active Sites:

  • Injector Liner: Active sites in the injector liner can cause peak tailing. Replace the liner with a new, deactivated one. Deactivated liners are crucial for splitless injections.

  • Column Activity: If the GC column has become active, it can lead to peak tailing. Condition the column at a high temperature or trim the first few centimeters from the inlet end.

• Check for Column Overload:

  • If peaks are fronting, the column may be overloaded. Dilute the sample or, if using splitless injection, consider switching to a split injection with a small split ratio.

Issue 3: Low Sensitivity or Poor Recovery of DEHP

Low sensitivity or recovery can be due to issues with sample preparation or instrumental parameters.

Troubleshooting Steps:

• Optimize Sample Preparation:

  • Extraction Efficiency: Optimize the sample preparation method by adjusting the solvent type, extraction time, or pH to ensure efficient extraction from the sample matrix.

  • Alternative Extraction Techniques: Consider using solid-phase extraction (SPE), which can help concentrate the analytes and remove matrix interferences.

• Optimize Mass Spectrometer (MS) Parameters:

  • Ensure the MS is tuned correctly.

  • For enhanced sensitivity and selectivity, use Selected Ion Monitoring (SIM) mode instead of full-scan mode. Many phthalates share a common fragment ion at m/z 149, which can be used as a quantifier or qualifier ion.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of DEHP contamination in the laboratory?

A1: The most common sources of DEHP contamination are ubiquitous in a laboratory environment and include:

• Laboratory Consumables: Many common lab items are made of plastic and can leach phthalates. Significant sources include pipette tips, plastic vials, tubing (especially PVC), and laboratory gloves (vinyl gloves are a major source).

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates. Water from purification systems can also become contaminated if plastic tubing is used.

• Laboratory Air and Dust: The air in the lab can contain phthalates that have off-gassed from building materials, furniture, and equipment. These can settle as dust on surfaces and contaminate samples.

• Glassware: Improperly cleaned glassware can be a major source of contamination. Residues from previous experiments or cleaning agents can introduce phthalates.

• Instrumentation: Phthalates can leach from plastic components within the analytical instrument itself, such as solvent lines, seals, and pump components. The injection port of a gas chromatograph can also be a site of contamination buildup.

Q2: Which phthalates are most commonly detected as background contaminants?

A2: The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (B1215562) (DEHP) and Dibutyl phthalate (DBP), due to their extensive use as plasticizers in a wide variety of common plastics.

Q3: How can I minimize contamination from laboratory gloves?

A3: Yes, disposable gloves are a significant potential source of phthalate contamination. Polyvinyl chloride (PVC) or vinyl gloves are a major source as they can contain high percentages of phthalate plasticizers. Nitrile and latex gloves generally contain much lower or negligible amounts of phthalates and are a safer choice for trace-level phthalate analysis.

Q4: What are matrix effects and how can they be mitigated in DEHP analysis?

A4: Matrix effects are the alteration of analyte ionization in the mass spectrometer source due to the presence of co-eluting compounds from the sample matrix. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), affecting the accuracy of quantification. Matrix effects are a significant concern in LC-MS analysis.

Mitigation Strategies:

• Stable Isotope-Labeled Internal Standards: The most effective way to compensate for matrix effects is to use a stable isotope-labeled internal standard for each analyte of interest. These internal standards co-elute with the analyte and experience the same matrix effects, allowing for accurate correction.

• Sample Preparation: Effective sample cleanup using techniques like Solid Phase Extraction (SPE) can remove many of the interfering matrix components.

• Chromatographic Separation: Optimizing the chromatographic method to separate the analyte from interfering matrix components can also reduce matrix effects.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their effect on analyte ionization.

Quantitative Data Summary

The following tables summarize quantitative data related to DEHP analysis from various studies.

Table 1: Recovery of DEHP from Spiked Samples in Various Matrices

Matrix	Analytical Method	Spiked Concentration	Recovery (%)	Reference
Medical Infusion Sets	GC-MS/MS	5-500 ng/g	91.8 - 122
Indoor Air (on ODS filter)	GC-MS	4 µg	91.3 - 99.9
Urine	LC-MS/MS	Not Specified	80 - 120
PVC Products (Ethanol/Water)	GC-MS	0.1-200 μg/mL	89.6 - 101.5
PVC Products (Whole Blood)	GC-MS	0.1-200 μg/mL	91.0 - 98.9

Table 2: Matrix Effects Observed in DEHP Analysis

Matrix	Analytical Method	Matrix Effect	Reference
Compostable Waste	LC-MS/MS	>15% Ion Suppression
Surface Waters	LC-MS/MS	<1% Ion Suppression
Urine	LC-MS/MS	Signal Suppression

Experimental Protocols

Protocol 1: GC-MS Analysis of DEHP in Plastic Materials

This protocol is a general guideline for the determination of DEHP in plastic consumer products.

1. Materials and Reagents:

• DEHP certified reference standard

• Tetrahydrofuran (THF), GC grade or higher

• Hexane (B92381), GC grade or higher

• Benzyl benzoate (B1203000) (Internal Standard)

• Glass vials with PTFE-lined caps

• Analytical balance

• Ultrasonic bath

• PTFE syringe filters (0.45 µm)

2. Sample Preparation:

• Cut the plastic sample into small pieces (approx. 2-3 mm).

• Accurately weigh about 0.1 to 0.5 g of the sample into a glass vial.

• Add a known volume of THF (e.g., 5 mL) to dissolve the polymer. Use of an ultrasonic bath can aid dissolution.

• Once dissolved, add a non-solvent like hexane (e.g., 10 mL) to precipitate the polymer.

• Vortex the mixture and allow the polymer to settle.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

• Add the internal standard to the filtered extract.

3. GC-MS Instrumental Parameters:

• Injection: 1 µL, Splitless mode

• Inlet Temperature: 280-300 °C

• Column: HP-5ms or equivalent

• Oven Program: Initial temperature of 90°C, hold for 2 min, then ramp at 20°C/min to 275°C and hold for 18 min.

• Carrier Gas: Helium or Hydrogen

• MS Detection: Selected Ion Monitoring (SIM) mode. Monitor ions such as m/z 149, 167, and 279 for DEHP.

4. Quality Control:

• Laboratory Reagent Blank (LRB): An aliquot of solvents treated exactly as a sample to assess contamination.

• Calibration Standards: Prepare a minimum of four calibration standards from a stock solution.

• Quality Control Sample (QCS): A solution containing a known amount of DEHP from an external source to evaluate instrument performance.

Protocol 2: LC-MS/MS Analysis of DEHP Metabolites in Urine

This protocol provides a general procedure for the analysis of DEHP metabolites in urine samples.

1. Materials and Reagents:

• Certified reference standards of DEHP metabolites (e.g., MEHP, MEHHP, MEOHP)

• Isotopically labeled internal standards

• Methanol (B129727), Acetonitrile (B52724), Water (LC-MS grade)

• Formic acid or Ammonium (B1175870) acetate (B1210297) (mobile phase additives)

• β-glucuronidase

• Solid Phase Extraction (SPE) cartridges

2. Sample Preparation:

• Thaw and vortex urine samples.

• To a 1 mL aliquot of urine, add the internal standard mixture.

• Add β-glucuronidase and an appropriate buffer (e.g., ammonium acetate, pH 6.5) to deconjugate the metabolites. Incubate at 37°C for approximately 90 minutes.

• Perform Solid Phase Extraction (SPE) for sample cleanup:

  • Condition the SPE cartridge with methanol and water.

  • Load the hydrolyzed urine sample.

  • Wash the cartridge to remove interferences.

  • Elute the metabolites with an appropriate solvent (e.g., acetonitrile or ethyl acetate).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Instrumental Parameters:

• LC Column: C18 reversed-phase column

• Mobile Phase: Gradient elution with water and acetonitrile/methanol containing a suitable additive (e.g., 0.1% formic acid).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Optimize precursor and product ions for each DEHP metabolite and internal standard.

4. Quality Control:

• Method Blanks: Processed and analyzed alongside samples to monitor for contamination.

• Spiked Samples: Spike known amounts of analytes into control urine to assess accuracy and recovery.

• Calibration Curve: Prepare a calibration curve using standards in a matrix similar to the samples.

Visualizations

Caption: Troubleshooting workflow for high DEHP background.

Caption: General workflow for DEHP analysis.

References

• 1. epa.gov [epa.gov]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Navigating DEHP Quantification: Your Guide to Selecting the Right Internal Standard

This technical support center is designed to assist researchers, scientists, and drug development professionals in the critical process of selecting an appropriate internal standard for the accurate quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP). Here, you will find answers to frequently asked questions and troubleshooting guidance for common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard crucial for DEHP quantification?

A1: An internal standard (IS) is a compound with similar chemical and physical properties to the analyte (DEHP) that is added in a known amount to all samples, standards, and blanks. Its primary purpose is to correct for variations that can occur during sample preparation and analysis, such as extraction inefficiencies, injection volume differences, and instrument response fluctuations. By comparing the analyte signal to the internal standard signal, more accurate and precise quantification can be achieved.

Q2: What are the key characteristics of a good internal standard for DEHP analysis?

A2: An ideal internal standard for DEHP quantification should:

• Be chemically similar to DEHP.

• Have a similar retention time to DEHP but be chromatographically resolved from it.

• Not be naturally present in the samples.

• Be stable throughout the entire analytical procedure.

• Exhibit a similar response factor to DEHP in the detector.

• Be commercially available in high purity.

Q3: What are the most commonly used internal standards for DEHP quantification?

A3: The most widely recommended and utilized internal standards for DEHP analysis are isotopically labeled analogs of DEHP, with Di(2-ethylhexyl) phthalate-d4 (DEHP-d4) being a prime choice.[1][2] Other compounds like Di-n-octyl phthalate-d4 (DNOP-d4) and Benzyl Benzoate have also been used.[3]

Q4: What are the advantages of using a deuterated internal standard like DEHP-d4?

A4: Deuterated internal standards are considered the gold standard for mass spectrometry-based quantification.[3] Their key advantages include:

• Similar Physicochemical Properties: They behave almost identically to their non-labeled counterparts during sample preparation and chromatography, leading to better correction for matrix effects and analyte loss.[3]

• Co-elution: They often co-elute with the analyte, providing the most accurate compensation for matrix-induced signal suppression or enhancement in the mass spectrometer.

• Mass Discrimination: They are easily distinguished from the native analyte by their mass difference in the mass spectrometer.

Troubleshooting Guide

This guide addresses common issues encountered during DEHP quantification using an internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
Missing or Low Internal Standard Peak	Degradation of the internal standard.	Prepare fresh internal standard solutions and store them properly (e.g., at 4°C in the dark in glass vials with PTFE-lined caps).
Incorrect spiking procedure.	Verify the concentration and volume of the internal standard solution. Ensure consistent and accurate addition to all samples and standards.
Matrix effects leading to signal suppression.	Use a deuterated internal standard that co-elutes with DEHP to mitigate matrix effects. Consider sample cleanup steps like solid-phase extraction (SPE).
Instrumental issues (e.g., leaks in the GC system).	Check for leaks and ensure the injection method and temperature are optimized.
Poor Peak Shape (Tailing) for DEHP and Internal Standard	Active sites in the GC system.	Regularly inspect and replace the GC inlet liner. Silylation of the liner can help deactivate active sites.
Column contamination.	Trim a small portion (e.g., 10-15 cm) from the front of the analytical column.
Septum bleed.	Use high-quality, low-bleed septa and replace them regularly.
High DEHP Levels in Blank Samples (Contamination)	Contaminated solvents, reagents, or glassware.	Use high-purity solvents and thoroughly clean all glassware with appropriate solvents (e.g., acetone (B3395972) then hexane). Whenever possible, use glassware instead of plastic labware.
Pervasive environmental presence of phthalates.	Minimize exposure of samples to the laboratory environment. Phthalate contamination is a common issue in trace analysis.
Contaminated syringe.	The syringe needle can be a source of contamination from the lab air.

Selecting the Appropriate Internal Standard: A Decision Workflow

The following diagram illustrates a logical workflow for selecting a suitable internal standard for your DEHP quantification experiments.

Caption: A flowchart outlining the decision-making process for selecting an internal standard for DEHP analysis.

Experimental Protocol: DEHP Quantification in a Polymer Matrix using GC-MS

This protocol provides a general workflow for the analysis of DEHP in a polymer sample using an internal standard.

Materials and Reagents

• DEHP standard

• Selected Internal Standard (e.g., DEHP-d4)

• High-purity solvents (e.g., hexane (B92381), acetone, tetrahydrofuran)

• Glass vials with PTFE-lined caps

• Vortex mixer

• Sonicator

• Nitrogen evaporator

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Sample Preparation

• Weigh approximately 50 mg of the polymer sample into a glass vial.

• Add 5 mL of a suitable solvent (e.g., tetrahydrofuran) to dissolve the polymer.

• Vortex or sonicate the sample to ensure complete dissolution.

• Spike the dissolved sample with a known amount of the internal standard solution (e.g., to a final concentration of 1 µg/mL).

• If necessary, precipitate the polymer by adding a non-solvent (e.g., hexane).

• Centrifuge the sample to pellet the precipitated polymer.

• Carefully transfer the supernatant containing the extracted DEHP and internal standard to a clean glass vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of hexane for GC-MS analysis.

Calibration Standards

• Prepare a series of calibration standards containing known concentrations of DEHP.

• Spike each calibration standard with the same constant concentration of the internal standard as used for the samples.

• The concentration range of the calibration standards should bracket the expected concentration of DEHP in the samples.

GC-MS Analysis

• Inject the prepared samples and calibration standards into the GC-MS system.

• Develop a suitable GC method to achieve good chromatographic separation of DEHP and the internal standard.

• Set up the MS to acquire data in a mode that allows for the selective detection and quantification of both DEHP and the internal standard (e.g., selected ion monitoring, SIM).

Data Analysis

• Integrate the peak areas of DEHP and the internal standard in both the samples and the calibration standards.

• Calculate the response ratio (Peak Area of DEHP / Peak Area of Internal Standard) for each standard and sample.

• Generate a calibration curve by plotting the response ratio versus the concentration of DEHP for the calibration standards.

• Determine the concentration of DEHP in the samples by interpolating their response ratios on the calibration curve.

The following diagram illustrates the general experimental workflow.

Caption: A schematic of the typical experimental steps involved in DEHP quantification using an internal standard.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for DEHP Analysis Using Certified Reference Materials

The accurate quantification of Bis(2-ethylhexyl) phthalate (B1215562) (DEHP), a ubiquitous plasticizer with potential health risks, is of paramount importance in diverse fields such as pharmaceutical development, food safety, and environmental monitoring.[1] Method validation using Certified Reference Materials (CRMs) ensures the reliability and comparability of analytical data. This guide provides a comparative overview of common analytical methods for DEHP determination, with a focus on their performance characteristics and the experimental protocols validated with CRMs.

Performance Comparison of Analytical Methods

The choice of an analytical method for DEHP quantification is influenced by factors such as the sample matrix, required sensitivity, and available instrumentation. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Mass Spectrometry (MS) detection, and Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) or an Electron Capture Detector (GC-ECD) are frequently employed techniques.[1][2] The following table summarizes their performance characteristics from various validation studies.

Analytical Method	Matrix	Linearity Range	LOD	LOQ	Accuracy (Recovery %)	Precision (%RSD)	Certified Reference Material Used
HPLC-UV	Alcoholic Beverages	0.3–1.5 mg/L	-	0.06 mg/L	-	< 8%	Not Specified
HPLC-UV	Liver Tissue	0.81–24.78 µg/mL	1.37 µg/mL	4.8 µg/mL	>95%	< 2.5%	Not Specified
HPLC-ESI-MS	Water, Syringes, Soft Drinks, Milk Powder	12–1000 pg/µL	-	-	83.0–102.5%	-	Not Specified
GC-MS	Polymer Materials	-	10.10 µg/mL	-	76-100%	0.6-19%	Not Specified
GC-ECD	Polymer Materials	-	<4.29 µg/mL	-	76-100%	0.6-19%	Not Specified
GC-MS	PVC	Not Specified	Not Specified	Not Specified	85.56-119.9%	Not Specified	CRM-PVC 001 Phthalates in Poly(vinyl chloride)

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are summarized protocols for HPLC-UV and GC-MS methods, which are commonly used for DEHP analysis.

1. HPLC-UV Method for DEHP in Alcoholic Beverages [3]

• Sample Preparation: A two-step process involving extraction of the sample with hexane (B92381) followed by evaporation of the solvent and reconstitution in acetonitrile.

• Instrumentation: A High-Performance Liquid Chromatograph with a UV detector.

• Chromatographic Conditions:

  • Column: Spherisord ODS-2 C18, 5 µm, 250 × 4.0 mm.

  • Mobile Phase: A suitable gradient of organic solvent and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 225 nm.

• Validation Parameters: The method was validated for specificity, linearity, limit of quantification, accuracy, precision, range, and ruggedness.

2. GC-MS Method for DEHP in Polyvinyl Chloride (PVC) using CRM [4]

• Certified Reference Material: NIST SRM 2860 consists of a blank PVC and two levels of PVC with certified concentrations of six phthalates, including DEHP.

• Sample Preparation:

  • A minimum sample size of 0.1 g is recommended.

  • Ultrasonic extraction with an appropriate solvent like methylene (B1212753) chloride or dissolution in tetrahydrofuran (B95107) (THF).

  • For complex matrices, extract purification using a silica (B1680970) gel column may be necessary.

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity column is commonly used.

  • Temperature Program: A programmed temperature ramp to ensure separation of DEHP from other phthalates and matrix components.

• Validation Parameters: The method was validated according to guidelines such as the EURACHEM Guide. Validation parameters included recovery, precision, and linearity.

Workflow for Analytical Method Validation using a Certified Reference Material

The following diagram illustrates a typical workflow for the validation of an analytical method for DEHP using a Certified Reference Material.

Caption: Workflow for DEHP analytical method validation using a CRM.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. mdpi.com [mdpi.com]
• 4. tsapps.nist.gov [tsapps.nist.gov]

A Researcher's Guide to Inter-Laboratory Comparison of DEHP Quantification

This guide provides a comprehensive overview of inter-laboratory comparison studies and analytical methodologies for the quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP). It is designed for researchers, scientists, and drug development professionals seeking to understand the variability and reliability of DEHP measurements across different laboratories and methods. The information presented is based on available proficiency testing data and validated analytical protocols.

Introduction to DEHP and the Importance of Accurate Quantification

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer that enhances the flexibility of polyvinyl chloride (PVC) products. Its prevalence in everyday items, including medical devices, food packaging, and building materials, has led to ubiquitous human exposure.[1] Concerns over its potential endocrine-disrupting properties necessitate accurate and reliable quantification in various matrices to assess human exposure and ensure product safety. Inter-laboratory comparison studies are crucial for evaluating the performance and comparability of analytical methods used for this purpose.

Inter-Laboratory Comparison Data for DEHP Metabolite Quantification

A significant source of data on the inter-laboratory performance of DEHP-related analysis comes from the HBM4EU project, a European human biomonitoring initiative. This project included a quality assurance program with proficiency tests for various phthalate biomarkers, including key DEHP metabolites in urine.

The HBM4EU study provides valuable insights into the reproducibility of analytical methods across numerous laboratories. The inter-laboratory reproducibility, expressed as the relative standard deviation (RSD), for biomarkers of single-isomer phthalates like DEHP averaged 24%.[2] However, for laboratories that consistently demonstrated satisfactory performance, this improved to 17%.[2] This highlights the importance of robust quality control and participation in proficiency testing schemes to ensure data accuracy and comparability.

Table 1: Summary of Inter-Laboratory Reproducibility for DEHP Metabolites (HBM4EU Project)

Analyte (DEHP Metabolite)	Average Inter-Laboratory Reproducibility (RSD)	Reproducibility for Consistently Satisfactory Labs (RSD)
Mono(2-ethylhexyl) phthalate (MEHP)	24%	17%
Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)	24%	17%
Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP)	24%	17%

Data is derived from the HBM4EU project which focused on biomarkers of single-isomer phthalates, including DEHP.[2]

Common Analytical Methodologies for DEHP Quantification

The most prevalent techniques for DEHP quantification are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with tandem mass spectrometry (LC-MS/MS) for enhanced sensitivity and selectivity.

Table 2: Comparison of Common Analytical Methods for DEHP Quantification

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with UV or MS/MS Detection
Principle	Separation of volatile and semi-volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in a liquid phase followed by detection using UV absorbance or mass spectrometry.
Typical Sample Types	Environmental samples (water, soil, air), plastics, medical devices.[3]	Biological fluids (urine, blood), beverages, tissue samples.
Sample Preparation	Often requires extraction with an organic solvent (e.g., hexane (B92381), dichloromethane) and may involve a clean-up step. For polymers, dissolution followed by precipitation of the polymer is common.	Can involve liquid-liquid extraction, solid-phase extraction (SPE), or simple dilution depending on the matrix and analyte concentration. For biological samples, enzymatic deconjugation is often necessary.
Selectivity	High, especially with selected ion monitoring (SIM) or tandem MS.	Good with UV detection, but significantly enhanced with MS/MS detection.
Sensitivity	Generally high, with limits of detection (LODs) in the low ng/mL to µg/mL range.	Varies with detector. High sensitivity can be achieved with MS/MS, with LODs in the low ng/mL range.
Advantages	Robust, well-established methods, excellent for a wide range of volatile and semi-volatile compounds.	Suitable for non-volatile and thermally labile compounds, can be readily automated.
Disadvantages	May require derivatization for some compounds, not suitable for non-volatile analytes.	Matrix effects can be a challenge, especially with electrospray ionization in LC-MS.

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reproducible and comparable results in an inter-laboratory setting. Below are generalized protocols for the two primary analytical techniques used for DEHP quantification.

Protocol 1: DEHP Quantification in Polymers using Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation (Solvent Extraction):

  • Accurately weigh a representative portion of the polymer sample.

  • Cut the sample into small pieces to increase surface area.

  • Perform solvent extraction using a suitable solvent such as hexane or dichloromethane (B109758) in a Soxhlet apparatus or via ultrasonication.

  • Concentrate the extract to a known volume.

• Instrumental Analysis (GC-MS):

  • Gas Chromatograph (GC):

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector: Splitless injection mode is typically used for trace analysis.

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: An optimized temperature gradient to ensure separation of DEHP from other plasticizers and matrix components.

  • Mass Spectrometer (MS):

    • Ionization: Electron Impact (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions of DEHP (e.g., m/z 149, 167, 279).

• Quantification:

  • Prepare a series of calibration standards of DEHP in the extraction solvent.

  • Analyze the standards and the sample extracts under the same GC-MS conditions.

  • Construct a calibration curve and determine the concentration of DEHP in the sample extracts.

Protocol 2: DEHP Metabolite Quantification in Urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation (Enzymatic Hydrolysis and Solid-Phase Extraction):

  • Take a measured aliquot of the urine sample.

  • Add an internal standard (typically a stable isotope-labeled analog of the analyte).

  • Perform enzymatic hydrolysis using β-glucuronidase to deconjugate the glucuronidated metabolites.

  • Clean up the sample using a solid-phase extraction (SPE) cartridge to remove interfering matrix components.

  • Elute the analytes from the SPE cartridge, evaporate the eluate to dryness, and reconstitute in a solvent suitable for LC-MS/MS analysis.

• Instrumental Analysis (LC-MS/MS):

  • Liquid Chromatograph (LC):

    • Column: A reverse-phase column (e.g., C18).

    • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with additives like formic acid or ammonium (B1175870) acetate.

  • Tandem Mass Spectrometer (MS/MS):

    • Ionization: Electrospray Ionization (ESI), typically in negative ion mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each DEHP metabolite.

• Quantification:

  • Prepare a series of calibration standards in a matrix that mimics urine.

  • Analyze the standards and the prepared urine samples under the same LC-MS/MS conditions.

  • Construct a calibration curve and calculate the concentration of the DEHP metabolites in the original urine samples.

Visualizing the Workflow

To better understand the processes involved in DEHP analysis and inter-laboratory comparisons, the following diagrams illustrate the key steps.

Caption: Generalized analytical workflow for DEHP quantification.

Caption: Workflow of a typical inter-laboratory comparison study.

Conclusion

The accurate quantification of DEHP is essential for assessing human exposure and ensuring product safety. Inter-laboratory comparison studies, such as the one conducted within the HBM4EU project for DEHP metabolites, are vital for establishing the reliability and comparability of analytical data. While comprehensive inter-laboratory data for the parent DEHP compound across diverse matrices is less readily available, the principles of method validation and participation in proficiency testing remain paramount. By employing robust and well-documented analytical methods, such as GC-MS and LC-MS/MS, and actively participating in quality assurance programs, laboratories can contribute to the generation of high-quality, comparable data for DEHP and other environmental contaminants.

References

• 1. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Di(2-ethylhexyl)phthalate released from polyvinyl chloride medical devices that contact blood - PMC [pmc.ncbi.nlm.nih.gov]

Data Presentation: A Comparative Analysis of Extraction Efficiencies

A Comparative Guide to DEHP Extraction Methods for Enhanced Efficiency

For researchers, scientists, and drug development professionals, the accurate quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a common plasticizer with potential endocrine-disrupting properties, is of paramount importance. The efficiency of DEHP extraction from various matrices is a critical first step in its analysis. This guide provides an objective comparison of common DEHP extraction methods, supported by experimental data and detailed protocols, to aid in the selection of the most suitable technique for your research needs.

The selection of an appropriate extraction method is often a trade-off between recovery rate, speed, solvent consumption, and complexity. The following table summarizes quantitative data on the efficiency of various DEHP extraction methods from different sample matrices.

Extraction Method	Matrix	Recovery Rate (%)	Analytical Method
Solid-Phase Extraction (SPE)	Drinking Water, Soft Drinks, Milk Powder	83.0 - 102.5	HPLC-ESI-MS[1]
Tap and Waste Water	75 - 112	GC-MS[1]
River and Lake Water	93.3 - 102.3	MISPE-HPLC[2]
Liquid-Liquid Extraction (LLE)	Rat Plasma and Feces	87.4 - 104.8	UPLC-MS/MS[1][3]
Aqueous Samples	89 - 102	GC-FID
Matrix Solid-Phase Dispersion (MSPD)	Gilthead Sea Bream	70 - 92	HPLC-MS
Ultrasound-Assisted Extraction (UAE)	Polyvinyl Chloride (PVC)	>80	GC-TOFMS
Hot Beverages	66.7 - 101.2	UVA-DLLME/GC-IT/MS
Soxhlet Extraction	Polyvinyl Chloride (PVC)	>80	GC-TOFMS
Polyvinyl Chloride (PVC)	94	GC-MS
Dispersive Liquid-Liquid Microextraction (DLLME)	Water and Liquid Pharmaceuticals	91 - 97	GC-FID

Note: Recovery rates can vary based on specific experimental conditions, including the choice of solvents, sorbents, and the specific composition of the sample matrix.

Experimental Workflows and Logical Relationships

A generalized workflow for the extraction and analysis of DEHP from a sample matrix typically involves sample preparation, extraction, extract clean-up and concentration, and finally, instrumental analysis. The specific steps and techniques employed can vary significantly depending on the chosen extraction method and the nature of the sample.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

DEHP vs. Alternative Plasticizers: A Toxicological Comparison for Researchers

A comprehensive guide to the toxicological profiles of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) and its common alternatives, supported by experimental data and detailed methodologies.

The widespread use of Di(2-ethylhexyl) phthalate (DEHP) as a plasticizer in medical devices and other consumer products has raised concerns due to its potential adverse health effects.[1][2] This has led to the development and adoption of several alternative plasticizers. This guide provides an objective comparison of the toxicological effects of DEHP and its primary alternatives, including Di-isononyl phthalate (DINP), Di-isononyl cyclohexane-1,2-dicarboxylate (DINCH), Di(2-ethylhexyl) terephthalate (B1205515) (DEHT), and Trioctyl trimellitate (TOTM). The information presented is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in material selection and risk assessment.

Comparative Toxicological Data

The following tables summarize key quantitative data from various toxicological studies, offering a side-by-side comparison of DEHP and its alternatives.

Table 1: In Vitro Cytotoxicity Data

Compound	Cell Line	Assay	Endpoint	Result	Reference
DEHP	L929	MTT	IC50	165.78 µg/mL	[3]
Spermatogonial Stem Cells	Cell Viability	Detrimental Effects	10⁻⁵ to 10⁻⁴ M	[4]
MEHP (DEHP metabolite)	Spermatogonial Stem Cells	Cell Viability	Detrimental Effects	10⁻⁵ to 10⁻⁴ M	[4]
DINP	L929	Not Specified	Cytotoxicity	Observed at 0.1 mg/mL (7 days)
DINCH	L929	Not Specified	Cytotoxicity	Observed at 0.1 mg/mL (7 days)
DEHT	L929	Cell Viability	No Alteration	Not Specified
TOTM	L929	Not Specified	No Cytotoxicity	Not Specified

Table 2: Endocrine Disruption - In Vitro Data

Compound	Assay	Effect	Key Findings	Reference
DEHP	E-Screen (MCF-7 cells)	Estrogenic	Moderately induced cell proliferation.
H295R Steroidogenesis	Disrupted Steroidogenesis	Increased estradiol (B170435) synthesis.
MDA-kb2	No Androgenic/Antiandrogenic Activity	No significant effects observed.
DINP	H295R Steroidogenesis	Disrupted Steroidogenesis	Increased estradiol synthesis.
E-Screen (MCF-7 cells)	Anti-estrogenic	Significant decrease in E2-induced proliferation at 3x10⁻⁵ M.
DINCH	H295R Steroidogenesis	Disrupted Steroidogenesis	Increased estradiol synthesis.
Thyroid Hormone Receptor (TRα)	Potential Thyroid Disruption	Higher binding energy to TRα than T3 and DEHP.
DEHT	H295R Steroidogenesis	Disrupted Steroidogenesis	Increased estradiol synthesis.
E-Screen (MCF-7 cells)	Anti-estrogenic	Significant decrease in E2-induced proliferation at 3x10⁻⁴ M.
TOTM	H295R Steroidogenesis	Disrupted Steroidogenesis	Increased estradiol synthesis.

Table 3: Reproductive and Developmental Toxicity - In Vivo Data (No Observed Adverse Effect Level - NOAEL)

Compound	Species	Endpoint	NOAEL	Reference
DEHP	Rat	Reproductive Toxicity	4.8 mg/kg bw/day
DINCH	Rat	Reproductive & Developmental Toxicity	1000 mg/kg bw/day
Rat	Thyroid Hyperplasia	100 mg/kg bw/day
DEHT	Rat	Reproductive & Developmental Toxicity	500-700 mg/kg bw/day
DEHA	Rat	Reproductive Toxicity	170 mg/kg bw/day
Rat	Developmental Toxicity	28 mg/kg bw/day (200 mg/kg/day by EU)
ATBC	Rat	Reproductive & Repeated Dose Toxicity	100 mg/kg bw/day
TOTM (TETM)	Rat	Reproductive & Developmental Toxicity	100 mg/kg bw/day (males), 1000 mg/kg bw/day (females & offspring)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

In Vitro Cytotoxicity Assay using L929 Mouse Fibroblasts

This protocol is based on the ISO 10993-5 standard for testing the cytotoxicity of medical device materials.

• Cell Culture: L929 mouse fibroblast cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal calf serum.

• Extraction Preparation: Test materials are extracted in cell culture medium at a surface area to volume ratio of 6 cm²/mL for 24 hours at 37°C with agitation. The resulting extract is considered 100%. Serial dilutions (e.g., 30%, 10%, 3%) are prepared.

• Cell Seeding: L929 cells are seeded into 96-well microtiter plates at a density of 56,250 cells/mL (100 µL per well). Plates are incubated for 4-4.5 hours to allow for cell attachment.

• Exposure: The culture medium is replaced with the prepared extracts and dilutions. Positive (e.g., medium with 6% DMSO) and negative controls are included.

• Incubation: Plates are incubated for a specified period (e.g., 24, 48, 72, or 96 hours) at 37°C in a 5% CO₂ atmosphere.

• Viability Assessment (MTT Assay): The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is performed to determine cell viability. The absorbance is read, and cell viability is calculated relative to the negative control. A reduction in cell viability below 70% is typically considered a cytotoxic effect.

H295R Steroidogenesis Assay

This assay, based on OECD Test Guideline 456, evaluates the potential of chemicals to disrupt steroid hormone synthesis.

• Cell Culture: Human H295R adrenocarcinoma cells are cultured according to the specific procedures outlined in OECD TG 456.

• Exposure: Cells are plated in 24-well plates and exposed to a range of concentrations of the test substance (typically 7 concentrations) for 48 hours.

• Hormone Measurement: After exposure, the culture medium is collected, and the concentrations of testosterone (B1683101) and 17β-estradiol are measured using methods such as LC-MS/MS or ELISA.

• Cytotoxicity Assessment: A cell viability assay is performed on the cells after medium removal to ensure that observed effects on hormone production are not due to cytotoxicity.

• Data Analysis: Changes in hormone production are compared to a vehicle control. Strong inducers (e.g., forskolin) and inhibitors (e.g., prochloraz) are used as positive controls.

E-Screen Assay for Estrogenic Activity

The E-Screen assay assesses the estrogenicity of compounds by measuring the proliferation of the human breast cancer cell line MCF-7.

• Cell Culture: MCF-7 cells, which are estrogen-responsive, are maintained in appropriate culture conditions.

• Exposure: Cells are seeded in plates and, after attachment, are exposed to a range of concentrations of the test chemical. A negative control (vehicle) and a positive control (17β-estradiol) are included.

• Incubation: The cells are incubated for a defined period, allowing for cell proliferation in response to estrogenic compounds.

• Cell Number Quantification: The final cell number in each well is determined. This can be done through various methods, including cell counting or assays that correlate with cell number.

• Data Analysis: The proliferative effect of the test compound is compared to the negative and positive controls to determine its estrogenic potential.

In Vivo Reproductive/Developmental Toxicity Screening Test

This protocol is based on OECD Test Guideline 421 and is designed to provide initial information on the effects of a substance on reproduction and development.

• Animal Model: The rat is the recommended species.

• Dosing: The test substance is administered daily in graduated doses to several groups of males and females. Dosing for males begins at least four weeks before mating, and for females, it continues throughout the study (approximately 63 days).

• Mating: A "one male to one female" mating procedure is typically used.

• Endpoints: A variety of endpoints are assessed, including:

  • Parental Animals: Clinical observations, body weight, food/water consumption, and histopathology of reproductive organs.

  • Reproductive Performance: Mating behavior, fertility, gestation length, and parturition.

  • Offspring: Viability, growth, physical development (including anogenital distance and nipple retention), and thyroid hormone levels.

• Data Evaluation: The findings are evaluated to identify any adverse effects on reproductive and developmental parameters.

Signaling Pathways and Mechanisms of Toxicity

The toxicological effects of DEHP and some of its alternatives are mediated through various molecular signaling pathways. Understanding these pathways is crucial for assessing their potential risks.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

DEHP and its primary active metabolite, mono(2-ethylhexyl) phthalate (MEHP), are known to activate Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.

• PPARα Activation: In rodents, activation of PPARα in the liver is a key mechanism for DEHP-induced hepatotoxicity and hepatocarcinogenesis. This pathway is considered less relevant to humans due to lower PPARα expression in human liver.

• PPARγ Activation: Activation of PPARγ by MEHP has been linked to testicular toxicity, independent of PPARα. More recent studies suggest that DEHP can induce apoptosis in human embryonic stem cells through the PPARγ/PTEN/AKT signaling pathway.

DEHP and PPAR Signaling Pathway

Thyroid Hormone System Disruption

Several plasticizers, including DEHP and some of its alternatives like DINCH, have been shown to interfere with the thyroid hormone system. This can occur through various mechanisms, including:

• Altered Hormone Levels: Studies have shown correlations between plasticizer exposure and changes in serum levels of thyroid hormones (T3 and T4).

• Disruption of Hormone Transport: Plasticizers may interfere with the transport of thyroid hormones in the blood.

• Interaction with Thyroid Receptors: Some plasticizers and their metabolites can bind to thyroid hormone receptors, potentially acting as agonists or antagonists and disrupting normal thyroid signaling. For instance, DINCH has demonstrated a high binding affinity for the thyroid hormone receptor α (TRα).

Mechanisms of Thyroid Hormone System Disruption by Plasticizers

Experimental Workflow for In Vitro Toxicological Assessment

The following diagram illustrates a typical workflow for the in vitro assessment of the toxicological effects of plasticizers, integrating cytotoxicity and endocrine disruption assays.

In Vitro Toxicological Assessment Workflow

References

• 1. Analysis of toxicity and mechanisms of DEHP in prostate cancer with network toxicology and molecular docking strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular Pathway Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Di-(2-ethylhexyl)-phthalate induces apoptosis via the PPARγ/PTEN/AKT pathway in differentiated human embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detrimental consequences of micropolymers associated plasticizers on endocrinal disruption - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS and LC-MS/MS for the Analysis of Di(2-ethylhexyl) Phthalate (DEHP)

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Techniques

The accurate and reliable quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a common plasticizer with potential endocrine-disrupting properties, is a critical concern in environmental monitoring, food safety, and pharmaceutical quality control. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of their performance for DEHP analysis, supported by experimental data, to aid researchers in selecting the most appropriate method for their specific needs.

At a Glance: GC-MS vs. LC-MS/MS for DEHP Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile and thermally stable compounds in the gas phase followed by mass analysis.	Separation of compounds in the liquid phase followed by tandem mass analysis.
Sensitivity	Good, with detection limits typically in the parts-per-billion (ppb) range. GC-MS/MS can offer higher sensitivity.	Generally higher, especially with tandem MS (LC-MS/MS), capable of reaching parts-per-trillion (ppt) levels.
Chromatographic Resolution	Generally offers better chromatographic resolution for phthalate determination.	Resolution can be a limiting factor for complex mixtures of phthalate isomers.
Sample Preparation	Often requires extraction and sometimes derivatization to increase volatility.	Can often analyze samples with simpler "dilute-and-shoot" methods, leading to higher throughput.
Matrix Effects	Less susceptible to ion suppression or enhancement.	More prone to matrix effects which can impact accuracy and precision, often requiring mitigation strategies.
Compound Suitability	Ideal for volatile and semi-volatile compounds like DEHP.	Suitable for a wider range of compounds, including less volatile and thermally labile ones.
Cost & Complexity	Generally more cost-effective with lower initial investment and operational complexity.	Higher initial investment and operational complexity.

Quantitative Performance Data

The following tables summarize the quantitative performance data for DEHP analysis using GC-MS and LC-MS/MS, as reported in various studies.

Table 1: Performance Characteristics of GC-MS Methods for DEHP Analysis

Parameter	Reported Value(s)	Matrix	Reference
Limit of Detection (LOD)	0.0010 - 0.0021 µg/mL	Fragrances
0.015 µg/mL	Polymeric Toys
0.1 µg/L	Wastewater
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g	Medical Infusion Sets
0.035 µg/mL	Water
Linearity Range	0.5 - 25 µg/mL	Polymeric Toys
1 - 250 µg/L	Wastewater
0.035 - 3.0 µg/mL	Water
Recovery	94.9 - 105.6%	Fragrances
90.6 - 111.7%	Polymeric Toys
91.8 - 122%	Medical Infusion Sets
Precision (%RSD)	≤ 4.06%	Fragrances
0.55 - 12.10%	Polymeric Toys
1.8 - 17.8%	Medical Infusion Sets

Table 2: Performance Characteristics of LC-MS/MS Methods for DEHP Analysis

Parameter	Reported Value(s)	Matrix	Reference
Limit of Detection (LOD)	<10 ppb	Distilled Beverages
0.32 - 0.54 ng/mL	Water
Limit of Quantification (LOQ)	14.0 ng/mL	Human Serum
<10 ppb	Distilled Beverages
Linearity Range	0.1 - 2.5 µg/mL	Rat Plasma & Feces
0.3 - 1.5 mg/L	Alcoholic Beverages
0.5 - 50 ng/mL	Water
Recovery	102 ± 6.5%	Human Serum
66 - 76%	Plastic Toys
Precision (%RSD)	<15%	Various

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for DEHP analysis using both GC-MS and LC-MS/MS.

GC-MS Experimental Protocol for DEHP in Soft Drinks

This protocol is a representative example and may require optimization for different sample matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • Spike 5 mL of the soft drink sample with a known concentration of DEHP standard solution.

  • Add 5 mL of dichloromethane (B109758) containing an internal standard (e.g., benzyl (B1604629) benzoate).

  • Shake the mixture vigorously to extract the phthalates into the organic layer.

  • Allow the phases to separate.

  • Transfer an aliquot of the organic (lower) layer to a GC vial for analysis.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890A GC System or equivalent.

  • Column: DB-5MS UI (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 300°C.

  • Injection Mode: Split (e.g., 2:1).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: An example program could be: initial temperature of 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 5°C/min, and hold for 5 min.

  • Mass Spectrometer: Agilent 5975C GC/MSD or 7000B Triple Quadrupole GC/MS or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity. For DEHP, characteristic ions such as m/z 149, 167, and 279 are often monitored.

LC-MS/MS Experimental Protocol for DEHP in Beverages

This protocol is a representative example and may require optimization for different sample matrices.

• Sample Preparation ("Dilute and Shoot"):

  • For many liquid samples, a simple dilution is sufficient.

  • Dilute the beverage sample with an appropriate solvent (e.g., methanol).

  • Add an internal standard.

  • Centrifuge the sample to remove any particulates.

  • Transfer the supernatant to an LC vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatograph: Agilent 1260 RRLC HPLC system or Waters ACQUITY UPLC H-Class System or equivalent.

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

  • Mobile Phase: A gradient of 5 mM ammonium (B1175870) acetate (B1210297) in water and methanol (B129727) is commonly used.

  • Flow Rate: 0.25 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: Agilent 6400 Series Triple Quadrupole LC/MS or Waters Xevo TQD or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). The transition m/z 391.4 → 149.0 is a common choice for DEHP.

Mandatory Visualization

Caption: Workflow for cross-validation of GC-MS and LC-MS/MS methods for DEHP analysis.

Discussion and Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the determination of DEHP. The choice between them should be guided by the specific requirements of the analysis.

GC-MS stands out for its excellent chromatographic resolution, which is particularly advantageous when analyzing complex mixtures of phthalates where isomeric separation is crucial. The technique is robust, widely available, and generally more cost-effective. However, the requirement for sample volatilization can necessitate more extensive sample preparation, including extraction and sometimes derivatization, which can be time-consuming.

LC-MS/MS offers superior sensitivity and is capable of detecting DEHP at very low concentrations. A significant advantage of LC-MS is the often-simplified sample preparation, with "dilute-and-shoot" methods being applicable for many liquid samples. This can lead to higher sample throughput. However, LC-MS is more susceptible to matrix effects, where components of the sample matrix can interfere with the ionization of the target analyte, potentially compromising accuracy. Careful method development and the use of matrix-matched standards or stable isotope-labeled internal standards are often necessary to mitigate these effects.

A Comparative Analysis of DEHP Metabolites as Exposure Biomarkers

An Objective Guide for Researchers and Drug Development Professionals

The accurate assessment of human exposure to Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a ubiquitous plasticizer with potential adverse health effects, is critical for toxicological research and regulatory science. This guide provides a comparative analysis of the primary and secondary urinary metabolites of DEHP, which serve as key biomarkers of exposure. The selection of an appropriate biomarker is contingent on the specific research question, the desired window of exposure assessment, and the analytical capabilities of the laboratory.

Comparative Performance of Urinary DEHP Metabolites

Following ingestion, inhalation, or dermal absorption, DEHP is rapidly metabolized. The parent compound is first hydrolyzed to mono(2-ethylhexyl) phthalate (MEHP), which is then further oxidized to several secondary metabolites. These metabolites are subsequently conjugated, primarily with glucuronic acid, and excreted in the urine.[1] The oxidized secondary metabolites are generally considered superior biomarkers to the primary metabolite, MEHP, due to their longer detection windows and higher concentrations in urine, offering a more integrated measure of exposure.[1]

Below is a summary of the key performance characteristics of the primary urinary DEHP metabolites:

Biomarker	Abbreviation	Typical Urinary Concentration Range (μg/L)	Key Characteristics
Mono(2-ethylhexyl) phthalate	MEHP	0.06 - 388	Indicator of recent exposure; shorter half-life; potential for external contamination.[1][2]
Mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	0.13 - 822	Longer half-life and higher urinary concentrations than MEHP.[1]
Mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	0.10 - 729	Longer half-life and higher urinary concentrations than MEHP.
Mono(2-ethyl-5-carboxypentyl) phthalate	MECPP	Not consistently reported in a range, but a major metabolite.	A major metabolite with a longer elimination half-time.
Mono(2-carboxymethyl-hexyl) phthalate	2cx-MMHP	Excreted at high concentrations with a longer half-life.	A major metabolite with a longer elimination half-time.

Note: The concentration ranges are compiled from multiple studies and can vary based on the population, exposure levels, and analytical methods used.

DEHP Metabolic Pathway

The metabolic conversion of DEHP to its various urinary metabolites is a multi-step process primarily occurring in the liver. The initial hydrolysis is followed by a series of oxidation reactions.

Caption: Metabolic pathway of DEHP to its primary and secondary metabolites.

Experimental Protocols for Metabolite Analysis

The quantitative analysis of DEHP metabolites in urine typically involves enzymatic deconjugation, sample cleanup and extraction, and instrumental analysis using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

1. Sample Preparation and Enzymatic Deconjugation:

• Internal Standard Spiking: An internal standard mixture containing isotopically labeled analogues of the target analytes is added to the urine sample to correct for matrix effects and procedural losses.

• Enzymatic Hydrolysis: β-glucuronidase is added to the urine sample to deconjugate the glucuronidated metabolites, converting them to their free form for analysis. The sample is then incubated.

2. Solid-Phase Extraction (SPE):

• Sample Loading: The hydrolyzed urine sample is loaded onto an SPE cartridge.

• Washing: The cartridge is washed with a series of solvents to remove interfering substances.

• Elution: The target analytes (DEHP metabolites) are eluted from the SPE cartridge using an appropriate organic solvent.

3. Instrumental Analysis by HPLC-MS/MS:

• Chromatographic Separation: The extracted sample is injected into an HPLC system, where the metabolites are separated on a chromatographic column.

• Mass Spectrometric Detection: The separated metabolites are introduced into a tandem mass spectrometer for detection and quantification. This technique provides high sensitivity and specificity.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of DEHP metabolites in urine.

Caption: A typical experimental workflow for urinary DEHP metabolite analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Intravenous exposure to di(2-ethylhexyl)phthalate (DEHP): metabolites of DEHP in urine after a voluntary platelet donation - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to DEHP Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) is a critical undertaking. This ubiquitous plasticizer, a potential endocrine disruptor, can leach from various materials, including medical devices and pharmaceutical packaging, necessitating robust analytical methods for its detection and measurement. This guide provides an objective comparison of three prominent analytical techniques for DEHP quantification: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Enzyme-Linked Immunosorbent Assay (ELISA). Supported by experimental data, this document aims to equip you with the knowledge to select the most suitable method for your specific research and development needs.

The landscape of analytical techniques for DEHP quantification is dominated by chromatographic methods, renowned for their high sensitivity and specificity. However, immunoassay-based methods are emerging as rapid screening tools. The choice of method hinges on a variety of factors, including the sample matrix, the required level of sensitivity, sample throughput, and available instrumentation.

Performance Comparison of DEHP Quantification Methods

The following table summarizes the key performance characteristics of GC-MS, HPLC, and ELISA for the quantification of DEHP, based on data from various validation studies.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Enzyme-Linked Immunosorbent Assay (ELISA)
Linearity Range	0.005 - 0.5 µg/mL	0.3 - 1.5 mg/L[1]	0.56 - 1000 ng/mL
Limit of Detection (LOD)	2.97 - 10.10 µg/L	5 - 30 µg/L (ppb)[2]	0.39 - 5 ng/mL (ppb)[2][3]
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g[4]	0.06 mg/L	~5 ng/mL (ppb)
Recovery (%)	76 - 122%	91.2 - 99.1%	78 - 110.4%
Precision (RSD %)	Intra-assay: <10% Inter-assay: <15%	Intra-assay: <2.5% Inter-assay: <10%	Intra-assay: <10% Inter-assay: <15%

Experimental Workflows and Methodologies

A generalized workflow for the quantification of DEHP in a given sample involves sample preparation followed by instrumental analysis. The specific steps can vary depending on the chosen method and the sample matrix.

References

• 1. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetechindia.com [lifetechindia.com]
• 3. researchgate.net [researchgate.net]
• 4. cygnustechnologies.com [cygnustechnologies.com]

Navigating Phthalate Analysis: A Comparative Guide to DEHP and Its Alternatives in Analytical Assays

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is paramount for ensuring product safety and regulatory compliance. This guide provides an objective comparison of analytical standards and methods for di(2-ethylhexyl) phthalate (B1215562) (DEHP), a widely scrutinized plasticizer, and its common alternatives. Supported by experimental data, this document will delve into the performance of these standards in analytical assays, detail experimental protocols, and visualize key workflows and biological pathways.

The use of DEHP in pharmaceuticals and other consumer products is increasingly restricted due to its classification as an endocrine-disrupting chemical (EDC).[1][2] Consequently, the industry has shifted towards alternative plasticizers, such as diisononyl phthalate (DINP), diisodecyl phthalate (DIDP), and di(2-ethylhexyl) terephthalate (B1205515) (DEHT), among others. This transition necessitates a thorough understanding of the analytical methodologies required to accurately detect and quantify these compounds.

Comparative Performance of Phthalate Standards in Analytical Assays

The choice of analytical method and the performance of the corresponding standards are critical for obtaining reliable and reproducible results. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most prevalent techniques for phthalate analysis, each offering distinct advantages in sensitivity and selectivity.[3][4][5]

The following tables summarize the quantitative performance data for DEHP and its alternatives from various validated analytical methods. These values, particularly the Limit of Detection (LOD) and Limit of Quantification (LOQ), are crucial for assessing the suitability of a method for a specific application.

Table 1: Performance of Phthalate Standards in GC-MS Analysis

Compound	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix	Reference
DEHP	1.6 - 200 ng/mL	10.10 µg/mL	Multiple
DINP	3.46 µg/mL	-	Polymer
Dibutyl Phthalate (DBP)	0.038 ng	0.11 - 100 ng	Water
Benzyl Butyl Phthalate (BBP)	-	-	-
Di-n-octyl Phthalate (DNOP)	150 ng/mL	750 ng/mL	Multiple

Note: The performance metrics can vary based on the specific instrumentation, sample matrix, and extraction method used.

Table 2: Performance of Phthalate Standards in LC-MS/MS Analysis

Compound	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix	Reference
DEHP	0.09 ng/mL	0.58 ng/mL	Plastic Toy
DINP	-	-	-
DIDP	4.5 ng/mL	30 ng/mL	Plastic Toy
Dibutyl Phthalate (DBP)	0.1 ng/mL	0.64 ng/mL	Plastic Toy
Benzyl Butyl Phthalate (BBP)	0.1 ng/mL	0.63 ng/mL	Plastic Toy
Di-n-octyl Phthalate (DNOP)	0.12 ng/mL	0.83 ng/mL	Plastic Toy

Note: LC-MS/MS methods generally offer lower detection limits compared to GC-MS for many phthalates.

Experimental Protocols

Detailed and validated experimental protocols are essential for achieving accurate and consistent results in phthalate analysis. Below are representative methodologies for sample preparation and analysis using GC-MS and LC-MS/MS.

GC-MS Protocol for Phthalate Analysis

This protocol is a generalized procedure for the analysis of phthalates in plastic materials.

1. Sample Preparation: Solvent Extraction

• Finely divide the sample material (e.g., by cutting or grinding) to increase the surface area for extraction.

• Weigh a precise amount of the sample (e.g., 0.5 g) into a glass vial.

• Add a known volume of a suitable organic solvent, such as a 1:1 mixture of hexane (B92381) and acetone.

• Agitate the sample using sonication or shaking for a specified period (e.g., 30 minutes) to facilitate the extraction of phthalates.

• Allow the solid material to settle and carefully transfer the solvent extract to a clean vial for analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a capillary column suitable for phthalate separation (e.g., 5%-phenyl/95%-dimethylpolysiloxane).

• Injector: Operate in splitless mode to maximize sensitivity.

• Oven Temperature Program: A temperature gradient is employed to separate the different phthalates. A typical program might be:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: Increase to 210°C at 8°C/minute, hold for 5 minutes.

  • Ramp 2: Increase to 250°C at 20°C/minute, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantitative analysis to enhance sensitivity by monitoring characteristic ions for each phthalate.

3. Calibration

• Prepare a series of calibration standards of the target phthalates in the same solvent used for sample extraction.

• The calibration curve should contain a minimum of four non-zero standards.

• Analyze the standards using the same GC-MS method as the samples.

• Construct a calibration curve by plotting the peak area against the concentration for each phthalate.

LC-MS/MS Protocol for Phthalate Analysis

This protocol is a generalized procedure for the analysis of phthalates in aqueous samples or extracts.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition an SPE cartridge (e.g., C18) with an appropriate solvent (e.g., methanol) followed by water.

• Load a known volume of the aqueous sample onto the cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the phthalates from the cartridge using a stronger organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to a smaller volume and reconstitute in the initial mobile phase for analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase column (e.g., C18) is commonly used for phthalate separation.

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent like methanol (B129727) or acetonitrile, often with a modifier such as ammonium (B1175870) acetate.

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for its high selectivity and sensitivity.

  • Ionization Mode: Electrospray Ionization (ESI), usually in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for each phthalate, providing high specificity and reducing matrix interference.

3. Calibration

• Prepare calibration standards in a solvent that mimics the final sample extract.

• Analyze the standards using the same LC-MS/MS method as the samples.

• Construct a calibration curve for each analyte based on the peak area response.

Visualizing Workflows and Pathways

Analytical Workflow for Phthalate Quantification

The following diagram illustrates a typical workflow for the analysis of phthalates in a given sample, from preparation to data analysis.

Caption: A generalized workflow for the quantitative analysis of phthalates.

Endocrine Disruption Pathway of DEHP

DEHP and its primary active metabolite, mono(2-ethylhexyl) phthalate (MEHP), are known to interfere with the endocrine system, particularly through anti-androgenic mechanisms. The diagram below illustrates a simplified signaling pathway affected by DEHP/MEHP.

Caption: Simplified pathway of DEHP's anti-androgenic effects in Leydig cells.

References

• 1. benchchem.com [benchchem.com]
• 2. csun.edu [csun.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Navigating the Analytical Maze: A Comparative Guide to DEHP Analysis in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of Di(2-ethylhexyl) phthalate (B1215562) (DEHP) in complex matrices presents a significant analytical challenge. As a ubiquitous plasticizer, DEHP can leach from container closure systems and manufacturing components into pharmaceutical products, necessitating robust and validated analytical methods to ensure patient safety and regulatory compliance. This guide provides an objective comparison of common analytical techniques for DEHP analysis, supported by experimental data and detailed methodologies, to empower informed decisions in method selection and validation.

The analysis of DEHP is often complicated by its widespread presence in the laboratory environment, leading to potential background contamination that can compromise the accuracy of results.[1][2][3] Furthermore, the diverse nature of pharmaceutical formulations and biological samples requires tailored sample preparation techniques to effectively isolate DEHP from interfering matrix components. This guide will delve into the nuances of method validation for DEHP analysis, with a focus on key performance characteristics and adherence to regulatory guidelines such as the ICH Q2(R2) framework.[4][5]

A Head-to-Head Comparison of Analytical Techniques

The choice of analytical technique for DEHP analysis is critical and depends on factors such as the required sensitivity, the complexity of the sample matrix, and the desired throughput. High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the most commonly employed methods.

Parameter	HPLC-UV	GC-MS	UPLC-MS/MS
Linearity (R²)	>0.999	>0.999	>0.995
Limit of Detection (LOD)	~0.06 mg/L	1-8 ng/mL	0.11 - 0.28 ng/mL
Limit of Quantitation (LOQ)	Not specified	5-14 ng/mL	0.24 - 0.58 ng/mL
Accuracy (% Recovery)	>95%	89.6 - 101.5%	90.0% - 97.8%
Precision (%RSD)	< 5.00%	< 15%	< 15%

Table 1: Comparison of Method Validation Parameters for DEHP Analysis. This table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and UPLC-MS/MS for the analysis of DEHP, based on published literature. The values represent a general range and may vary depending on the specific method and matrix.

Unraveling the Experimental Workflow

A robust analytical method for DEHP begins with a meticulous sample preparation strategy designed to minimize contamination and efficiently extract the analyte from the matrix. The subsequent instrumental analysis must be validated to ensure reliable and reproducible results.

Figure 1: General Experimental Workflow for DEHP Analysis. This diagram outlines the key stages involved in the analysis of DEHP from complex matrices, from sample preparation to instrumental analysis and method validation.

Detailed Experimental Protocols

Sample Preparation from Complex Matrices

1. Polyvinyl Chloride (PVC) Medical Devices:

• Extraction: An appropriate extraction solvent, such as an ethanol/water mixture, is used to simulate the leaching of DEHP from the PVC material. The device is filled with or immersed in the solvent and incubated under controlled conditions (e.g., time, temperature) to mimic clinical use.

• Sample Processing: The extraction solution is then collected. For further analysis, a liquid-liquid extraction with a solvent like n-hexane is performed to concentrate the DEHP and remove polar interferences.

2. Blood and Plasma:

• Protein Precipitation: To remove proteins that can interfere with the analysis, a protein precipitation step is employed. This is typically done by adding a solvent like acetonitrile (B52724) or methanol (B129727) to the blood or plasma sample.

• Extraction: After centrifugation to remove the precipitated proteins, the supernatant containing DEHP is collected. A liquid-liquid extraction or solid-phase extraction (SPE) can then be used to further purify and concentrate the analyte.

Instrumental Analysis Methods

1. HPLC-UV Method:

• Chromatographic Conditions: A C18 reversed-phase column is commonly used with an isocratic or gradient mobile phase consisting of a mixture of acetonitrile and water.

• Detection: The UV detector is set to a wavelength where DEHP exhibits maximum absorbance, typically around 225 nm.

2. GC-MS Method:

• Chromatographic Conditions: A capillary column with a non-polar or mid-polar stationary phase is used. A temperature gradient program is employed to ensure the separation of DEHP from other components.

• Detection: The mass spectrometer is operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. The characteristic fragment ion of DEHP at m/z 149 is often used for quantification.

3. UPLC-MS/MS Method:

• Chromatographic Conditions: A sub-2 µm particle size C18 column is used to achieve rapid and high-resolution separations. The mobile phase is typically a mixture of methanol or acetonitrile with an aqueous buffer.

• Detection: The tandem mass spectrometer is operated in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for DEHP.

Understanding the Toxicological Impact of DEHP

DEHP is a known endocrine-disrupting chemical that can interfere with normal hormonal signaling pathways. Its toxic effects are primarily attributed to its metabolite, mono(2-ethylhexyl) phthalate (MEHP). Understanding these pathways is crucial for assessing the risk associated with DEHP exposure.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. qbdgroup.com [qbdgroup.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for DEHP

In the fast-paced environment of research and development, the safe management of chemical waste is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a common plasticizer that requires careful handling due to its regulatory classification and potential health risks. Adherence to these protocols is crucial for ensuring the safety of laboratory personnel and maintaining environmental compliance.

DEHP is regulated as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), specifically designated as U028.[1] Improper disposal can lead to environmental contamination and significant regulatory penalties. Therefore, a clear and consistent disposal plan is a critical component of any laboratory safety program.

Immediate Safety and Operational Plan

This section outlines the necessary steps for the safe handling and disposal of DEHP waste within a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling DEHP or its waste, ensure you are wearing the appropriate PPE to minimize exposure.[2] This includes:

• Gloves: Chemical-resistant gloves are essential.

• Eye Protection: Safety glasses or goggles should be worn at all times.

• Lab Coat: A lab coat will protect your clothing and skin from potential splashes.

Step 2: Waste Segregation

Proper segregation of DEHP waste is critical to prevent accidental chemical reactions and ensure compliant disposal.

• Dedicated Waste Container: Use a designated, leak-proof container specifically for DEHP waste. This container must be compatible with DEHP; avoid using plastics that may leach or degrade.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Di(2-ethylhexyl) phthalate," and the EPA waste code "U028."

• Incompatible Materials: Do not mix DEHP waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. DEHP is incompatible with strong oxidizing agents.[2]

Step 3: Waste Accumulation and Storage

• Secure Storage: Store the DEHP waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of laboratory personnel.

• Closed Containers: Keep the waste container securely closed at all times, except when adding waste.

• Secondary Containment: It is best practice to place the DEHP waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Disposal Request and Pickup

• Follow Institutional Procedures: Adhere to your institution's specific procedures for requesting a hazardous waste pickup. This typically involves submitting a request through your Environmental Health and Safety (EHS) department.

• Do Not Dispose in Sinks or Regular Trash: Under no circumstances should DEHP or materials heavily contaminated with DEHP be disposed of down the drain or in the regular trash.

Step 5: Handling Spills

In the event of a DEHP spill, take the following immediate actions:

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Absorb the Spill: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to absorb the spilled liquid.

• Collect and Dispose: Carefully collect the absorbent material and place it in the designated DEHP hazardous waste container.

• Decontaminate: Clean the spill area with soap and water. All cleaning materials should also be disposed of as hazardous waste.

• Report the Spill: Report the spill to your laboratory supervisor and EHS department, following your institution's reporting protocol. The EPA requires reporting of spills of 100 pounds or more of DEHP to the environment.[3]

Quantitative Data and Regulatory Limits

While specific disposal concentration limits for laboratory waste are determined by the disposal facility and local regulations, the following table provides key quantitative data related to DEHP to underscore the importance of proper handling and disposal.

Parameter	Quantitative Value/Limit	Regulatory Body/Source
EPA Hazardous Waste Code	U028	EPA (RCRA)
Reportable Quantity (Spill)	100 pounds (45.36 kg)	EPA
Limit in Drinking Water	6 parts per billion (ppb)	EPA
Prohibition in Children's Toys	> 0.1% concentration	CPSC
Workplace Exposure Limit (8-hr TWA)	5 mg/m³	Safe Work Australia
Workplace Exposure Limit (STEL)	10 mg/m³	Safe Work Australia

Experimental Protocols Cited

The procedures outlined in this guide are based on established safety protocols and regulatory requirements for handling hazardous chemical waste in a laboratory setting. Specific experimental protocols that generate DEHP waste will vary, but the principles of waste segregation, containment, and disposal remain constant. Researchers should always consult the Safety Data Sheet (SDS) for DEHP for detailed information on its properties and hazards before beginning any experiment.

Visualizing the DEHP Disposal Workflow

To further clarify the proper disposal procedure, the following diagram illustrates the logical workflow from waste generation to final disposal.

Caption: Logical workflow for the proper disposal of DEHP waste.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling DEHP

In the pursuit of scientific advancement, the safety of laboratory professionals remains paramount. This guide provides essential, immediate safety and logistical information for handling Di(2-ethylhexyl) phthalate (B1215562) (DEHP), a common plasticizer. Adherence to these procedures is critical due to DEHP's classification as a potential carcinogen and teratogen.

Personal Protective Equipment (PPE) for DEHP Handling

The proper selection and use of PPE are the first line of defense against exposure to DEHP. Below is a summary of recommended PPE, including quantitative data where available. It is crucial to consult the specific safety data sheet (SDS) for the DEHP product in use and your institution's environmental health and safety (EHS) guidelines.

PPE Category	Specification	Breakthrough Time/Rating
Hand Protection	Nitrile, Neoprene, or Butyl gloves are recommended.[1][2] The thickness of the glove material is a critical factor in its effectiveness.[1][2]	Nitrile: Generally rated as "Fair" to "Good," with breakthrough times greater than 1 to 4 hours.[1] Neoprene: Rated as "Good," with breakthrough times typically exceeding 4 hours. Butyl: Rated as "Excellent," with breakthrough times generally greater than 8 hours.
Eye Protection	Chemical splash goggles are mandatory.	Not Applicable
Face Protection	A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing.	Not Applicable
Body Protection	A lab coat or chemical-resistant apron should be worn.	Not Applicable
Respiratory Protection	Required when engineering controls cannot maintain airborne concentrations below exposure limits.	An air-purifying respirator with an R95 or P95 particulate filter is recommended for DEHP.

Note: Glove breakthrough times can be affected by factors such as chemical concentration, temperature, and the potential for abrasion or puncture. Always inspect gloves for any signs of degradation before use.

Procedural Guidance for Handling DEHP

1. Engineering Controls:

• Always handle DEHP in a well-ventilated area.

• Use a chemical fume hood for procedures that may generate aerosols or vapors.

2. Personal Protective Equipment (PPE) Donning:

• Before handling DEHP, don a lab coat or apron.

• Put on chemical splash goggles and a face shield if necessary.

• Wash and dry hands thoroughly before putting on the appropriate chemical-resistant gloves. Ensure the gloves are the correct size and are free of any defects.

3. Handling and Experimental Work:

• When weighing or transferring DEHP, do so carefully to avoid creating dust or splashes.

• Keep containers of DEHP closed when not in use.

4. Decontamination:

• After handling DEHP, remove gloves and dispose of them in the designated hazardous waste container.

• Immediately wash your hands with soap and water.

• Clean any contaminated surfaces with an appropriate solvent, followed by soap and water.

Disposal Plan for DEHP Waste

DEHP waste is regulated and must be disposed of as hazardous waste.

1. Waste Segregation and Collection:

• All solid waste contaminated with DEHP (e.g., gloves, weigh boats, paper towels) should be placed in a designated, labeled hazardous waste container.

• Liquid DEHP waste should be collected in a separate, compatible, and clearly labeled hazardous waste container.

2. Container Management:

• Waste containers must be kept closed except when adding waste.

• Ensure that waste containers are properly labeled with "Hazardous Waste" and the full chemical name: "Di(2-ethylhexyl) phthalate."

3. Waste Disposal:

• Contact your institution's EHS department for pickup of hazardous waste.

• Do not dispose of DEHP down the drain or in the regular trash. Incineration is a common disposal method for DEHP.

Experimental Protocol Context

While specific experimental protocols vary widely, the handling of DEHP in a research setting often involves its use as a plasticizer or as a test compound in toxicological studies. For example, in studies investigating the leaching of DEHP from medical devices, a common procedure involves incubating the device in a simulant fluid (such as a mixture of ethanol (B145695) and water) for a specified period. The resulting solution is then analyzed, typically by gas chromatography-mass spectrometry (GC-MS), to quantify the amount of leached DEHP.

DEHP Handling Workflow

Caption: Logical workflow for the safe handling and disposal of DEHP.

References

• 1. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 2. uwyo.edu [uwyo.edu]